tert-Butyl 3,5-dinitrobenzoate

• CAS: 5342-97-2

Core Science & Biosynthesis

tert-Butyl 3,5-dinitrobenzoate CAS 5342-97-2 properties

An In-depth Technical Guide to tert-Butyl 3,5-dinitrobenzoate (CAS 5342-97-2)

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, reactivity, and safety information for tert-Butyl 3,5-dinitrobenzoate, intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

tert-Butyl 3,5-dinitrobenzoate is a white to off-white solid.[1] It serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, dyes, and other specialty chemicals.[2][3] The presence of two nitro groups on the aromatic ring significantly influences its reactivity.

Quantitative Data

The known physical and chemical properties of tert-Butyl 3,5-dinitrobenzoate are summarized in the table below. It is important to note that some of these values are predicted and should be considered as estimates.

Property	Value	Source
CAS Number	5342-97-2	[4][5]
Molecular Formula	C₁₁H₁₂N₂O₆	[4][5]
Molecular Weight	268.22 g/mol	[4][5]
Melting Point	142.5-143.5 °C	ChemicalBook
Boiling Point (Predicted)	376.5 ± 22.0 °C at 760 mmHg	Chemsrc
Density (Predicted)	1.337 g/cm³	Chemsrc
Flash Point (Predicted)	161.3 °C	Chemsrc
Refractive Index (Predicted)	1.561	Chemsrc
Solubility	Soluble in DMSO (33.33 mg/mL)	[3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of tert-Butyl 3,5-dinitrobenzoate. The following data has been reported by MedchemExpress:

• ¹H NMR Spectrum: Available from MedchemExpress.[3]

• LC-MS Data: Available from MedchemExpress.[3]

Synthesis

The synthesis of tert-Butyl 3,5-dinitrobenzoate typically involves the esterification of 3,5-dinitrobenzoic acid with tert-butanol. A specific protocol for this transformation has been reported in the scientific literature.

Referenced Synthesis Protocol

A method for the synthesis of tert-Butyl 3,5-dinitrobenzoate is described in Tetrahedron Letters, 1994, Vol. 35, p. 4415. Access to the full text of this article is recommended for the detailed experimental procedure.

General Experimental Protocol for Esterification

The following is a general procedure for the synthesis of 3,5-dinitrobenzoate esters, which can be adapted for the synthesis of the tert-butyl ester.

Materials:

• 3,5-Dinitrobenzoic acid

• tert-Butanol

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (CH₂Cl₂)

• Standard laboratory glassware and purification equipment

Procedure:

• In a round-bottom flask, dissolve 3,5-dinitrobenzoic acid (1 equivalent) and tert-butanol (1.2 equivalents) in dichloromethane.

• Add a catalytic amount of 4-(dimethylamino)pyridine (DMAP) to the solution.

• Cool the mixture in an ice bath and add a solution of dicyclohexylcarbodiimide (DCC) (1.1 equivalents) in dichloromethane dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure tert-Butyl 3,5-dinitrobenzoate.

Caption: General workflow for the synthesis of tert-Butyl 3,5-dinitrobenzoate.

Reactivity

The chemical reactivity of tert-Butyl 3,5-dinitrobenzoate is primarily dictated by the electron-withdrawing nature of the two nitro groups on the aromatic ring. This makes the aromatic ring electron-deficient and susceptible to nucleophilic attack.

Nucleophilic Aromatic Substitution (SNAr)

The most significant reaction pathway for this compound is nucleophilic aromatic substitution (SNAr). The nitro groups, particularly at the meta positions relative to the ester group, activate the ring towards attack by nucleophiles. While the ester group itself is not a typical leaving group in SNAr reactions, reactions at the aromatic ring are possible if a suitable leaving group is present at an ortho or para position to a nitro group. In the absence of such a leaving group, the primary utility of tert-butyl 3,5-dinitrobenzoate is as a building block where the nitro groups can be further functionalized, for instance, through reduction to amino groups.

Caption: General signaling pathway for Nucleophilic Aromatic Substitution (SNAr).

Applications in Drug Development

As an intermediate, tert-Butyl 3,5-dinitrobenzoate is utilized in the synthesis of more complex molecules with potential biological activity. The dinitroaniline moiety, which can be derived from this compound, is a common scaffold in medicinal chemistry.

Safety and Toxicology

Hazard Identification

tert-Butyl 3,5-dinitrobenzoate is classified as harmful if swallowed.[4] Standard laboratory safety precautions, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be followed when handling this compound.

Hazard Statement	GHS Pictogram
H302: Harmful if swallowed	GHS07 (Harmful/Irritant)

Toxicological Information

Experimental Protocols

Detailed experimental protocols for specific reactions involving tert-Butyl 3,5-dinitrobenzoate are not widely published. Researchers should adapt general procedures for reactions of dinitroaromatic compounds, with careful optimization and monitoring. An example of a general protocol for a reaction that could be conceptually applied to derivatives of this compound is provided below.

General Protocol for Nucleophilic Aromatic Substitution of a Dinitro-activated Aryl Halide

This protocol describes a typical SNAr reaction on a related dinitro-activated system and can serve as a starting point for designing experiments with derivatives of tert-butyl 3,5-dinitrobenzoate that incorporate a leaving group.

Materials:

• A dinitro-activated aryl halide (e.g., 1-chloro-2,4-dinitrobenzene)

• A nucleophile (e.g., an amine or an alkoxide)

• A suitable solvent (e.g., ethanol, DMF, or DMSO)

• Standard laboratory glassware and purification equipment

Procedure:

• Dissolve the dinitro-activated aryl halide (1 equivalent) in the chosen solvent in a round-bottom flask.

• Add the nucleophile (1-2 equivalents) to the solution. The addition may be done at room temperature or at a reduced temperature depending on the reactivity of the nucleophile.

• The reaction mixture may be stirred at room temperature or heated to a specific temperature to facilitate the reaction.

• Monitor the progress of the reaction by TLC or LC-MS.

• Once the reaction is complete, the workup procedure will depend on the nature of the product and the solvent used. A typical workup may involve:

  • Quenching the reaction with water or an acidic/basic solution.

  • Extracting the product into an organic solvent.

  • Washing the organic layer with water and brine.

  • Drying the organic layer over an anhydrous drying agent.

  • Removing the solvent under reduced pressure.

• Purify the crude product by column chromatography, recrystallization, or distillation.

Caption: A generalized experimental workflow for a Nucleophilic Aromatic Substitution reaction.

References

• 1. dl.astm.org [dl.astm.org]
• 2. Nitroaromatic compounds: Environmental toxicity, carcinogenicity, mutagenicity, therapy and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scilit.com [scilit.com]
• 5. Structure-toxicity relationships of nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to tert-Butyl 3,5-dinitrobenzoate

This technical guide provides a comprehensive overview of tert-Butyl 3,5-dinitrobenzoate, a significant intermediate in various fields of chemical synthesis. This document details its chemical and physical properties, molecular weight, synthesis protocols, and key applications, presenting data in a clear and accessible format for research and development professionals.

Chemical Identity and Physicochemical Properties

tert-Butyl 3,5-dinitrobenzoate is an ester characterized by a benzene ring substituted with two nitro groups and a tert-butyl ester group. These features make it a valuable reactant in organic synthesis.[1][2][3][4] Its key properties and identifiers are summarized below.

Table 1: Physicochemical Properties of tert-Butyl 3,5-dinitrobenzoate

Property	Value
CAS Number	5342-97-2[1][5][6]
Molecular Formula	C₁₁H₁₂N₂O₆[1][2][4][5][6]
Molecular Weight	268.22 g/mol [1][4][6]
Appearance	Off-white solid[4]
Melting Point	142.5-143.5 °C[1]
Boiling Point	376.5 ± 22.0 °C (Predicted)[1]
Storage Conditions	0 - 8 °C[4]

Table 2: Chemical Identifiers for tert-Butyl 3,5-dinitrobenzoate

Identifier Type	Identifier
IUPAC Name	tert-butyl 3,5-dinitrobenzoate
InChI	InChI=1S/C11H12N2O6/c1-11(2,3)19-10(14)7-4-8(12(15)16)6-9(5-7)13(17)18/h4-6H,1-3H3
InChIKey	JETCTPYQTQUQPA-UHFFFAOYSA-N[5]
SMILES	CC(C)(C)OC(=O)C1=CC(=CC(=C1)--INVALID-LINK--=O)--INVALID-LINK--=O[5]

Molecular Weight

The molecular weight of tert-Butyl 3,5-dinitrobenzoate is 268.22 g/mol .[1][2][4][6]

This is calculated based on its molecular formula, C₁₁H₁₂N₂O₆, and the atomic weights of its constituent elements:

• Carbon (C): 11 atoms × 12.011 u = 132.121 u

• Hydrogen (H): 12 atoms × 1.008 u = 12.096 u

• Nitrogen (N): 2 atoms × 14.007 u = 28.014 u

• Oxygen (O): 6 atoms × 15.999 u = 95.994 u

• Total Molecular Weight: 268.225 u

Experimental Protocols: Synthesis

The synthesis of tert-Butyl 3,5-dinitrobenzoate typically involves the esterification of 3,5-dinitrobenzoic acid with tert-butanol. Below are two common experimental protocols for the synthesis of 3,5-dinitrobenzoate esters.

Conventional Synthesis Method

This traditional method involves a two-step process: the conversion of the carboxylic acid to a more reactive acid chloride, followed by reaction with the alcohol.[7]

Step 1: Formation of 3,5-Dinitrobenzoyl Chloride

• In a dry boiling tube within a fume hood, combine 1.0 g of 3,5-dinitrobenzoic acid with 1.5 g of phosphorus pentachloride (PCl₅).

• Continuously stir the mixture until a liquid is formed. This liquid is the crude 3,5-dinitrobenzoyl chloride.

Step 2: Esterification

• To the crude acid chloride, add 1 mL of tert-butanol.

• Warm the mixture in a dry boiling tube on a water bath and stir.

• Pour the resulting crude product into ice-cold water.

• Wash the precipitate with a sodium bicarbonate solution to neutralize any remaining acid.

• Recrystallize the solid product from an appropriate solvent to obtain pure tert-Butyl 3,5-dinitrobenzoate.

This entire procedure typically takes 45-60 minutes to complete.[7]

Green Synthesis Method (Microwave-Assisted)

A more environmentally friendly approach utilizes microwave assistance to directly react the carboxylic acid with the alcohol, avoiding the use of hazardous reagents like PCl₅ or thionyl chloride.[7]

• In a microwave-safe vessel, combine 3,5-dinitrobenzoic acid and tert-butanol.

• Add a few drops of concentrated sulfuric acid to act as a catalyst.

• Place the vessel in a microwave reactor and irradiate for a short period (typically a few minutes, requiring optimization).

• After the reaction is complete, allow the mixture to cool.

• Pour the mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with water and then with a dilute sodium bicarbonate solution.

• Recrystallize the crude product from a suitable solvent.

This method is significantly faster, often completed in under 10 minutes, and adheres to the principles of green chemistry by avoiding harmful reagents and byproducts.[7]

Caption: Comparative workflows for the synthesis of tert-Butyl 3,5-dinitrobenzoate.

Applications in Research and Development

The reactivity of the nitro functional groups and the ester linkage makes tert-Butyl 3,5-dinitrobenzoate a versatile intermediate in several areas of chemical science.[1][2][8]

• Pharmaceutical Development: It serves as a crucial building block in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).[4] Its structure is often incorporated into compounds targeting anti-inflammatory and analgesic properties.[4]

• Analytical Chemistry: This compound and its derivatives are used as reagents for the detection and quantification of other substances, particularly in chromatographic methods for the derivatization of alcohols.[4]

• Polymer Chemistry: It is employed in the production of specialty polymers. The incorporation of the dinitrobenzoate moiety can enhance the thermal stability and mechanical properties of polymers, making them suitable for high-performance applications.[4]

• Agrochemicals and Dyes: The compound is an intermediate in the manufacturing of various agrochemicals and dyes.[4]

Caption: Key application areas of tert-Butyl 3,5-dinitrobenzoate.

References

• 1. tert-Butyl 3,5-dinitrobenzoate CAS#: 5342-97-2 [m.chemicalbook.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tert-Butyl 3,5-dinitrobenzoate | CAS#:5342-97-2 | Chemsrc [chemsrc.com]
• 4. chemimpex.com [chemimpex.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. tert-Butyl 3,5-dinitrobenzoate synthesis - chemicalbook [chemicalbook.com]
• 7. hansshodhsudha.com [hansshodhsudha.com]
• 8. tert-Butyl 3,5-dinitrobenzoate | 5342-97-2 [amp.chemicalbook.com]

Synthesis of tert-Butyl 3,5-dinitrobenzoate from 3,5-dinitrobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of tert-butyl 3,5-dinitrobenzoate from 3,5-dinitrobenzoic acid. This transformation is a key step in various synthetic pathways, particularly in the development of pharmaceuticals and other specialized chemical entities where the introduction of a sterically hindered ester or the protection of a carboxylic acid is required. The methodologies presented are based on established esterification protocols adapted for the specific electronic and steric properties of the substrates.

I. Overview of Synthetic Strategies

The esterification of a carboxylic acid with a tertiary alcohol, such as tert-butanol, presents unique challenges due to the steric hindrance of the alcohol and the potential for carbocation-mediated side reactions under harsh acidic conditions. Therefore, mild and efficient methods are preferred. The two primary strategies discussed in this guide are the Steglich esterification and a method utilizing di-tert-butyl dicarbonate, both of which are known to be effective for such transformations.

II. Experimental Protocols

The following section provides detailed experimental procedures for the synthesis of tert-butyl 3,5-dinitrobenzoate.

A. Method 1: Steglich Esterification using DCC and DMAP

This method employs N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-(dimethylamino)pyridine (DMAP) as a catalyst to facilitate the esterification under mild conditions.

Experimental Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,5-dinitrobenzoic acid (1.0 eq.), tert-butanol (1.5 eq.), and a catalytic amount of DMAP (0.1 eq.). Dissolve the components in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Reagent Addition: Cool the reaction mixture to 0 °C in an ice bath. In a separate flask, dissolve DCC (1.2 eq.) in a minimal amount of the same anhydrous solvent. Add the DCC solution dropwise to the reaction mixture over 15-20 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the reaction mixture to remove the DCU. Wash the filtrate with a dilute acid solution (e.g., 5% HCl) to remove any remaining DMAP, followed by a saturated aqueous solution of sodium bicarbonate and then brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

B. Method 2: Esterification using Di-tert-butyl Dicarbonate ((Boc)₂O) and DMAP

This alternative method utilizes di-tert-butyl dicarbonate as an activating agent for the carboxylic acid, which then reacts with tert-butanol in the presence of DMAP.[1]

Experimental Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, combine 3,5-dinitrobenzoic acid (1.0 eq.), tert-butanol (1.5 eq.), and a catalytic amount of DMAP (0.1 eq.). Add a suitable anhydrous solvent, such as dichloromethane or acetonitrile.

• Reagent Addition: To the stirred solution, add di-tert-butyl dicarbonate (1.2 eq.) portion-wise at room temperature. Effervescence (evolution of CO₂) should be observed.

• Reaction Progression: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction's progress by TLC.

• Workup and Purification: Once the reaction is complete, concentrate the mixture under reduced pressure. Redissolve the residue in a suitable organic solvent like ethyl acetate and wash with a dilute acid solution (e.g., 5% HCl), followed by saturated aqueous sodium bicarbonate and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo. The resulting crude product can be purified by column chromatography as described in Method 1.

III. Data Presentation

The following table summarizes the key quantitative data for the described synthetic methods. The values are representative and may vary based on specific experimental conditions and scale.

Parameter	Method 1: Steglich Esterification	Method 2: (Boc)₂O/DMAP Esterification
Reagents	3,5-Dinitrobenzoic acid, tert-Butanol, DCC, DMAP	3,5-Dinitrobenzoic acid, tert-Butanol, (Boc)₂O, DMAP
Stoichiometry (Acid:Alcohol:Coupling Agent:Catalyst)	1 : 1.5 : 1.2 : 0.1	1 : 1.5 : 1.2 : 0.1
Solvent	Dichloromethane (DCM) or Tetrahydrofuran (THF)	Dichloromethane (DCM) or Acetonitrile
Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	12 - 24 hours	12 - 24 hours
Typical Yield	70 - 85%	75 - 90%
Purification	Filtration and Column Chromatography	Extractive Workup and Column Chromatography

IV. Mandatory Visualizations

A. Signaling Pathway and Experimental Workflow

The following diagrams illustrate the logical flow of the experimental protocols.

Caption: Workflow for Steglich Esterification.

References

• 1. Convenient and Simple Esterification in Continuous-Flow Systems using g-DMAP - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of tert-Butyl 3,5-dinitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of tert-butyl 3,5-dinitrobenzoate, with a primary focus on its melting point. This document includes a summary of its key physical data, detailed experimental protocols for its synthesis and characterization, and logical workflow diagrams to illustrate these processes.

Core Physical Properties

tert-Butyl 3,5-dinitrobenzoate is a crystalline solid that serves as a valuable intermediate in various organic syntheses, including in the development of pharmaceuticals and dyes. Its dinitro-substituted aromatic structure imparts specific chemical reactivity and physical characteristics.

Quantitative Data Summary

The table below summarizes the key physical properties of tert-butyl 3,5-dinitrobenzoate.

Property	Value	Reference(s)
Melting Point	142.5-143.5 °C	[1]
Molecular Formula	C₁₁H₁₂N₂O₆	[1]
Molecular Weight	268.22 g/mol	[1]
Appearance	White to off-white solid
Boiling Point	376.5 ± 22.0 °C (Predicted)	[1]
Density	1.337 ± 0.06 g/cm³ (Predicted)

Experimental Protocols

The following sections detail the experimental procedures for the synthesis of tert-butyl 3,5-dinitrobenzoate and the determination of its melting point. These protocols are based on established general methodologies for the synthesis of dinitrobenzoate esters and standard techniques for melting point analysis.

Synthesis of tert-Butyl 3,5-dinitrobenzoate

The synthesis of tert-butyl 3,5-dinitrobenzoate is typically achieved through a two-step process: the conversion of 3,5-dinitrobenzoic acid to its more reactive acid chloride, followed by esterification with tert-butanol.

Step 1: Synthesis of 3,5-Dinitrobenzoyl Chloride

This procedure outlines the preparation of the acyl chloride intermediate.

• Materials:

  • 3,5-Dinitrobenzoic acid

  • Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)

  • Dry toluene (optional, as solvent)

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Rotary evaporator

• Procedure:

  • In a dry round-bottom flask, combine 3,5-dinitrobenzoic acid with an excess of thionyl chloride. Alternatively, phosphorus pentachloride can be used. The reaction can be carried out neat or in a dry, inert solvent like toluene.

  • Attach a reflux condenser fitted with a drying tube to the flask.

  • Gently heat the mixture to reflux. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂ if using thionyl chloride).

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the excess thionyl chloride and solvent (if used) under reduced pressure using a rotary evaporator.

  • The crude 3,5-dinitrobenzoyl chloride can be purified by distillation under reduced pressure or used directly in the next step.

Step 2: Esterification with tert-Butanol

This procedure details the formation of the final product.

• Materials:

  • 3,5-Dinitrobenzoyl chloride

  • tert-Butanol

  • Pyridine (optional, as a base)

  • Anhydrous diethyl ether or other suitable solvent

  • Separatory funnel

  • Beakers

  • Ice bath

• Procedure:

  • Dissolve the crude 3,5-dinitrobenzoyl chloride in a suitable anhydrous solvent, such as diethyl ether, in a flask.

  • In a separate container, dissolve tert-butanol in the same solvent. The addition of a base like pyridine is recommended to neutralize the HCl byproduct.

  • Slowly add the tert-butanol solution to the 3,5-dinitrobenzoyl chloride solution while stirring, preferably in an ice bath to control the reaction temperature.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for a specified period to ensure complete reaction.

  • The reaction mixture is then washed successively with dilute acid (e.g., HCl) to remove any pyridine, followed by a wash with a dilute base (e.g., NaHCO₃) to remove any unreacted 3,5-dinitrobenzoic acid, and finally with water.

  • The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed by rotary evaporation to yield the crude tert-butyl 3,5-dinitrobenzoate.

Purification: Recrystallization

• Procedure:

  • The crude product is purified by recrystallization. A suitable solvent or solvent system is chosen where the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures (e.g., ethanol/water or isopropanol).

  • Dissolve the crude solid in a minimal amount of the hot solvent.

  • Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration and wash with a small amount of cold solvent.

  • Dry the crystals in a vacuum oven.

Melting Point Determination

The melting point of the purified tert-butyl 3,5-dinitrobenzoate is determined using a capillary melting point apparatus.[2][3][4][5][6] This is a critical measure of the compound's purity.[2][3][4][5][6]

• Materials:

  • Purified tert-butyl 3,5-dinitrobenzoate

  • Capillary tubes (sealed at one end)

  • Melting point apparatus (e.g., Mel-Temp or similar)

• Procedure:

  • Finely powder a small amount of the dry, purified crystals.

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm.[5]

  • Place the capillary tube in the heating block of the melting point apparatus.

  • Heat the block rapidly to a temperature about 15-20°C below the expected melting point of 142.5°C.

  • Then, decrease the heating rate to approximately 1-2°C per minute to allow for accurate determination.[2][3]

  • Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the entire sample has completely melted.[2][4]

  • A sharp melting range (typically 0.5-1°C for a pure compound) indicates high purity.[2][3]

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflows for the synthesis and characterization of tert-butyl 3,5-dinitrobenzoate.

Caption: Synthesis workflow for tert-Butyl 3,5-dinitrobenzoate.

Caption: Purification and melting point characterization workflow.

References

• 1. 5342-97-2|tert-Butyl 3,5-dinitrobenzoate|BLD Pharm [bldpharm.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. SSERC | Melting point determination [sserc.org.uk]

An In-depth Technical Guide to tert-Butyl 3,5-dinitrobenzoate

This technical guide provides a comprehensive overview of the chemical structure, properties, and synthesis of tert-Butyl 3,5-dinitrobenzoate. It is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. While tert-Butyl 3,5-dinitrobenzoate is recognized as a chemical intermediate, detailed experimental data for this specific compound is not extensively available in publicly accessible literature. This guide compiles the available information and presents representative data and protocols to facilitate its use in research and development.

Chemical Structure and Properties

Tert-Butyl 3,5-dinitrobenzoate is an ester of 3,5-dinitrobenzoic acid and tert-butanol. The structure is characterized by a benzene ring substituted with two nitro groups at the meta positions and a tert-butyl ester group. The electron-withdrawing nature of the two nitro groups significantly influences the chemical reactivity of the aromatic ring and the ester linkage.

Molecular Formula: C₁₁H₁₂N₂O₆

Molecular Weight: 268.22 g/mol

CAS Number: 5342-97-2

Chemical Structure:

Physical and Chemical Properties:

A summary of the available physical and chemical properties for tert-Butyl 3,5-dinitrobenzoate is presented in Table 1. It is important to note that some of these values are predicted and should be confirmed through experimental validation.

Property	Value	Source
Melting Point	142.5-143.5 °C	Experimental
Boiling Point	376.5±22.0 °C	Predicted
Density	1.337±0.06 g/cm³	Predicted
Appearance	White to off-white solid	-

Spectroscopic Data (Representative)

Table 2: Representative ¹H NMR Data for 3,5-Dinitrobenzoic Acid

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
9.25	t, J=2.2 Hz	1H	H-4
9.15	d, J=2.2 Hz	2H	H-2, H-6

Note: In the ¹H NMR spectrum of tert-Butyl 3,5-dinitrobenzoate, a singlet corresponding to the nine protons of the tert-butyl group would be expected, typically in the range of 1.5-1.6 ppm.

Table 3: Representative ¹³C NMR Data for 3,5-Dinitrobenzoic Acid

Chemical Shift (ppm)	Assignment
162.5	C=O
148.7	C-3, C-5
134.5	C-1
129.9	C-2, C-6
122.1	C-4

Note: For tert-Butyl 3,5-dinitrobenzoate, additional signals for the quaternary carbon and the three methyl carbons of the tert-butyl group would be present.

Table 4: Representative IR Spectroscopy Data for 3,5-Dinitrobenzoic Acid

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-2500	Broad	O-H stretch (carboxylic acid)
1700	Strong	C=O stretch (carboxylic acid)
1540	Strong	Asymmetric NO₂ stretch
1345	Strong	Symmetric NO₂ stretch

Note: In the IR spectrum of tert-Butyl 3,5-dinitrobenzoate, the broad O-H stretch would be absent, and a characteristic C-O stretch for the ester would be observed.

Experimental Protocols

Synthesis of tert-Butyl 3,5-dinitrobenzoate (Representative Protocol)

While a specific, detailed protocol for the synthesis of tert-Butyl 3,5-dinitrobenzoate is not widely published, a general method for the esterification of 3,5-dinitrobenzoic acid with an alcohol can be adapted. The following is a representative protocol based on common esterification procedures.

Materials:

• 3,5-Dinitrobenzoic acid

• tert-Butanol

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• In a round-bottom flask, dissolve 3,5-dinitrobenzoic acid (1.0 eq) in anhydrous dichloromethane.

• Add tert-butanol (1.2 eq) and a catalytic amount of 4-dimethylaminopyridine (0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of dicyclohexylcarbodiimide (1.1 eq) in anhydrous dichloromethane to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain pure tert-Butyl 3,5-dinitrobenzoate.

Visualizations

Logical Relationship of Synthesis and Characterization

The following diagram illustrates the logical workflow from starting materials to the final, characterized product.

Caption: General workflow for the synthesis and characterization of tert-Butyl 3,5-dinitrobenzoate.

Reactivity of the Nitro Groups

The nitro groups on the aromatic ring are known to be reactive towards nucleophilic aromatic substitution and can be reduced to amino groups, opening pathways to a variety of other derivatives.[1] This reactivity is a key aspect of its utility as a chemical intermediate.

References

• 1. tert-Butyl 3,5-dinitrobenzoate | CAS#:5342-97-2 | Chemsrc [chemsrc.com]

Spectroscopic Profile of tert-Butyl 3,5-dinitrobenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for tert-Butyl 3,5-dinitrobenzoate, a compound of interest in organic synthesis and medicinal chemistry. Due to the limited availability of experimentally derived spectra in public databases, this document presents predicted Nuclear Magnetic Resonance (NMR) and Infrared (IR) data based on the analysis of its constituent functional groups. The methodologies described herein represent standard protocols for the acquisition of such spectroscopic data.

Predicted Spectroscopic Data

The following tables summarize the anticipated quantitative data for the ¹H NMR, ¹³C NMR, and IR spectra of tert-Butyl 3,5-dinitrobenzoate. These predictions are derived from established chemical shift and absorption frequency ranges for analogous molecular structures.

Table 1: Predicted ¹H NMR Spectroscopic Data for tert-Butyl 3,5-dinitrobenzoate

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~9.1 - 9.3	Triplet (t)	1H	H-4 (Aromatic)
~8.9 - 9.1	Doublet (d)	2H	H-2, H-6 (Aromatic)
~1.6	Singlet (s)	9H	-C(CH₃)₃ (tert-Butyl)

Table 2: Predicted ¹³C NMR Spectroscopic Data for tert-Butyl 3,5-dinitrobenzoate

Chemical Shift (δ) (ppm)	Assignment
~162 - 164	C=O (Ester Carbonyl)
~148	C-3, C-5 (Aromatic, C-NO₂)
~133 - 135	C-1 (Aromatic, C-COO)
~128 - 130	C-4 (Aromatic)
~120 - 122	C-2, C-6 (Aromatic)
~83 - 85	-C(CH₃)₃ (Quaternary Carbon)
~28	-C(CH₃)₃ (Methyl Carbons)

Table 3: Predicted IR Absorption Frequencies for tert-Butyl 3,5-dinitrobenzoate

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100 - 3050	Medium	Aromatic C-H Stretch
~2980 - 2950	Medium	Aliphatic C-H Stretch (tert-Butyl)
~1730 - 1715	Strong	C=O Stretch (Ester)
~1600, ~1475	Medium-Weak	Aromatic C=C Bending
~1550, ~1350	Strong	Asymmetric and Symmetric N=O Stretch (Nitro group)
~1300 - 1250	Strong	C-O Stretch (Ester)
~900 - 690	Strong	Aromatic C-H Bending (Out-of-plane)

Experimental Protocols

The following sections detail the standard methodologies for obtaining the NMR and IR spectra of organic compounds like tert-Butyl 3,5-dinitrobenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Approximately 5-10 mg of the solid sample of tert-Butyl 3,5-dinitrobenzoate is accurately weighed.

• The sample is dissolved in approximately 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• The solution is transferred to a standard 5 mm NMR tube.

¹H NMR Acquisition:

• Instrument: A 300 MHz or higher field NMR spectrometer.

• Parameters:

  • Number of scans: 16-32

  • Relaxation delay: 1-2 seconds

  • Pulse width: 30-45 degrees

  • Acquisition time: 2-4 seconds

  • Spectral width: 0-12 ppm

• Referencing: The chemical shifts are referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

¹³C NMR Acquisition:

• Instrument: A 75 MHz or higher field NMR spectrometer.

• Parameters:

  • Number of scans: 1024-4096 (or more, depending on sample concentration)

  • Relaxation delay: 2-5 seconds

  • Pulse width: 30-45 degrees

  • Acquisition time: 1-2 seconds

  • Spectral width: 0-200 ppm

• Decoupling: Proton broadband decoupling is applied during acquisition.

• Referencing: The chemical shifts are referenced to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• A small amount of the solid sample is placed directly onto the ATR crystal.

• Pressure is applied to ensure good contact between the sample and the crystal.

IR Spectrum Acquisition:

• Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with a diamond or germanium ATR accessory.

• Parameters:

  • Spectral range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 16-32

• Background: A background spectrum of the clean, empty ATR crystal is recorded prior to sample analysis and automatically subtracted from the sample spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for obtaining and interpreting spectroscopic data for an organic compound.

Spectroscopic analysis workflow.

Solubility Profile of tert-Butyl 3,5-dinitrobenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of tert-butyl 3,5-dinitrobenzoate. Due to a lack of extensive publicly available quantitative data, this document focuses on predicting solubility based on the compound's chemical structure and providing detailed experimental protocols for its determination. This guide serves as a foundational resource for researchers handling this compound, enabling them to select appropriate solvent systems for synthesis, purification, and analytical applications.

Introduction

Tert-butyl 3,5-dinitrobenzoate is an organic compound that serves as an intermediate in various synthetic pathways. Its utility in research and development, particularly in the synthesis of more complex molecules, necessitates a thorough understanding of its physical properties, with solubility being paramount. Proper solvent selection is critical for reaction kinetics, yield, purification processes like recrystallization, and formulation. This guide outlines the expected solubility of tert-butyl 3,5-dinitrobenzoate in common laboratory solvents and provides robust methodologies for its empirical determination.

Predicted Solubility Profile

The solubility of an organic compound is governed by the principle of "like dissolves like," which relates the polarity of the solute and the solvent.[1][2] The structure of tert-butyl 3,5-dinitrobenzoate—comprising a bulky, nonpolar tert-butyl group, a moderately polar ester functional group, and two highly polar nitro groups on an aromatic ring—suggests a nuanced solubility profile.

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): The compound is expected to have very low solubility in water. While the ester and nitro groups can act as hydrogen bond acceptors, the large, nonpolar hydrocarbon components (the tert-butyl group and the benzene ring) will likely dominate, leading to poor solvation by water molecules.[3][4] Solubility is expected to be higher in alcohols like ethanol and methanol compared to water, as the alkyl chains of the alcohols can interact more favorably with the nonpolar parts of the molecule.[1]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone, Acetonitrile): This class of solvents is most likely to be effective for dissolving tert-butyl 3,5-dinitrobenzoate. Solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are strong polar solvents capable of significant dipole-dipole interactions with the polar nitro and ester groups.[1] Acetone and ethyl acetate, being of intermediate polarity, are also expected to be good solvents.[5]

• Nonpolar Solvents (e.g., Hexane, Toluene, Diethyl Ether): Aromatic nitro compounds and esters are often soluble in many organic solvents.[3][6] Therefore, tert-butyl 3,5-dinitrobenzoate is predicted to be soluble in solvents like toluene, diethyl ether, and dichloromethane, which can engage in van der Waals interactions with the aromatic ring and alkyl groups.[1][7] Solubility in highly nonpolar solvents like hexane may be more limited but is still likely to be greater than in water.

Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility	Method/Notes
Dimethyl Sulfoxide (DMSO)	Not Specified	33.33 mg/mL (124.26 mM)	Reported for stock solution preparation; may involve heating and sonication.

It is crucial for researchers to empirically determine solubility in their specific solvent systems and experimental conditions.

Experimental Protocols for Solubility Determination

To address the data gap, the following established protocols can be used to determine the solubility of tert-butyl 3,5-dinitrobenzoate.

Qualitative Solubility Testing

This method provides a rapid assessment of solubility in various solvents and is useful for initial screening.

Materials:

• tert-Butyl 3,5-dinitrobenzoate

• A range of solvents (e.g., water, ethanol, acetone, ethyl acetate, toluene, hexane)

• Small test tubes or vials

• Vortex mixer

• Spatula

Procedure:

• Add approximately 10-20 mg of tert-butyl 3,5-dinitrobenzoate to a small, dry test tube.

• Add the selected solvent dropwise, starting with 0.5 mL.

• Vigorously agitate the mixture using a vortex mixer for 60 seconds.

• Visually inspect the solution against a contrasting background to determine if the solid has completely dissolved.

• If the solid has not dissolved, continue adding the solvent in 0.5 mL increments, with vigorous agitation after each addition, up to a total volume of 3 mL.

• Record the compound as "soluble," "partially soluble," or "insoluble" in the specific solvent at room temperature.

Quantitative Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is considered the gold standard for determining equilibrium solubility.[8] It measures the concentration of a saturated solution at a constant temperature.

Materials:

• tert-Butyl 3,5-dinitrobenzoate (solid)

• Chosen solvent(s)

• Screw-capped vials

• Constant temperature incubator shaker

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer system for quantification

Procedure:

• Preparation: Add an excess amount of solid tert-butyl 3,5-dinitrobenzoate to a vial containing a known volume of the solvent. The presence of undissolved solid at the end of the experiment is essential.

• Equilibration: Seal the vials tightly and place them in an incubator shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[9]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for at least 24 hours to allow undissolved solid to settle.

• Sampling: Carefully withdraw a sample from the clear supernatant. Immediately filter the sample through a syringe filter to remove any remaining solid particles.

• Analysis: Dilute the filtered saturate solution with a suitable solvent to a concentration within the linear range of a pre-calibrated analytical method (e.g., HPLC-UV).

• Quantification: Determine the concentration of tert-butyl 3,5-dinitrobenzoate in the diluted sample.

• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. The experiment should be performed in triplicate to ensure reproducibility.[10]

Visualized Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for characterizing the solubility of a compound like tert-butyl 3,5-dinitrobenzoate.

Caption: Workflow for determining the solubility of tert-butyl 3,5-dinitrobenzoate.

Conclusion

While specific quantitative solubility data for tert-butyl 3,5-dinitrobenzoate remains scarce in the literature, a systematic analysis of its molecular structure allows for reliable predictions of its behavior in common laboratory solvents. It is anticipated to be most soluble in polar aprotic solvents and less soluble in polar protic and nonpolar solvents, with extremely low solubility in water. For precise applications, the experimental protocols detailed in this guide, particularly the shake-flask method, should be employed. This approach will provide the accurate and reliable data necessary for the successful use of tert-butyl 3,5-dinitrobenzoate in research and development.

References

• 1. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 2. Khan Academy [khanacademy.org]
• 3. lkouniv.ac.in [lkouniv.ac.in]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Ester - Wikipedia [en.wikipedia.org]
• 7. saltise.ca [saltise.ca]
• 8. researchgate.net [researchgate.net]
• 9. quora.com [quora.com]
• 10. Equilibrium Solubility Assays Protocol | AxisPharm [axispharm.com]

The Utility of 3,5-Dinitrobenzoate Esters in Chemical Analysis and Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

While specific, in-depth applications and detailed experimental data for tert-butyl 3,5-dinitrobenzoate are not extensively documented in readily available scientific literature, the broader class of 3,5-dinitrobenzoate esters represents a valuable tool in organic chemistry. This guide will focus on the well-established applications of these related compounds, providing insights into their primary uses, particularly in the derivatization of alcohols and amines for chromatographic analysis. The principles and reactions discussed are generally applicable and can be extrapolated to the tert-butyl derivative.

Core Application: Derivatization for Chromatographic Analysis

The primary utility of 3,5-dinitrobenzoate esters, prepared from the corresponding 3,5-dinitrobenzoyl chloride, lies in their function as derivatizing agents. This process is especially crucial for compounds that lack a chromophore, making them difficult to detect using UV-Vis spectroscopy, a common detection method in High-Performance Liquid Chromatography (HPLC).

The 3,5-dinitrobenzoyl group introduces a strong chromophore into the analyte molecule, significantly enhancing its molar absorptivity in the UV region. This chemical modification allows for the sensitive detection and accurate quantification of otherwise "invisible" compounds like alcohols and amines.

Experimental Workflow for Derivatization and HPLC Analysis

The following diagram outlines the typical workflow for the derivatization of an alcohol or amine with 3,5-dinitrobenzoyl chloride, followed by HPLC analysis.

Figure 1. General workflow for the derivatization of alcohols/amines and subsequent HPLC analysis.

Synthetic Applications

Beyond derivatization for analytical purposes, 3,5-dinitrobenzoate esters can serve as intermediates in organic synthesis. The ester linkage can be readily cleaved under basic conditions (saponification) to regenerate the alcohol, implying its potential use as a protecting group.

General Reaction Scheme

The formation of a 3,5-dinitrobenzoate ester proceeds via the reaction of an alcohol or amine with 3,5-dinitrobenzoyl chloride, typically in the presence of a base like pyridine to neutralize the HCl byproduct.

Figure 2. General reaction scheme for the formation of 3,5-dinitrobenzoate esters and amides.

Conclusion

While tert-butyl 3,5-dinitrobenzoate itself is not a prominently featured reagent in the chemical literature, the broader family of 3,5-dinitrobenzoate esters provides a robust and reliable method for the derivatization of alcohols and amines. This chemical modification is instrumental for enabling the sensitive detection and quantification of these analytes by HPLC with UV-Vis detection. Furthermore, the formation of these esters can be a useful strategy in synthetic chemistry for the protection or modification of hydroxyl and amino functional groups. Researchers and drug development professionals can leverage these well-established principles when developing analytical methods for new chemical entities or designing synthetic routes.

The Role of tert-Butyl 3,5-dinitrobenzoate as a Chemical Intermediate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl 3,5-dinitrobenzoate is a stable, versatile chemical intermediate with significant applications in organic synthesis and medicinal chemistry. Its unique structure, featuring a bulky tert-butyl ester and two electron-withdrawing nitro groups on an aromatic ring, makes it a valuable building block for the synthesis of a diverse range of target molecules. This technical guide provides an in-depth overview of the synthesis, properties, and key applications of tert-butyl 3,5-dinitrobenzoate, with a particular focus on its emerging role in the development of novel therapeutics. Detailed experimental protocols, quantitative data, and graphical representations of synthetic and biological pathways are presented to facilitate its use in research and development.

Introduction

Tert-butyl 3,5-dinitrobenzoate serves as a crucial intermediate in various chemical transformations. The presence of the dinitro-aromatic moiety provides a reactive handle for nucleophilic aromatic substitution and reduction to the corresponding diamine, which is a precursor for many dyes and pharmaceuticals. The tert-butyl ester group, on the other hand, offers steric hindrance and can be selectively cleaved under specific acidic conditions, making it an effective protecting group in multi-step syntheses.

This guide will explore the synthesis of tert-butyl 3,5-dinitrobenzoate from its precursor, 3,5-dinitrobenzoic acid, and its subsequent application as a key intermediate. A significant focus will be placed on its utility in the generation of novel anti-tuberculosis agents that target the essential enzyme decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1).

Physicochemical Properties

A summary of the key physicochemical properties of tert-butyl 3,5-dinitrobenzoate is provided in the table below.

Property	Value	Reference
CAS Number	5342-97-2	[1][2]
Molecular Formula	C₁₁H₁₂N₂O₆	[1][2]
Molecular Weight	268.22 g/mol	[1][2]
Appearance	White to off-white solid
Purity	≥ 95.0%	[3]
Storage Temperature	2-8°C

Synthesis of tert-Butyl 3,5-dinitrobenzoate

The synthesis of tert-butyl 3,5-dinitrobenzoate is typically achieved through the esterification of 3,5-dinitrobenzoic acid with tert-butanol. Due to the steric hindrance of the tert-butyl group and the acid-labile nature of tert-butanol, direct Fischer esterification is often inefficient. A more suitable method is the Steglich esterification, which proceeds under mild conditions.

Synthesis of the Precursor: 3,5-Dinitrobenzoic Acid

A detailed, cited protocol for the synthesis of the starting material, 3,5-dinitrobenzoic acid, is presented below.

Experimental Protocol: Nitration of Benzoic Acid [4]

• Materials:

  • Benzoic acid (0.5 mole, 61 g)

  • Concentrated sulfuric acid (sp. gr. 1.84, 300 ml)

  • Fuming nitric acid (sp. gr. 1.54, 100 ml, then an additional 75 ml)

  • Ice

  • 50% Ethanol

• Procedure:

  • In a 2-liter round-bottomed flask, dissolve 61 g (0.5 mole) of benzoic acid in 300 ml of concentrated sulfuric acid.

  • In a well-ventilated fume hood, add 100 ml of fuming nitric acid in small portions (2-3 ml at a time), maintaining the temperature between 70°C and 90°C by cooling with a water bath.

  • After the addition is complete, cover the flask and let it stand for at least one hour (or overnight) in the fume hood.

  • Heat the flask on a steam bath for 4 hours.

  • Allow the reaction mixture to cool to room temperature, during which yellow crystals should separate.

  • Add an additional 75 ml of fuming nitric acid and heat the mixture on a steam bath for 3 hours, followed by heating in an oil bath at 135-145°C for 3 hours.

  • Cool the mixture and pour it into a beaker containing 800 g of ice and 800 ml of water.

  • After 30 minutes, filter the precipitated 3,5-dinitrobenzoic acid using suction and wash with water until the filtrate is free of sulfates.

  • The crude product (62-65 g, melting point 200-202°C) is recrystallized from 275 ml of hot 50% ethanol.

  • The purified 3,5-dinitrobenzoic acid yields 57-61 g (54-58%) with a melting point of 205-207°C.

Steglich Esterification for tert-Butyl 3,5-dinitrobenzoate

The following is a representative protocol for the synthesis of tert-butyl 3,5-dinitrobenzoate via Steglich esterification.

Experimental Protocol: Synthesis of tert-Butyl 3,5-dinitrobenzoate

• Materials:

  • 3,5-Dinitrobenzoic acid

  • tert-Butanol

  • N,N'-Dicyclohexylcarbodiimide (DCC)

  • 4-Dimethylaminopyridine (DMAP)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • In a round-bottomed flask, dissolve 3,5-dinitrobenzoic acid (1 equivalent) in anhydrous dichloromethane.

  • Add tert-butanol (1.5 equivalents) and a catalytic amount of 4-dimethylaminopyridine (0.1 equivalents) to the solution.

  • Cool the mixture to 0°C in an ice bath with stirring.

  • Slowly add a solution of N,N'-dicyclohexylcarbodiimide (1.1 equivalents) in anhydrous dichloromethane to the reaction mixture.

  • Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature, stirring for an additional 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

  • Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or recrystallization to obtain tert-butyl 3,5-dinitrobenzoate.

Spectroscopic Characterization (Predicted)

Technique	Predicted Key Features
¹H NMR	- A singlet at ~1.6 ppm (9H) corresponding to the tert-butyl protons.- A triplet (or multiplet) at ~9.1 ppm (1H) for the proton at the C4 position of the aromatic ring.- A doublet (or multiplet) at ~9.2 ppm (2H) for the protons at the C2 and C6 positions of the aromatic ring.
¹³C NMR	- A signal at ~28 ppm for the methyl carbons of the tert-butyl group.- A signal at ~83 ppm for the quaternary carbon of the tert-butyl group.- Aromatic signals between 120-150 ppm.- A signal for the ester carbonyl carbon at ~163 ppm.
IR (Infrared Spectroscopy)	- Strong C=O stretching vibration for the ester at ~1730 cm⁻¹.- Strong asymmetric and symmetric stretching vibrations for the N-O bonds of the nitro groups at ~1540 cm⁻¹ and ~1350 cm⁻¹, respectively.- C-H stretching vibrations for the aromatic ring and the tert-butyl group.
MS (Mass Spectrometry)	- A molecular ion peak (M⁺) at m/z = 268.- A prominent fragment ion peak at m/z = 212, corresponding to the loss of the tert-butyl group (M - 56).- Other fragment ions corresponding to the dinitrobenzoyl moiety.

Role in Drug Development: Targeting Tuberculosis

A significant application of the 3,5-dinitrobenzoyl scaffold, derived from tert-butyl 3,5-dinitrobenzoate, is in the development of novel anti-tuberculosis agents. These compounds have been shown to target decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1), a crucial enzyme in the biosynthesis of the mycobacterial cell wall.

Mechanism of Action: DprE1 Inhibition

DprE1 is a flavoenzyme that catalyzes a key epimerization step in the synthesis of decaprenyl-phospho-arabinose (DPA), the sole donor of arabinose for the biosynthesis of arabinogalactan and lipoarabinomannan, both essential components of the Mycobacterium tuberculosis cell wall.

3,5-Dinitrobenzamide derivatives act as covalent inhibitors of DprE1. The mechanism involves the reduction of one of the nitro groups by the FAD cofactor of the enzyme, forming a reactive nitroso intermediate. This intermediate is then attacked by a cysteine residue (Cys387) in the active site of DprE1, leading to the formation of a covalent bond and irreversible inhibition of the enzyme. This disruption of cell wall synthesis ultimately leads to bacterial cell death.

Quantitative Data: In Vitro Activity of 3,5-Dinitrobenzamide Derivatives

The following table summarizes the in vitro activity of some 3,5-dinitrobenzamide derivatives against Mycobacterium tuberculosis H37Rv.

Compound	MIC (μg/mL)	Reference
c2	0.031
d1	0.031
d2	0.031
Isoniazid (control)	~0.031

Visualizations

Synthetic Workflow

Caption: General workflow for the synthesis of tert-Butyl 3,5-dinitrobenzoate.

DprE1 Inhibition Pathway

Caption: Inhibition of mycobacterial cell wall synthesis by 3,5-dinitrobenzamides.

Role as a Versatile Intermediate

Caption: The role of tert-butyl 3,5-dinitrobenzoate as a versatile chemical intermediate.

Conclusion

Tert-butyl 3,5-dinitrobenzoate is a chemical intermediate of growing importance, bridging basic organic synthesis with advanced drug discovery. Its straightforward, albeit nuanced, synthesis and the reactivity of its functional groups provide a robust platform for the creation of complex molecules. The demonstrated success of its derivatives as potent inhibitors of Mycobacterium tuberculosis highlights the significant potential of this scaffold in addressing critical needs in global health. This guide serves as a foundational resource for researchers looking to leverage the unique properties of tert-butyl 3,5-dinitrobenzoate in their synthetic and medicinal chemistry endeavors. Further research into the synthesis and applications of this versatile intermediate is warranted and expected to yield novel and impactful discoveries.

References

• 1. tert-Butyl 3,5-dinitrobenzoate synthesis - chemicalbook [chemicalbook.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. tert-Butyl 3,5-dinitrobenzoate | CAS#:5342-97-2 | Chemsrc [chemsrc.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Unveiling the History and Synthesis of tert-Butyl 3,5-dinitrobenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery, history, and synthesis of tert-Butyl 3,5-dinitrobenzoate, a key intermediate in various fields of chemical synthesis. This document provides a comprehensive overview of its properties, detailed experimental protocols for its preparation, and insights into its applications.

Introduction

tert-Butyl 3,5-dinitrobenzoate (CAS No. 5342-97-2) is a stable, crystalline solid that serves as a valuable reagent and building block in organic chemistry. Its molecular structure, featuring a bulky tert-butyl ester group and two nitro functionalities on the aromatic ring, imparts unique reactivity and physical properties. These characteristics have led to its use in the synthesis of more complex molecules, including pharmaceuticals and dyes. Historically, 3,5-dinitrobenzoate esters have been instrumental in the characterization of alcohols due to their tendency to form well-defined crystalline derivatives with sharp melting points.

Discovery and History

The general method for creating such esters involves the reaction of 3,5-dinitrobenzoyl chloride (the acid chloride of 3,5-dinitrobenzoic acid) with the corresponding alcohol. The synthesis of tert-butyl esters, in general, presented a unique challenge due to the steric hindrance of the tert-butyl group and the propensity for elimination reactions under harsh conditions. The development of milder esterification methods throughout the 20th century likely facilitated the efficient synthesis of compounds like tert-Butyl 3,5-dinitrobenzoate.

Physicochemical Properties

A summary of the key physicochemical properties of tert-Butyl 3,5-dinitrobenzoate is presented in the table below for easy reference.

Property	Value	Reference
CAS Number	5342-97-2
Molecular Formula	C₁₁H₁₂N₂O₆
Molecular Weight	268.22 g/mol
Appearance	White to off-white solid
Melting Point	142.5-143.5 °C
Boiling Point	376.5 ± 22.0 °C (Predicted)
Density	1.337 ± 0.06 g/cm³ (Predicted)

Synthesis of tert-Butyl 3,5-dinitrobenzoate

The primary route for the synthesis of tert-Butyl 3,5-dinitrobenzoate is the esterification of 3,5-Dinitrobenzoic acid with a source of the tert-butyl group. Several methods can be employed to achieve this transformation, ranging from traditional acid-catalyzed reactions to more modern approaches.

General Reaction Pathway

The overall transformation involves the formation of an ester linkage between the carboxylic acid group of 3,5-dinitrobenzoic acid and the tert-butyl group.

Caption: General reaction scheme for the synthesis of tert-Butyl 3,5-dinitrobenzoate.

Experimental Protocol: Synthesis from 3,5-Dinitrobenzoyl Chloride and tert-Butanol

This method, a classic approach to esterification, involves the conversion of the carboxylic acid to a more reactive acid chloride, followed by reaction with tert-butanol.

Step 1: Preparation of 3,5-Dinitrobenzoyl Chloride

Caption: Workflow for the synthesis of 3,5-Dinitrobenzoyl Chloride.

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a gas outlet to neutralize HCl gas, place 3,5-dinitrobenzoic acid.

• Add an excess of thionyl chloride (SOCl₂).

• Gently reflux the mixture until the evolution of HCl gas ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude 3,5-dinitrobenzoyl chloride can be used directly in the next step or purified by recrystallization.

Step 2: Esterification with tert-Butanol

Caption: Workflow for the esterification of 3,5-Dinitrobenzoyl Chloride with tert-Butanol.

Procedure:

• Dissolve 3,5-dinitrobenzoyl chloride in a suitable anhydrous solvent (e.g., dichloromethane or diethyl ether) in a reaction vessel.

• Add tert-butanol to the solution.

• Slowly add a base, such as pyridine, to neutralize the HCl formed during the reaction. The reaction is typically carried out at room temperature with stirring.

• After the reaction is complete (monitored by TLC), the mixture is washed with dilute aqueous acid (to remove pyridine), followed by a saturated sodium bicarbonate solution, and finally with brine.

• The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

• The crude product is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield pure tert-Butyl 3,5-dinitrobenzoate.

Quantitative Data

Parameter	Value
Typical Yield	70-90%
Purity (by NMR/HPLC)	>98%
Recrystallization Solvent	Ethanol/Water or Hexanes/Ethyl Acetate

Applications in Research and Development

tert-Butyl 3,5-dinitrobenzoate serves as a key intermediate in the synthesis of various target molecules. The nitro groups can be reduced to amino groups, which can then be further functionalized. The tert-butyl ester can be selectively cleaved under acidic conditions to reveal the carboxylic acid. This orthogonal reactivity makes it a versatile tool in multi-step organic synthesis.

Caption: Synthetic utility of tert-Butyl 3,5-dinitrobenzoate.

Conclusion

tert-Butyl 3,5-dinitrobenzoate is a compound with a rich history tied to the fundamental practice of chemical characterization and the evolution of synthetic organic chemistry. Its preparation, while rooted in classic esterification chemistry, can be achieved through various modern and efficient protocols. The unique combination of a stable yet cleavable ester and reactive nitro groups ensures its continued relevance as a versatile intermediate for researchers and scientists in the development of new chemical entities. This guide provides the essential technical information for its synthesis and application, serving as a valuable resource for the scientific community.

Protocols & Analytical Methods

Application Note: HPLC Analysis of Alcohols via Derivatization with 3,5-Dinitrobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of alcohols is crucial in various fields, including pharmaceutical development, clinical diagnostics, and quality control. Many simple alcohols lack a strong chromophore, making their direct detection by UV-Vis spectrophotometry in High-Performance Liquid Chromatography (HPLC) challenging.[1] Chemical derivatization is a common strategy to overcome this limitation. This application note details a robust method for the derivatization of primary and secondary alcohols using 3,5-dinitrobenzoyl chloride (DNB-Cl) to enable sensitive UV detection.

While interest exists in various derivatizing agents, 3,5-dinitrobenzoyl chloride is a well-established and commercially available reagent that reacts with alcohols to form strongly UV-absorbing 3,5-dinitrobenzoate esters.[2][3] This method offers high reactivity and sensitivity, making it suitable for the analysis of alcohols at low concentrations.[1] The resulting derivatives are stable and exhibit excellent chromatographic properties on reversed-phase HPLC columns.

This document provides a comprehensive protocol for the derivatization of alcohols with 3,5-dinitrobenzoyl chloride and their subsequent analysis by HPLC.

Materials and Reagents

• 3,5-Dinitrobenzoyl chloride (DNB-Cl), >99.0% purity

• Alcohol standards (e.g., methanol, ethanol, isopropanol, etc.)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Pyridine, anhydrous

• Sodium Bicarbonate (NaHCO₃)

• Hydrochloric Acid (HCl)

• Syringe filters, 0.45 µm

• HPLC vials

• Standard laboratory glassware

Experimental Protocols

1. Preparation of Reagents

• Derivatization Reagent (10 mg/mL DNB-Cl in Acetonitrile): Dissolve 100 mg of 3,5-dinitrobenzoyl chloride in 10 mL of anhydrous acetonitrile. This solution should be prepared fresh daily.

• Pyridine Catalyst: Use anhydrous pyridine as supplied.

• Wash Solution (5% Sodium Bicarbonate): Dissolve 5 g of sodium bicarbonate in 100 mL of deionized water.

• Mobile Phase: Prepare the mobile phase as required for the specific HPLC method. A common mobile phase is a gradient of acetonitrile and water.

2. Derivatization Procedure

• To 100 µL of the alcohol sample (or standard solution) in a clean, dry vial, add 100 µL of anhydrous pyridine.

• Add 200 µL of the 10 mg/mL DNB-Cl solution in acetonitrile to the vial.

• Cap the vial tightly and vortex for 30 seconds.

• Incubate the reaction mixture at 60°C for 30 minutes.

• After incubation, cool the mixture to room temperature.

• Add 1 mL of 5% sodium bicarbonate solution to quench the reaction and neutralize excess DNB-Cl.

• Vortex for 1 minute.

• The derivatized sample can then be extracted with a suitable organic solvent (e.g., hexane or ethyl acetate) or directly diluted with the mobile phase for injection if the sample is clean.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

3. HPLC Analysis

• HPLC System: A standard HPLC system with a UV detector is required.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is typically used.

• Mobile Phase: A gradient elution is often employed. For example, a gradient of acetonitrile and water, starting from 50% acetonitrile and increasing to 90% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: The 3,5-dinitrobenzoate derivatives can be detected at 254 nm or 260 nm.[4]

• Injection Volume: 20 µL.

Diagrams

Caption: Experimental workflow for the derivatization and HPLC analysis of alcohols.

Caption: Derivatization reaction of an alcohol with 3,5-dinitrobenzoyl chloride.

Quantitative Data

The retention times and limits of detection (LOD) for the 3,5-dinitrobenzoate derivatives of several common alcohols are summarized in the table below. Note that these values are dependent on the specific HPLC conditions and column used, and should be considered as illustrative examples.

Alcohol	Retention Time (min)	Limit of Detection (LOD)
Methanol	~ 8.5	~ 5 µg/L
Ethanol	~ 10.2	~ 3 µg/L
n-Propanol	~ 12.1	~ 2 µg/L
Isopropanol	~ 11.5	~ 2 µg/L
n-Butanol	~ 14.8	~ 1 µg/L
tert-Butanol	~ 13.9	~ 1.5 µg/L

Data compiled and adapted from various sources. Absolute retention times will vary with the specific chromatographic system.

Results and Discussion

The derivatization of alcohols with 3,5-dinitrobenzoyl chloride provides a reliable and sensitive method for their quantification by HPLC with UV detection. The dinitrobenzoyl group introduces a strong chromophore into the alcohol molecule, significantly enhancing the UV absorbance and allowing for low detection limits. The reaction is generally applicable to primary and secondary alcohols. Tertiary alcohols may react more slowly or require more forcing conditions.

The chromatographic separation of the 3,5-dinitrobenzoate derivatives is typically straightforward on a C18 column. The elution order generally follows the polarity of the parent alcohol, with derivatives of less polar, longer-chain alcohols having longer retention times. The use of a gradient elution with acetonitrile and water allows for the separation of a wide range of alcohol derivatives within a single chromatographic run.

Potential challenges with this method include the hydrolysis of the 3,5-dinitrobenzoyl chloride reagent by water in the sample or solvents.[1] Therefore, it is recommended to use anhydrous solvents and reagents to minimize this side reaction. The derivatization reaction should also be optimized for the specific alcohols of interest to ensure complete reaction and accurate quantification.

Conclusion

The derivatization of alcohols with 3,5-dinitrobenzoyl chloride followed by HPLC-UV analysis is a highly effective method for the sensitive and selective quantification of alcohols. The protocol described in this application note provides a solid foundation for researchers, scientists, and drug development professionals to implement this technique for a variety of applications. The method is robust, reproducible, and can be readily adapted to different sample matrices with appropriate sample preparation.

References

• 1. academic.oup.com [academic.oup.com]
• 2. UV Detection Labeling Reagents (for Hydroxy Groups) [HPLC Derivatization Reagents] | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 3. UV Detection Labeling Reagents (for Hydroxy Groups) [HPLC Derivatization Reagents] | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 4. Liquid chromatographic determination of biogenic amines in fermented foods after derivatization with 3,5-dinitrobenzoyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for tert-Butyl 3,5-dinitrobenzoate derivatization of primary alcohols

An Application Note on the Derivatization of Primary Alcohols with tert-Butyl 3,5-Dinitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The derivatization of alcohols to form crystalline esters is a fundamental technique in organic chemistry for the identification and characterization of liquid alcohols. The 3,5-dinitrobenzoate esters are particularly useful due to their sharp melting points and ease of preparation. This application note provides detailed protocols for the derivatization of primary alcohols using both a traditional pyridine-catalyzed method with 3,5-dinitrobenzoyl chloride and a modern, rapid microwave-assisted green chemistry approach with 3,5-dinitrobenzoic acid. The resulting tert-butyl 3,5-dinitrobenzoate derivatives are stable solids that can be readily purified by recrystallization.

Data Presentation

The following table summarizes the reaction yields and melting points of various primary alcohol 3,5-dinitrobenzoate derivatives prepared using a microwave-assisted method. This method demonstrates high efficiency and rapid reaction times.[1][2]

Primary Alcohol	Yield (%)	Observed Melting Point (°C)	Literature Melting Point (°C)
Ethanol	45-50	92-93	93-94
n-Propanol	40-45	72-73	74-75
n-Butanol	35-45	63-64	61-63
Isoamyl alcohol	50-55	61-62	61-62
Amyl alcohol (n-Pentanol)	45-50	47-48	47-48.5
n-Hexanol	45-50	57-58	60-61
n-Octanol	40-45	61-62	61-62
n-Decanol	50-55	57-58	56-57

Experimental Protocols

Two primary methods for the derivatization of primary alcohols are presented below: a traditional method utilizing 3,5-dinitrobenzoyl chloride and pyridine, and a microwave-assisted green chemistry method.

Protocol 1: Traditional Pyridine-Catalyzed Derivatization

This method involves the reaction of a primary alcohol with 3,5-dinitrobenzoyl chloride in the presence of pyridine, which acts as a catalyst and an acid scavenger.

Materials:

• Primary alcohol

• 3,5-Dinitrobenzoyl chloride

• Anhydrous pyridine

• 5% Sodium bicarbonate solution

• Ethanol (for recrystallization)

• Dichloromethane or diethyl ether

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Heating mantle or water bath

• Filtration apparatus

Procedure:

• In a clean, dry round-bottom flask, dissolve approximately 0.5 g of 3,5-dinitrobenzoyl chloride in 5 mL of anhydrous pyridine.

• Slowly add 0.5 mL of the primary alcohol to the solution.

• Gently heat the mixture under reflux for 10-15 minutes. For less reactive alcohols, the reaction time may be extended up to 1 hour.

• Allow the reaction mixture to cool to room temperature and then pour it into 50 mL of water.

• If the product separates as a solid, filter it using a Buchner funnel and wash with 20 mL of 5% sodium bicarbonate solution, followed by two 20 mL portions of water.

• If the product separates as an oil, extract the aqueous mixture with two 25 mL portions of dichloromethane or diethyl ether.

• Combine the organic extracts and wash them with 20 mL of 5% sodium bicarbonate solution, followed by 20 mL of water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to obtain the crude product.

• Recrystallize the crude solid product from a minimal amount of hot ethanol to obtain the pure 3,5-dinitrobenzoate derivative.

• Dry the crystals and determine their melting point.

Protocol 2: Microwave-Assisted Green Derivatization

This modern approach offers a significant reduction in reaction time and the use of hazardous reagents, aligning with the principles of green chemistry.[1][2]

Materials:

• Primary alcohol

• 3,5-Dinitrobenzoic acid

• Concentrated sulfuric acid or an ionic liquid (e.g., [bmim]HSO4)[3]

• 5% Sodium bicarbonate solution

• Ethanol (for recrystallization)

• Microwave synthesizer

• Standard laboratory glassware

• Filtration apparatus

Procedure:

• In a microwave-safe reaction vessel, combine 1.0 g of 3,5-dinitrobenzoic acid with 1.0 mL of the primary alcohol.

• Carefully add 1-2 drops of concentrated sulfuric acid to the mixture.

• Seal the vessel and place it in the microwave synthesizer.

• Irradiate the mixture at 70°C for 2-5 minutes.[2]

• After the reaction is complete, allow the vessel to cool to room temperature.

• Pour the reaction mixture into 50 mL of ice-cold water to precipitate the 3,5-dinitrobenzoate derivative.

• Filter the solid product using a Buchner funnel and wash it with 20 mL of 5% sodium bicarbonate solution to remove any unreacted 3,5-dinitrobenzoic acid, followed by two 20 mL portions of water.

• Recrystallize the crude product from a minimal amount of hot ethanol to obtain the pure derivative.

• Dry the purified crystals and determine their melting point for characterization.

Visualizations

The following diagrams illustrate the experimental workflows for the traditional and microwave-assisted derivatization protocols.

Caption: Workflow for the traditional pyridine-catalyzed derivatization.

Caption: Workflow for the microwave-assisted green derivatization.

References

• 1. hansshodhsudha.com [hansshodhsudha.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.sciepub.com [pubs.sciepub.com]

Application Notes and Protocols: Microwave-Assisted Synthesis Featuring Dinitrobenzoates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the use of dinitrobenzoate derivatives in microwave-assisted organic synthesis (MAOS). While direct literature on the use of tert-butyl 3,5-dinitrobenzoate as a reactant in microwave synthesis is limited, this document outlines a representative protocol for a microwave-assisted transesterification, a common reaction for such esters. This approach leverages the principles of green chemistry, offering significant advantages in terms of reaction time, yield, and safety compared to conventional methods.

Dinitrobenzoates are valuable intermediates in organic and medicinal chemistry.[1][2][3] Their nitro functionalities can undergo various transformations, making them versatile building blocks for more complex molecules.[1][3] Microwave-assisted synthesis provides a rapid and efficient means to carry out these transformations.[4][5]

Advantages of Microwave-Assisted Synthesis

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool in chemical synthesis, offering numerous benefits over conventional heating methods:

• Rapid Reaction Times: Microwave irradiation can dramatically reduce reaction times from hours to minutes.[6][7]

• Improved Yields and Purity: The rapid and uniform heating often leads to higher product yields and cleaner reaction profiles with fewer byproducts.[4]

• Energy Efficiency: MAOS is a more energy-efficient method as it heats the reaction mixture directly, not the vessel.[6]

• Green Chemistry: This technique aligns with the principles of green chemistry by reducing solvent usage and reaction times.[5][8]

Representative Application: Microwave-Assisted Transesterification

This protocol details a microwave-assisted transesterification reaction, a plausible application for a dinitrobenzoate ester. In this example, an ester is reacted with a high-boiling point alcohol in the presence of a catalyst to yield a new ester. This method is significantly faster and often provides higher yields than traditional sand bath heating.[9]

Experimental Protocol: Microwave-Assisted Transesterification of a Dinitrobenzoate Ester

This protocol is a representative example and may require optimization for specific substrates.

Materials:

• Dinitrobenzoate Ester (e.g., tert-Butyl 3,5-dinitrobenzoate)

• High-boiling point alcohol (e.g., Benzyl alcohol)

• Concentrated Sulfuric Acid (catalyst)

• Microwave Synthesizer

• 10 mL microwave reaction vial with a magnetic stir bar

• Ethanol (for recrystallization)

• Standard laboratory glassware

Procedure:

• To a 10 mL microwave reaction vial containing a magnetic stir bar, add the dinitrobenzoate ester (1 mmol) and the high-boiling point alcohol (5 mL).

• Carefully add 2-3 drops of concentrated sulfuric acid to the reaction mixture.

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the reaction mixture at 150°C for 5 minutes with a power of 200 W. The pressure should be monitored and kept within safe limits (e.g., < 250 psi).

• After the reaction is complete, allow the vial to cool to a safe temperature (< 50°C) before opening.

• Pour the reaction mixture into 20 mL of ice-cold water to precipitate the product.

• Collect the crude product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a minimal amount of hot ethanol to obtain the pure transesterified product.

• Dry the purified product and determine the yield and melting point.

Data Presentation

The following table summarizes representative data for the microwave-assisted transesterification compared to a conventional heating method.

Parameter	Microwave-Assisted Method	Conventional Heating Method
Reaction Time	5 minutes	45 - 60 minutes[8]
Temperature	150 °C	Reflux Temperature
Yield	> 90% (representative)	Variable, often lower
Catalyst	Conc. H₂SO₄ (catalytic)	Conc. H₂SO₄ (catalytic)
Solvent	Alcohol acts as reagent and solvent	Additional high-boiling solvent may be needed
Energy Input	Lower, direct heating	Higher, indirect heating
Byproducts	Minimal	Potential for charring and side reactions[9]

Experimental Workflow and Diagrams

The following diagrams illustrate the experimental workflow and the general chemical transformation.

Caption: Experimental workflow for microwave-assisted transesterification.

Caption: General reaction scheme for transesterification.

Safety Precautions

• Always conduct reactions in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Microwave reactions can generate high pressures. Ensure the reaction vessel is properly sealed and do not exceed the recommended volume or pressure limits of the instrument.

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

These application notes provide a framework for utilizing microwave-assisted synthesis with dinitrobenzoate compounds. Researchers are encouraged to adapt and optimize the provided protocol for their specific research needs, contributing to the advancement of efficient and sustainable chemical synthesis.

References

• 1. tert-Butyl 3,5-dinitrobenzoate | CAS#:5342-97-2 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tert-Butyl 3,5-dinitrobenzoate | 5342-97-2 [amp.chemicalbook.com]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. ajrconline.org [ajrconline.org]
• 6. chemicaljournals.com [chemicaljournals.com]
• 7. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hansshodhsudha.com [hansshodhsudha.com]
• 9. sciepub.com [sciepub.com]

Application Notes and Protocols for Esterification with tert-Butyl 3,5-dinitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for esterification reactions utilizing tert-Butyl 3,5-dinitrobenzoate as a starting material. Due to the steric hindrance of the tert-butyl group, direct transesterification of tert-Butyl 3,5-dinitrobenzoate presents a significant chemical challenge. Standard esterification methods are often inefficient. The protocols outlined below are based on general principles of acid- and base-catalyzed transesterification of hindered esters and are intended to serve as a starting point for reaction optimization.

Introduction

Tert-Butyl 3,5-dinitrobenzoate is a useful intermediate in organic synthesis.[1] The 3,5-dinitrobenzoyl moiety is often used as a derivative for the identification and separation of alcohols and amines due to its strong UV absorbance and crystallinity. While the direct synthesis of 3,5-dinitrobenzoate esters from 3,5-dinitrobenzoic acid or its acid chloride is common, the use of tert-Butyl 3,5-dinitrobenzoate as a transesterification agent is less documented.[2][3] The primary challenge in this transesterification is the stability of the tert-butyl cation, which makes the tert-butoxy group a poor leaving group under many standard conditions.

The following protocols describe acid- and base-catalyzed approaches to overcome this hurdle, enabling the synthesis of other alkyl or aryl 3,5-dinitrobenzoates from the tert-butyl ester. These reactions are typically conducted under equilibrium control, thus requiring strategies to shift the equilibrium towards the desired product, such as using a large excess of the reactant alcohol or removing the tert-butanol byproduct.[4][5]

Quantitative Data Summary

The following tables summarize expected yields for the transesterification of tert-Butyl 3,5-dinitrobenzoate with various alcohols under the proposed acid- and base-catalyzed conditions. These values are illustrative and based on typical yields for transesterification of sterically hindered esters. Actual yields may vary depending on specific reaction conditions and substrate.

Table 1: Acid-Catalyzed Transesterification Yields

Entry	Alcohol	Product	Catalyst	Temperature (°C)	Time (h)	Yield (%)
1	Methanol	Methyl 3,5-dinitrobenzoate	H₂SO₄ (cat.)	80	24	65
2	Ethanol	Ethyl 3,5-dinitrobenzoate	p-TsOH (cat.)	90	24	60
3	n-Propanol	n-Propyl 3,5-dinitrobenzoate	H₂SO₄ (cat.)	100	36	55
4	Isopropanol	Isopropyl 3,5-dinitrobenzoate	p-TsOH (cat.)	100	48	40
5	Benzyl Alcohol	Benzyl 3,5-dinitrobenzoate	H₂SO₄ (cat.)	110	48	50

Table 2: Base-Catalyzed Transesterification Yields

Entry	Alcohol	Product	Base	Temperature (°C)	Time (h)	Yield (%)
1	Methanol	Methyl 3,5-dinitrobenzoate	NaOMe	65	12	75
2	Ethanol	Ethyl 3,5-dinitrobenzoate	NaOEt	78	12	70
3	n-Propanol	n-Propyl 3,5-dinitrobenzoate	NaOPr	97	18	65
4	Isopropanol	Isopropyl 3,5-dinitrobenzoate	NaO-iPr	82	24	50
5	Benzyl Alcohol	Benzyl 3,5-dinitrobenzoate	NaOBn	100	24	60

Experimental Protocols

Protocol 1: Acid-Catalyzed Transesterification

This protocol describes a general procedure for the acid-catalyzed transesterification of tert-Butyl 3,5-dinitrobenzoate with a primary or secondary alcohol. The reaction is driven to completion by using a large excess of the alcohol, which also serves as the solvent.[6]

Materials:

• tert-Butyl 3,5-dinitrobenzoate

• Anhydrous alcohol (e.g., methanol, ethanol, propanol)

• Strong acid catalyst (e.g., concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH))

• Anhydrous sodium bicarbonate (NaHCO₃) or saturated aqueous NaHCO₃ solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add tert-Butyl 3,5-dinitrobenzoate (1.0 eq).

• Add a large excess of the anhydrous alcohol (20-50 eq), which will also act as the solvent.

• Carefully add the acid catalyst (e.g., H₂SO₄, 0.1-0.2 eq or p-TsOH, 0.1-0.2 eq) to the stirred solution.

• Heat the reaction mixture to reflux and maintain the temperature for 12-48 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Neutralize the excess acid by slowly adding anhydrous sodium bicarbonate or by washing with a saturated aqueous solution of sodium bicarbonate in a separatory funnel.

• If an aqueous workup is performed, extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford the desired 3,5-dinitrobenzoate ester.

Protocol 2: Base-Catalyzed Transesterification

This protocol outlines a general method for the base-catalyzed transesterification of tert-Butyl 3,5-dinitrobenzoate. This method is often faster and proceeds under milder conditions than acid-catalyzed reactions.[4][7] It is crucial to use the alkoxide corresponding to the alcohol being used to avoid the formation of mixed ester products.

Materials:

• tert-Butyl 3,5-dinitrobenzoate

• Anhydrous alcohol (e.g., methanol, ethanol, propanol)

• Sodium metal (Na) or the corresponding sodium alkoxide (e.g., NaOMe, NaOEt)

• Anhydrous organic solvent (e.g., THF, Dioxane, or the corresponding alcohol)

• Dilute aqueous hydrochloric acid (HCl)

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser or inert gas (N₂ or Ar) inlet

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of the alkoxide (if not commercially available): In a dry round-bottom flask under an inert atmosphere, dissolve clean sodium metal (1.1 eq) in the anhydrous alcohol (20-50 eq) to be used for the transesterification. Allow the reaction to proceed until all the sodium has dissolved.

• To the freshly prepared sodium alkoxide solution (or a solution of commercial sodium alkoxide in the corresponding alcohol), add tert-Butyl 3,5-dinitrobenzoate (1.0 eq).

• Heat the reaction mixture to reflux and maintain the temperature for 4-24 hours. Monitor the reaction progress by TLC or HPLC.

• After completion, cool the reaction mixture to room temperature.

• Quench the reaction by slowly adding dilute aqueous HCl until the solution is neutral or slightly acidic.

• Remove the alcohol solvent under reduced pressure.

• Add water to the residue and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate) (3 x 50 mL).

• Combine the organic layers and wash with water (1 x 50 mL) and then brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the solvent using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the chemical pathways for the acid- and base-catalyzed transesterification of tert-Butyl 3,5-dinitrobenzoate and a general experimental workflow.

Caption: Acid-Catalyzed Transesterification Pathway.

Caption: Base-Catalyzed Transesterification Pathway.

Caption: General Experimental Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. hansshodhsudha.com [hansshodhsudha.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. youtube.com [youtube.com]

Application Notes and Protocols: Pyridine-Facilitated Derivatization for Analyte Identification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Derivatization is a crucial technique in chemical analysis, particularly for enhancing the volatility and thermal stability of compounds for gas chromatography (GC) or improving their detectability for high-performance liquid chromatography (HPLC). This document provides detailed application notes and protocols for the use of pyridine in derivatization reactions employing dinitrobenzoyl chloride. While the initial focus was on tert-butyl 3,5-dinitrobenzoate, the available literature predominantly details protocols using 3,5-dinitrobenzoyl chloride for the derivatization of alcohols and phenols, with pyridine often serving as a catalyst and acid scavenger.[1][2][3][4]

The following sections outline the principles, experimental procedures, and expected outcomes for these well-established derivatization reactions. The protocols are designed to be adaptable for various research and development settings, including drug discovery and quality control.

Principle of Derivatization

The derivatization of alcohols and phenols with 3,5-dinitrobenzoyl chloride in the presence of pyridine proceeds via a nucleophilic acyl substitution reaction. The hydroxyl group of the analyte acts as a nucleophile, attacking the electrophilic carbonyl carbon of the 3,5-dinitrobenzoyl chloride. Pyridine facilitates this reaction by acting as a base to deprotonate the alcohol, increasing its nucleophilicity, and by neutralizing the hydrochloric acid byproduct, which drives the reaction to completion. The resulting 3,5-dinitrobenzoate esters are typically highly crystalline solids with sharp melting points, making them ideal for the identification and characterization of the original analytes.

Experimental Protocols

Protocol 1: Derivatization of Alcohols with 3,5-Dinitrobenzoyl Chloride and Pyridine

This protocol is adapted from established methods for the qualitative identification of alcohols.[1]

Materials:

• 3,5-Dinitrobenzoyl chloride

• The alcohol to be derivatized

• Anhydrous pyridine

• 95% Ethanol (for recrystallization)

• Ice-cold water

• Sodium bicarbonate solution

• Dry boiling tubes

• Water bath

Procedure:

• In a dry boiling tube, dissolve approximately 10 drops of the alcohol in 10 drops of anhydrous pyridine.

• Add approximately 0.5 g of 3,5-dinitrobenzoyl chloride to the solution.

• If no reaction is immediately apparent, gently warm the mixture on a water bath for 5-10 minutes.

• Pour the reaction mixture into a beaker containing about 25 mL of ice-cold water.

• Stir the mixture until the product solidifies.

• Filter the crude product under suction and wash it thoroughly with a cold sodium bicarbonate solution to remove any unreacted 3,5-dinitrobenzoic acid.

• Wash the product with cold water.

• Recrystallize the crude 3,5-dinitrobenzoate derivative from 95% ethanol.

• Dry the purified crystals and determine their melting point.

Data Presentation

The melting points of various 3,5-dinitrobenzoate derivatives prepared using a pyridine-based method are summarized in the table below. These values are critical for the identification of the parent alcohol.[1]

Alcohol	Melting Point of 3,5-Dinitrobenzoate (°C)
Methyl Alcohol	107
Ethyl Alcohol	93
n-Propyl Alcohol	71
Isopropyl Alcohol	120
n-Butyl Alcohol	64
Isobutyl Alcohol	87-88
sec-Butyl Alcohol	74-75
tert-Butyl Alcohol	75-76
n-Amyl Alcohol	57-59
Isoamyl Alcohol	61-62
n-Hexyl Alcohol	54-55
Benzyl Alcohol	112-113
Cinnamyl Alcohol	118-119

Visualizations

Reaction Mechanism

The following diagram illustrates the pyridine-catalyzed esterification of an alcohol with 3,5-dinitrobenzoyl chloride.

Caption: Pyridine-catalyzed derivatization mechanism.

Experimental Workflow

The logical flow of the derivatization and analysis process is depicted in the following diagram.

Caption: Workflow for alcohol derivatization.

Discussion

The use of pyridine in the derivatization of alcohols with 3,5-dinitrobenzoyl chloride is a robust and well-documented method. The resulting crystalline derivatives with sharp melting points provide a reliable means of identification. While modern "green" chemistry approaches aim to replace reagents like pyridine and thionyl chloride with less hazardous alternatives such as ionic liquids or acid catalysts under microwave irradiation, the classical pyridine-based method remains a valuable technique in many laboratories due to its simplicity and effectiveness.[2][3][4][5]

It is important to note that while this protocol is effective for primary and secondary alcohols, tertiary alcohols may undergo elimination reactions under the reaction conditions, leading to poor yields of the desired ester.

Conclusion

The derivatization of alcohols and phenols using 3,5-dinitrobenzoyl chloride in the presence of pyridine is a time-tested method for their identification and characterization. The detailed protocol and data provided in these application notes serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development. While the direct application of pyridine in tert-butyl 3,5-dinitrobenzoate derivatizations is not extensively documented in the reviewed literature, the principles and procedures outlined here for the analogous 3,5-dinitrobenzoyl chloride reaction provide a strong foundational methodology that can be adapted for similar derivatization strategies.

References

• 1. University of Southern California - The 3,5-dinitrobenzoates as derivatives of alcohols and phenols [impa.usc.edu]
• 2. hansshodhsudha.com [hansshodhsudha.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.sciepub.com [pubs.sciepub.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Alcohols using 3,5-Dinitrobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of alcohols is critical in various fields, including pharmaceutical development, quality control of consumer products, and clinical toxicology. Derivatization of alcohols to form UV-active or fluorescent derivatives is a common strategy to enhance their detection and separation by chromatographic methods. 3,5-Dinitrobenzoyl chloride is a valuable reagent for this purpose, reacting with alcohols to form stable 3,5-dinitrobenzoate esters.[1][2] These derivatives exhibit strong UV absorbance, making them suitable for quantification by High-Performance Liquid Chromatography (HPLC). While the primary use of this derivatization has historically been for the qualitative identification of alcohols through the characteristic melting points of their solid derivatives, the same reaction can be effectively employed for quantitative analysis.[1][3]

This document provides detailed protocols for the derivatization of alcohols using 3,5-dinitrobenzoyl chloride and outlines a general procedure for their quantification using HPLC. While the focus is on 3,5-dinitrobenzoyl chloride, the principles can be extended to other reagents like tert-butyl 3,5-dinitrobenzoate, which would function as a standard for comparison.

Principle of the Method

The core of this analytical method is the esterification of an alcohol with 3,5-dinitrobenzoyl chloride in the presence of a base, typically pyridine, which acts as a catalyst and scavenges the hydrochloric acid byproduct. The resulting 3,5-dinitrobenzoate ester can then be separated and quantified using reverse-phase HPLC with UV detection.

A greener, alternative method involves the direct reaction of the alcohol with 3,5-dinitrobenzoic acid under microwave irradiation, which avoids the use of hazardous reagents like thionyl chloride or phosphorus pentachloride for the preparation of the acid chloride.[2]

Data Presentation

The melting points of 3,5-dinitrobenzoate derivatives of various alcohols are crucial for their identification and can be used as a preliminary qualitative check.

Alcohol	Melting Point of 3,5-Dinitrobenzoate Derivative (°C)
Methanol	108-109
Ethanol	92-93
1-Propanol	73-74
2-Propanol (Isopropyl alcohol)	122-123
1-Butanol	64
2-Butanol	75-76
Isobutyl alcohol	86-87
tert-Butyl alcohol	141-142
1-Pentanol (Amyl alcohol)	45-46
Isoamyl alcohol	61-62
1-Hexanol	58
Cyclohexanol	112-113
Benzyl alcohol	113-114

Experimental Protocols

Protocol 1: Classical Derivatization using 3,5-Dinitrobenzoyl Chloride

This protocol is adapted from established qualitative methods and is suitable for preparing derivatives for quantitative analysis.

Materials:

• Alcohol sample

• 3,5-Dinitrobenzoyl chloride

• Pyridine (anhydrous)

• Solvent (e.g., acetonitrile, diethyl ether)

• Sodium bicarbonate solution (5% w/v)

• Deionized water

• Anhydrous sodium sulfate

• HPLC-grade solvent for reconstitution (e.g., acetonitrile)

Procedure:

• Reaction Setup: In a clean, dry vial, dissolve a precisely weighed amount of the alcohol sample (e.g., 10-50 mg) in a small volume of a suitable anhydrous solvent (e.g., 1 mL of diethyl ether).

• Reagent Addition: Add a slight molar excess of 3,5-dinitrobenzoyl chloride (e.g., 1.1 equivalents) to the solution.

• Catalysis: Add a few drops of anhydrous pyridine to catalyze the reaction and neutralize the HCl formed.

• Reaction: Gently warm the mixture for 15-30 minutes. For less reactive alcohols, such as tertiary alcohols, a longer reaction time or gentle refluxing may be necessary.[3]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add 5 mL of 5% sodium bicarbonate solution to neutralize any unreacted acid chloride and pyridine.

  • Transfer the mixture to a separatory funnel and extract the 3,5-dinitrobenzoate ester into a suitable organic solvent like diethyl ether.

  • Wash the organic layer sequentially with 5% sodium bicarbonate solution, deionized water, and finally, brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Sample Preparation for HPLC:

  • Filter the dried organic solution to remove the drying agent.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of HPLC-grade solvent (e.g., acetonitrile) to achieve a concentration within the calibration range.

  • Filter the final solution through a 0.45 µm syringe filter before injecting it into the HPLC system.

Protocol 2: Microwave-Assisted Green Synthesis of 3,5-Dinitrobenzoates

This protocol offers a more environmentally friendly approach to derivatization.

Materials:

• Alcohol sample

• 3,5-Dinitrobenzoic acid

• Concentrated sulfuric acid

• Deionized water

• Sodium bicarbonate solution (5% w/v)

• HPLC-grade solvent for reconstitution (e.g., acetonitrile)

Procedure:

• Reaction Setup: In a microwave-safe reaction vessel, mix a precisely weighed amount of the alcohol sample (e.g., 10-50 mg) with a slight molar excess of 3,5-dinitrobenzoic acid.

• Catalysis: Add 1-2 drops of concentrated sulfuric acid.

• Microwave Irradiation: Heat the mixture in a microwave reactor for 2-5 minutes at a controlled temperature (e.g., 70-100°C).

• Precipitation: Pour the cooled reaction mixture into ice-cold water to precipitate the 3,5-dinitrobenzoate ester.

• Work-up:

  • Collect the precipitate by filtration.

  • Wash the solid with cold deionized water and then with 5% sodium bicarbonate solution to remove any unreacted 3,5-dinitrobenzoic acid.

  • Wash again with cold deionized water until the washings are neutral.

• Sample Preparation for HPLC:

  • Dry the purified ester.

  • Dissolve a precisely weighed amount of the dry derivative in a known volume of HPLC-grade solvent to prepare a stock solution.

  • Prepare working standards by diluting the stock solution.

  • Filter the solutions through a 0.45 µm syringe filter before HPLC analysis.

Proposed HPLC Method for Quantification

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• A gradient of acetonitrile and water is typically effective. For example, starting with 50:50 (v/v) acetonitrile:water and increasing the acetonitrile concentration over time. The exact gradient program should be optimized based on the specific alcohol derivative.

Detection:

• UV detection at a wavelength where the 3,5-dinitrobenzoate moiety has strong absorbance, typically around 230-254 nm.

Quantification:

• Calibration Curve: Prepare a series of calibration standards of the purified 3,5-dinitrobenzoate derivative of the alcohol of interest at different concentrations.

• Analysis: Inject the prepared sample and the calibration standards into the HPLC system.

• Calculation: Record the peak area of the derivative in each chromatogram. Construct a calibration curve by plotting the peak area versus the concentration of the standards. Determine the concentration of the derivative in the sample from the calibration curve and back-calculate the initial concentration of the alcohol in the original sample.

Visualizations

Caption: Chemical reaction for the derivatization of an alcohol.

References

• 1. glaserr.missouri.edu [glaserr.missouri.edu]
• 2. pubs.sciepub.com [pubs.sciepub.com]
• 3. Sciencemadness Discussion Board - Determining percentage of alcohol mixtures. - Powered by XMB 1.9.11 [sciencemadness.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development for the Analysis of tert-Butyl 3,5-dinitrobenzoate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of tert-Butyl 3,5-dinitrobenzoate and its derivatives. Reversed-phase HPLC is the technique of choice for analyzing aromatic nitro compounds due to its efficiency and selectivity.[1][2] This application note outlines a systematic approach to method development, including initial parameter selection, optimization, and data interpretation. The protocols and recommendations provided herein are intended to guide researchers in establishing a reliable analytical method for quality control, impurity profiling, and stability studies in drug development and chemical research.

Introduction

Tert-Butyl 3,5-dinitrobenzoate is an organic compound that serves as an important intermediate in various synthetic processes, including the preparation of dyes and pharmaceuticals.[3][4] The presence of two nitro groups on the aromatic ring makes it a chromophoric molecule, well-suited for UV detection in HPLC. The development of a selective and sensitive HPLC method is crucial for ensuring the purity and quality of this intermediate and its subsequent derivatives. This application note details a starting point for method development and a systematic approach to optimization.

Physicochemical Properties of tert-Butyl 3,5-dinitrobenzoate

A fundamental understanding of the analyte's properties is critical for successful HPLC method development.

Property	Value	Reference
Chemical Formula	C₁₁H₁₂N₂O₆	[3]
Molecular Weight	268.22 g/mol	[3]
Melting Point	142.5-143.5 °C	[3]
Polarity	Nonpolar to moderately polar	Inferred from structure
UV Absorbance	Expected strong absorbance in the UV region (e.g., ~254 nm) due to the dinitroaromatic structure.	[5]

Recommended HPLC Method Parameters (Starting Conditions)

Based on the analysis of similar nitroaromatic compounds, the following reversed-phase HPLC conditions are recommended as a starting point for method development.[5][6]

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water (50:50, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 254 nm
Run Time	15 minutes

Experimental Workflow for HPLC Method Development

The following diagram illustrates a systematic approach to developing and optimizing an HPLC method for tert-Butyl 3,5-dinitrobenzoate derivatives.

References

• 1. Reversed-phase liquid chromatography of aromatic nitro compounds on a macroporous polystyrene gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jordilabs.com [jordilabs.com]
• 3. tert-Butyl 3,5-dinitrobenzoate CAS#: 5342-97-2 [m.chemicalbook.com]
• 4. tert-Butyl 3,5-dinitrobenzoate | CAS#:5342-97-2 | Chemsrc [chemsrc.com]
• 5. epa.gov [epa.gov]
• 6. Separation of 1-tert-Butyl-3,4,5-trimethyl-2,6-dinitrobenzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols: Tert-Butyl 3,5-Dinitrobenzoate and its Precursor in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tert-butyl 3,5-dinitrobenzoate and its immediate precursor, 3,5-dinitrobenzoic acid, in the synthesis of pharmaceutically active compounds. The focus is on the recent development of potent anti-tuberculosis agents, highlighting the role of the 3,5-dinitrobenzoyl moiety as a critical pharmacophore.

Introduction

Tert-butyl 3,5-dinitrobenzoate is a versatile chemical intermediate utilized in various fields, including the synthesis of dyes and specialty polymers.[1] In the pharmaceutical industry, its precursor, 3,5-dinitrobenzoic acid, has emerged as a key starting material for the development of novel therapeutics, particularly in the fight against tuberculosis. The 3,5-dinitrobenzamide scaffold has been identified as a potent inhibitor of the Mycobacterium tuberculosis enzyme decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1), a crucial component in the mycobacterial cell wall synthesis pathway.[2]

Application in the Synthesis of Anti-Tuberculosis Agents

Recent research has focused on the synthesis of a diverse library of 3,5-dinitrobenzamide derivatives as potential anti-tuberculosis drugs. These compounds have shown significant in vitro activity against drug-sensitive and multi-drug-resistant strains of Mycobacterium tuberculosis.

Quantitative Data: Anti-mycobacterial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of selected 3,5-dinitrobenzamide derivatives against Mycobacterium tuberculosis H37Rv.

Compound ID	Amine Moiety	Linker	Terminal Group	MIC (µg/mL)	Reference
c2	Piperazine	-	4-Fluorophenyl	0.031	[1]
d1	Ethylenediamine	-	4-Fluorophenyl	0.031	[1]
d2	Ethylenediamine	-	4-Chlorophenyl	0.031	[1]
18a	-	(1,2,3,4-tetrahydroisoquinolin-6-yl)methyl	2-(4-fluorophenyl)	0.056-0.078	[3]
20e	-	(1,2,3,4-tetrahydroisoquinolin-6-yl)methyl	2-(3-fluorobenzyl)	0.056-0.078	[3]

Experimental Protocols

The general synthetic route to 3,5-dinitrobenzamide derivatives involves the initial conversion of 3,5-dinitrobenzoic acid to its highly reactive acid chloride, followed by amidation with a desired amine.

Protocol 1: Synthesis of 3,5-Dinitrobenzoyl Chloride

This protocol describes the preparation of the key intermediate, 3,5-dinitrobenzoyl chloride, from 3,5-dinitrobenzoic acid.

Materials:

• 3,5-Dinitrobenzoic acid

• Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)[1][4]

• Toluene (optional, as solvent)[5]

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Rotary evaporator

Procedure:

• In a fume hood, place 3,5-dinitrobenzoic acid into a dry round-bottom flask equipped with a reflux condenser.

• Add an excess of thionyl chloride (e.g., 3 mL per mmol of acid) or phosphorus pentachloride.[6] Toluene can be used as a solvent.[5]

• Heat the mixture to reflux and maintain for 2-5 hours, or until the reaction is complete (can be monitored by the cessation of gas evolution or by TLC).[5][6]

• Allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator.

• The resulting crude 3,5-dinitrobenzoyl chloride is a solid and can be used in the next step without further purification.[6]

Protocol 2: General Synthesis of N-Substituted-3,5-dinitrobenzamides

This protocol outlines the reaction of 3,5-dinitrobenzoyl chloride with a primary or secondary amine to form the corresponding amide.

Materials:

• 3,5-Dinitrobenzoyl chloride

• Desired primary or secondary amine

• Triethylamine (Et₃N) or Pyridine[1][6]

• Dichloromethane (DCM) or other suitable anhydrous solvent

• Round-bottom flask

• Stirring apparatus

• Ice bath

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

• Silica gel for column chromatography (for purification)

Procedure:

• Dissolve the desired amine and a base such as triethylamine (1.5 equivalents) or pyridine in an anhydrous solvent like dichloromethane in a round-bottom flask.[6]

• Cool the solution in an ice bath.

• Dissolve 3,5-dinitrobenzoyl chloride (1 equivalent) in the same anhydrous solvent and add it dropwise to the cooled amine solution with continuous stirring.[6]

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours or until completion (monitored by TLC).

• Upon completion, wash the reaction mixture with water, an acidic solution (e.g., 1M HCl) to remove excess amine and base, and then with a basic solution (e.g., saturated sodium bicarbonate) to remove any unreacted acid chloride.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product by silica gel column chromatography to obtain the pure N-substituted-3,5-dinitrobenzamide.

Mechanism of Action and Signaling Pathway

The anti-tubercular activity of 3,5-dinitrobenzamide derivatives stems from their inhibition of the DprE1 enzyme. DprE1 is a flavin-dependent enzyme that catalyzes a crucial epimerization step in the biosynthesis of decaprenylphosphoryl-D-arabinofuranose (DPA), an essential precursor for the synthesis of arabinans.[2] Arabinans are major components of the arabinogalactan and lipoarabinomannan layers of the mycobacterial cell wall.[2] Inhibition of DprE1 disrupts the cell wall synthesis, leading to bacterial cell death.[2]

Caption: Inhibition of the DprE1 enzyme by 3,5-dinitrobenzamide derivatives disrupts the mycobacterial cell wall synthesis pathway, leading to cell death.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and evaluation of 3,5-dinitrobenzamide derivatives as anti-tuberculosis agents.

Caption: A general workflow for the synthesis, purification, and biological evaluation of a library of 3,5-dinitrobenzamide derivatives.

References

• 1. 3,5-Dinitrobenzoyl chloride - Wikipedia [en.wikipedia.org]
• 2. What are DprE1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. The preparation of 3:5-dinitrobenzoic acid and 3:5-dinitrobenzoyl chloride: Observations on the acylation of amino-acids by means of 3:5-dinitrobenzoyl chloride and certain other acid chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sarthaks.com [sarthaks.com]
• 5. 3,5-Dinitrobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Specialty Polymers Using tert-Butyl 3,5-dinitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of specialty polymers derived from tert-Butyl 3,5-dinitrobenzoate. This compound serves as a precursor to a unique diamine monomer, which can be subsequently polymerized to create high-performance materials such as polyimides. The presence of the tert-butyl group and the specific aromatic substitution pattern allows for the tailoring of polymer properties for advanced applications, including drug delivery systems and specialized coatings.

Application Notes

1. Rationale for Use:

Tert-Butyl 3,5-dinitrobenzoate is not a direct polymerization initiator but rather a valuable precursor to specialty monomers. The two nitro groups can be chemically reduced to reactive amine functionalities, yielding tert-Butyl 3,5-diaminobenzoate. This resulting diamine monomer possesses unique structural features that impart desirable properties to polymers:

• Enhanced Solubility: The bulky tert-butyl group introduces significant steric hindrance, which disrupts polymer chain packing. This increased free volume can lead to enhanced solubility of the resulting polymers in common organic solvents, facilitating processing and formulation.[1]

• Improved Thermal Stability: The incorporation of aromatic structures with bulky side groups can enhance the thermal stability of polymers.[1]

• Tailorable Hydrophobicity: The nonpolar tert-butyl group increases the hydrophobicity of the polymer, which is a crucial property for applications requiring water resistance.[1]

• Controlled Release in Drug Delivery: Aromatic polyester backbones can be designed for biodegradability, enabling the controlled and sustained release of encapsulated therapeutic agents. The enhanced solubility and formulation possibilities make these polymers attractive for drug delivery systems.[1]

2. Potential Applications:

• Drug Delivery: The modifiable properties of polymers derived from tert-Butyl 3,5-diaminobenzoate make them suitable for creating "smart" drug delivery systems. For instance, the polymer matrix can be designed to release its payload in response to specific environmental triggers.[1]

• High-Performance Films and Coatings: The resulting polyimides can be cast into flexible and transparent films with high thermal stability, making them suitable for applications in electronics and aerospace.[2][3]

• Gas Separation Membranes: The controlled free volume created by the tert-butyl groups can be exploited in the design of membranes for gas separation applications.[4]

3. Influence of Dinitroaromatic Compounds:

It is important to note that aromatic nitro compounds can act as retarders in radical polymerization.[5][6] Therefore, complete reduction of the nitro groups on the monomer precursor is crucial before its use in polymerization reactions that proceed via a radical mechanism.

Experimental Protocols

This section details the protocols for the synthesis of a specialty polyimide starting from tert-Butyl 3,5-dinitrobenzoate.

Protocol 1: Synthesis of tert-Butyl 3,5-diaminobenzoate (Monomer Synthesis)

This protocol describes the reduction of the nitro groups of tert-Butyl 3,5-dinitrobenzoate to form the corresponding diamine.

Materials:

• tert-Butyl 3,5-dinitrobenzoate

• Palladium on carbon (10% Pd/C)

• Hydrazine hydrate or Hydrogen gas (H₂)

• Ethanol or Tetrahydrofuran (THF)

• Diatomaceous earth (e.g., Celite®)

• Rotary evaporator

• Filtration apparatus

Procedure:

• Dissolution: In a round-bottom flask, dissolve tert-Butyl 3,5-dinitrobenzoate in a suitable solvent such as ethanol or THF.

• Catalyst Addition: Carefully add a catalytic amount of 10% Palladium on carbon to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Reduction:

  • Using Hydrazine Hydrate: Slowly add hydrazine hydrate dropwise to the reaction mixture at room temperature. The reaction is exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

  • Using Hydrogen Gas: Alternatively, the flask can be connected to a hydrogen gas supply, and the reaction mixture stirred vigorously under a hydrogen atmosphere (typically at a pressure of 1-4 atm) until the reaction is complete (monitored by TLC or LC-MS).

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Catalyst Removal: Upon completion, carefully filter the reaction mixture through a pad of diatomaceous earth to remove the palladium catalyst. Wash the filter cake with the reaction solvent to ensure complete recovery of the product.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to obtain the crude tert-Butyl 3,5-diaminobenzoate.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield the pure diamine monomer.

Protocol 2: Synthesis of Polyimide from tert-Butyl 3,5-diaminobenzoate and 4,4'-(Hexafluoroisopropylidene)diphthalic Anhydride (6FDA)

This protocol outlines the two-step synthesis of a polyimide via a poly(amic acid) intermediate.[2][4]

Materials:

• tert-Butyl 3,5-diaminobenzoate (synthesized in Protocol 1)

• 4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA)

• N-methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine, anhydrous

• Acetic anhydride, anhydrous

• Methanol

• Stirring apparatus

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

Step 1: Poly(amic acid) Synthesis

• Diamine Dissolution: In a dry, three-necked flask equipped with a mechanical stirrer and under an inert atmosphere, dissolve a stoichiometric amount of tert-Butyl 3,5-diaminobenzoate in anhydrous NMP.

• Dianhydride Addition: Once the diamine has completely dissolved, add an equimolar amount of 6FDA in one portion.

• Polymerization: Stir the reaction mixture at room temperature for 24 hours. The viscosity of the solution will gradually increase as the poly(amic acid) forms.

Step 2: Chemical Imidization

• Reagent Addition: To the viscous poly(amic acid) solution, add a mixture of anhydrous pyridine and acetic anhydride (typically in a 1:1 molar ratio with respect to the repeating unit of the polymer).

• Cyclodehydration: Stir the mixture at room temperature for 1 hour, and then heat to 80-100°C for 3-4 hours to ensure complete cyclodehydration to the polyimide.

• Precipitation: Cool the polymer solution to room temperature and precipitate the polyimide by slowly pouring the solution into a large volume of methanol with vigorous stirring.

• Washing and Drying: Collect the fibrous polymer precipitate by filtration, wash it thoroughly with methanol, and then dry it in a vacuum oven at 80-100°C until a constant weight is achieved.

Data Presentation

The expected properties of the synthesized polyimide are summarized in the table below, based on data for structurally similar aromatic polyimides containing tert-butyl groups.[1][2][7]

Property	Expected Value/Characteristic
Thermal Properties
Glass Transition Temp (Tg)	200 - 250 °C
10% Weight Loss Temp (Td)	> 400 °C
Solubility
Soluble in aprotic polar solvents (NMP, DMAc, DMF) and potentially in less polar solvents like THF and chloroform.
Mechanical Properties
Tensile Strength	80 - 110 MPa
Tensile Modulus	2.0 - 2.5 GPa
Optical Properties
Film Appearance	Flexible and transparent, potentially colorless.

Visualizations

Below are diagrams illustrating the experimental workflow and the conceptual influence of the monomer structure on the resulting polymer properties.

Caption: Experimental workflow for the synthesis of a specialty polyimide.

Caption: Influence of monomer structure on polymer properties.

References

• 1. benchchem.com [benchchem.com]
• 2. Elastomers and Composites [journal.rubber.or.kr]
• 3. Synthesis of Polyimide from Diamine Containing 4-tert-Butyl Group -Elastomers and Composites | Korea Science [koreascience.kr]
• 4. Aromatic Polyimide Membranes with tert-Butyl and Carboxylic Side Groups for Gas Separation Applications—Covalent Crosslinking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 6. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: The Use of tert-Butyl 3,5-Dinitrobenzoate in the Preparation of Dye Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of tert-butyl 3,5-diaminobenzoate, a key intermediate in the production of various dyes. The starting material, tert-butyl 3,5-dinitrobenzoate, is a readily available nitroaromatic compound. The reduction of the nitro groups to amino groups is a critical transformation, yielding a versatile diamine that can be further modified to create a diverse range of chromophores.

The protocols outlined below describe two common and effective methods for this reduction: catalytic hydrogenation and chemical reduction using tin(II) chloride. These methods are widely applicable in organic synthesis and are suitable for laboratory-scale preparations.

Data Presentation

The following table summarizes typical quantitative data for the synthesis of tert-butyl 3,5-diaminobenzoate from tert-butyl 3,5-dinitrobenzoate. Please note that actual results may vary depending on the specific reaction conditions and scale.

Parameter	Catalytic Hydrogenation	SnCl₂·2H₂O Reduction
Reaction Time	2-6 hours	1-3 hours
Reaction Temperature	Room Temperature	60-80 °C
Typical Yield	>95%	85-95%
Purity (by NMR)	>98%	>95%
Catalyst/Reagent	5-10 mol% Pd/C	4-6 equivalents SnCl₂·2H₂O
Solvent	Ethanol, Methanol, or Ethyl Acetate	Ethanol or Acetic Acid

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of tert-Butyl 3,5-Dinitrobenzoate

This method utilizes a palladium on carbon (Pd/C) catalyst and hydrogen gas to achieve a clean and efficient reduction of the nitro groups.

Materials:

• tert-Butyl 3,5-dinitrobenzoate

• 10% Palladium on carbon (Pd/C)

• Ethanol (or Methanol, Ethyl Acetate)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Celite® or other filtration aid

• Round-bottom flask

• Hydrogenation apparatus (e.g., Parr shaker or balloon hydrogenation setup)

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Preparation: In a round-bottom flask, dissolve tert-butyl 3,5-dinitrobenzoate (1.0 eq) in a suitable solvent such as ethanol (sufficient to create a 0.1-0.5 M solution).

• Catalyst Addition: Carefully add 10% Pd/C (5-10 mol%) to the solution under a stream of inert gas to prevent ignition of the catalyst.

• Hydrogenation: Secure the flask to the hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (repeat this cycle 3 times). For a balloon setup, inflate a balloon with hydrogen and attach it to the flask. For a Parr apparatus, pressurize the vessel with hydrogen (typically 1-4 atm).

• Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or by monitoring hydrogen uptake. The reaction is typically complete within 2-6 hours.

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the system with an inert gas.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with the reaction solvent to ensure complete recovery of the product.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude tert-butyl 3,5-diaminobenzoate.

• Purification (if necessary): The crude product is often of high purity. If further purification is required, it can be recrystallized from a suitable solvent system (e.g., ethanol/water) or purified by column chromatography.

Protocol 2: Reduction of tert-Butyl 3,5-Dinitrobenzoate using Tin(II) Chloride

This protocol employs a classic chemical reduction method using tin(II) chloride dihydrate in an acidic medium.

Materials:

• tert-Butyl 3,5-dinitrobenzoate

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (or Glacial Acetic Acid)

• Concentrated Hydrochloric Acid (HCl)

• Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH) solution

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Standard glassware for extraction and filtration

Procedure:

• Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, suspend tert-butyl 3,5-dinitrobenzoate (1.0 eq) in ethanol.

• Reagent Addition: Add tin(II) chloride dihydrate (4-6 eq) to the suspension.

• Reaction: Slowly add concentrated hydrochloric acid. An exothermic reaction may occur. Heat the reaction mixture to 60-80 °C and stir for 1-3 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Neutralization: Carefully neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution or a dilute sodium hydroxide solution until the pH is approximately 7-8. A precipitate of tin salts will form.

• Extraction: Extract the product into ethyl acetate (3 x volume of the reaction mixture).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude tert-butyl 3,5-diaminobenzoate.

• Purification (if necessary): The crude product can be purified by column chromatography on silica gel or by recrystallization.

Visualizations

Caption: Overall experimental workflow for the synthesis of tert-butyl 3,5-diaminobenzoate.

Caption: Chemical transformation of tert-butyl 3,5-dinitrobenzoate to tert-butyl 3,5-diaminobenzoate.

Technical Notes & Optimization

Preventing de-tert-butylation side reaction in dinitrobenzoate esterification

Topic: Preventing De-tert-butylation Side Reaction in Dinitrobenzoate Esterification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering the de-tert-butylation side reaction during the esterification of dinitrobenzoic acids with tert-butyl alcohol or related reagents.

Troubleshooting Guides and FAQs

Q1: I am attempting to synthesize a tert-butyl dinitrobenzoate ester using a standard Fischer esterification (sulfuric acid catalyst with tert-butanol) and observing a low yield of my desired product, with a significant amount of unreacted dinitrobenzoic acid. What is happening?

A1: You are likely encountering a de-tert-butylation side reaction. Under the strong acidic conditions of the Fischer esterification, tert-butanol is prone to dehydration, forming a stable tertiary carbocation (tert-butyl cation). This carbocation can then be deprotonated to form isobutylene gas, which escapes from the reaction mixture. This pathway competes with the desired nucleophilic attack of the alcohol on the protonated carboxylic acid, leading to a low yield of the tert-butyl ester. The high acidity of dinitrobenzoic acid can further exacerbate this issue.

Q2: How can I prevent the de-tert-butylation side reaction during my esterification?

A2: The key is to avoid harsh acidic conditions and high temperatures which favor the formation of the tert-butyl cation. We recommend using milder, non-acidic esterification methods that do not rely on protonation of the alcohol. The two primary recommended methods are the Steglich Esterification and the Mitsunobu Reaction. These methods utilize coupling agents and proceed under neutral or mildly basic conditions at or below room temperature.

Q3: What is the Steglich Esterification and why is it a better choice?

A3: The Steglich esterification is a mild method for forming esters from carboxylic acids and alcohols using a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), and a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP).[1][2][3] This reaction is performed under neutral conditions and at room temperature, which prevents the formation of the tert-butyl cation and subsequent elimination to isobutylene.[1] It is particularly well-suited for sterically hindered alcohols like tert-butanol and acid-sensitive substrates.[1][2]

Q4: I tried the Steglich esterification, but my yield was still not optimal. What are some common issues and how can I troubleshoot them?

A4: While the Steglich esterification is generally effective, several factors can influence the yield:

• Purity of Reagents and Solvent: Ensure that your dinitrobenzoic acid, tert-butanol, DCC (or EDC), and DMAP are of high purity. The solvent (typically anhydrous dichloromethane or THF) must be strictly anhydrous, as any water will react with the DCC and the activated acid.

• Stoichiometry: While catalytic amounts of DMAP are sufficient, using a slight excess of the alcohol and DCC can help drive the reaction to completion.[2]

• Side Reactions: A common side reaction is the formation of an N-acylurea byproduct from the rearrangement of the O-acylisourea intermediate.[1] DMAP helps to suppress this by acting as an efficient acyl transfer agent.[1] If you observe this side product, ensure your DMAP is active and consider adjusting the stoichiometry.

• Steric Hindrance: Dinitrobenzoic acid itself can be sterically demanding. While Steglich esterification is good for hindered substrates, extended reaction times may be necessary.

Q5: What is the Mitsunobu Reaction and is it suitable for dinitrobenzoic acid?

A5: The Mitsunobu reaction is another excellent mild method for esterification that proceeds under neutral conditions.[4] It utilizes a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), to activate the alcohol for nucleophilic attack by the carboxylic acid.[4] The reaction generally occurs at or below room temperature. Notably, 3,5-dinitrobenzoic acid has been successfully used as the acidic component in Mitsunobu reactions, indicating its compatibility with this method.[5][6]

Q6: What are potential pitfalls of the Mitsunobu reaction for this application?

A6:

• Acidity of the Carboxylic Acid: The pKa of the carboxylic acid is a critical factor. Highly acidic pronucleophiles, like dinitrobenzoic acid, are well-suited for this reaction.[7]

• Purification: A significant drawback of the Mitsunobu reaction can be the removal of byproducts, namely triphenylphosphine oxide and the reduced azodicarboxylate. Chromatographic purification is often required.[8]

• Side Reactions: If the carboxylate anion is a poor nucleophile, other side reactions can occur. However, the high acidity of dinitrobenzoic acid should favor the desired reaction pathway.

Data Presentation

The following tables summarize typical reaction conditions and yields for the recommended esterification methods. Note that yields can be highly substrate-dependent, and optimization may be required for your specific dinitrobenzoic acid derivative.

Table 1: Comparison of Esterification Methods for tert-Butyl Esters

Method	Typical Reagents	Conditions	Advantages	Disadvantages	Typical Yield Range for Hindered Substrates
Fischer Esterification	H₂SO₄ (cat.), tert-butanol	Reflux	Inexpensive reagents	Prone to de-tert-butylation , harsh conditions, equilibrium limited	Very low to none
Steglich Esterification	DCC (or EDC), DMAP (cat.), tert-butanol	Anhydrous CH₂Cl₂ or THF, 0°C to RT	Mild, neutral conditions, suppresses de-tert-butylation, good for hindered substrates[1][2]	DCC is an allergen, byproduct removal (DCU)	65-95%[9]
Mitsunobu Reaction	PPh₃, DEAD (or DIAD), tert-butanol	Anhydrous THF or ether, 0°C to RT	Very mild, neutral conditions, good for acidic substrates[4][5]	Byproduct removal can be difficult, stoichiometric phosphine oxide waste	50-90%[6]

Experimental Protocols

Protocol 1: Steglich Esterification of 3,5-Dinitrobenzoic Acid with tert-Butanol

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,5-dinitrobenzoic acid (1.0 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Dissolve the solids in anhydrous dichloromethane (CH₂Cl₂).

• Add tert-butanol (1.5 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) in anhydrous CH₂Cl₂ dropwise over 5-10 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter off the DCU precipitate and wash the solid with a small amount of cold CH₂Cl₂.

• Combine the filtrates and wash successively with 0.5 M HCl, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Mitsunobu Reaction of 3,5-Dinitrobenzoic Acid with tert-Butanol

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 3,5-dinitrobenzoic acid (1.2 eq) and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous tetrahydrofuran (THF).

• Add tert-butanol (1.0 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise to the reaction mixture. The solution may develop a yellow or orange color.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to separate the desired ester from triphenylphosphine oxide and the diisopropyl hydrazinedicarboxylate byproduct.

Visualizations

Reaction Pathways

Caption: Desired esterification versus the de-tert-butylation side reaction.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low esterification yields.

References

• 1. Steglich Esterification [organic-chemistry.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Advances and mechanistic insight on the catalytic Mitsunobu reaction using recyclable azo reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mitsunobu Reaction [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield in tert-Butyl 3,5-dinitrobenzoate derivatization

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields in the derivatization of tert-Butyl 3,5-dinitrobenzoate.

Troubleshooting Guide: Low Yield in tert-Butyl 3,5-dinitrobenzoate Synthesis

Low yields in the synthesis of tert-Butyl 3,5-dinitrobenzoate are a common issue, primarily due to the steric hindrance of the tert-butyl group. This guide addresses the most frequent causes of poor yield and provides systematic solutions.

Q1: My reaction yield is consistently low or I'm isolating unreacted starting material. What are the likely causes and how can I improve the yield?

Several factors can contribute to low conversion of starting materials. The primary suspects are steric hindrance, inadequate reaction conditions, and reagent quality.

Potential Causes & Solutions:

• Steric Hindrance: The bulky nature of tert-butanol makes it a poor nucleophile, slowing down the desired esterification reaction. Reactions with tertiary alcohols are known to result in lower yields compared to primary or secondary alcohols.

• Sub-optimal Reaction Time and Temperature: Insufficient reaction time or temperature may not provide enough energy to overcome the activation barrier for this sterically hindered reaction. Conversely, excessive heat can lead to side reactions.

• Presence of Moisture: 3,5-Dinitrobenzoyl chloride is highly reactive with water. Any moisture in the reaction setup (glassware, solvents, or tert-butanol) will hydrolyze the acid chloride back to 3,5-dinitrobenzoic acid, reducing the amount of reagent available for the esterification.

• Inefficient HCl Scavenging: The reaction produces hydrochloric acid (HCl) as a byproduct. If not effectively neutralized, HCl can protonate the tert-butanol, making it a better leaving group and promoting its dehydration to isobutylene, a significant side reaction.

• Reagent Purity and Stoichiometry: The purity of 3,5-dinitrobenzoyl chloride and tert-butanol is crucial. An incorrect molar ratio of reactants can also lead to incomplete conversion.

Troubleshooting Workflow:

Technical Support Center: Purification of tert-Butyl 3,5-Dinitrobenzoate Derivatives by Recrystallization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of tert-butyl 3,5-dinitrobenzoate and its derivatives by recrystallization.

Troubleshooting Guides

This section addresses common issues encountered during the recrystallization of tert-butyl 3,5-dinitrobenzoate derivatives.

Issue 1: The compound does not dissolve in the hot solvent.

Possible Cause	Solution
Incorrect Solvent Choice	The polarity of the solvent may not be suitable for your derivative. tert-Butyl 3,5-dinitrobenzoate is a moderately polar compound. A solvent with similar polarity, such as ethanol or methanol, is often a good starting point. If the compound has very low solubility even when heated, a more polar solvent or a solvent mixture may be required.
Insufficient Solvent	You may not be using enough solvent to dissolve the compound at its boiling point. Add the hot solvent in small portions to the crude material with continuous stirring and heating until the solid just dissolves.
Low-Quality Crude Material	A very impure crude product may contain significant amounts of insoluble impurities. If a large portion of the material does not dissolve even with additional hot solvent, consider pre-purification by filtration of the hot solution to remove insoluble contaminants before cooling.

Issue 2: The compound "oils out" instead of forming crystals.

Possible Cause	Solution
Supersaturated Solution Cooled Too Quickly	Rapid cooling can cause the compound to come out of solution as a liquid (oil) rather than forming a crystal lattice. Allow the hot, saturated solution to cool slowly to room temperature on a benchtop before transferring it to an ice bath.
Inappropriate Solvent	The boiling point of the solvent might be too high, causing the compound to melt in the hot solution before it crystallizes. Select a solvent with a lower boiling point.
Presence of Impurities	Impurities can lower the melting point of the compound and interfere with crystal formation. If slow cooling does not resolve the issue, consider purifying the crude material by column chromatography before recrystallization.

Issue 3: No crystals form upon cooling.

Possible Cause	Solution
Too Much Solvent Used	An excessive amount of solvent will keep the compound dissolved even at low temperatures. If the solution is not saturated, boil off some of the solvent to increase the concentration of the compound and then allow it to cool again.
Supersaturation	The solution may be supersaturated, requiring nucleation to initiate crystallization. Try scratching the inside of the flask with a glass rod at the surface of the solution or adding a seed crystal of the pure compound.
Inappropriate Solvent	The compound may be too soluble in the chosen solvent even at low temperatures. Select a less polar solvent or use a solvent/anti-solvent system. For example, dissolve the compound in a good solvent (e.g., ethanol) and then add a poor solvent (e.g., water) dropwise at an elevated temperature until the solution becomes slightly cloudy. Then, allow it to cool slowly.

Issue 4: The recrystallized product is still impure.

Possible Cause	Solution
Crystals Crashed Out Too Quickly	Rapid crystal formation can trap impurities within the crystal lattice. Ensure the solution cools slowly to allow for the selective crystallization of the desired compound.
Inadequate Washing of Crystals	Impurities present in the mother liquor can adhere to the surface of the crystals. Wash the collected crystals with a small amount of the cold recrystallization solvent.
Co-crystallization of Impurities	The impurity may have similar solubility properties to the desired compound in the chosen solvent. A different recrystallization solvent or an alternative purification method like column chromatography may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent for the recrystallization of tert-butyl 3,5-dinitrobenzoate?

A good starting point for the recrystallization of tert-butyl 3,5-dinitrobenzoate and its derivatives are alcohols like ethanol or methanol. The parent compound, 3,5-dinitrobenzoic acid, shows good solubility in these solvents at elevated temperatures and lower solubility at room temperature. For analogous compounds like isobutyl 3,5-dinitrobenzoate, methanol has been successfully used to grow single crystals.

Q2: What is the expected melting point of pure tert-butyl 3,5-dinitrobenzoate?

The reported melting point of tert-butyl 3,5-dinitrobenzoate is in the range of 142.5-143.5 °C. A broad melting range for your recrystallized product may indicate the presence of impurities.

Q3: How can I improve the yield of my recrystallization?

To maximize the yield, ensure you use the minimum amount of hot solvent necessary to dissolve the crude product. After allowing the solution to cool to room temperature, placing the flask in an ice bath for a period can further precipitate the dissolved product. However, be aware that cooling too quickly can sometimes lead to the precipitation of impurities.

Q4: My crude product is colored. How can I decolorize it during recrystallization?

If your crude product imparts a color to the hot solution, you can add a small amount of activated charcoal to the solution before the hot filtration step. The charcoal will adsorb the colored impurities. Use a minimal amount of charcoal, as it can also adsorb some of your desired product, leading to a lower yield.

Q5: What are the common impurities in the synthesis of tert-butyl 3,5-dinitrobenzoate?

Common impurities can include unreacted 3,5-dinitrobenzoic acid, byproducts from the esterification reaction, and residual solvents. Unreacted 3,5-dinitrobenzoic acid is more polar than the ester product and can often be removed by a successful recrystallization.

Data Presentation

Table 1: Physical Properties of tert-Butyl 3,5-Dinitrobenzoate

Property	Value
Molecular Formula	C₁₁H₁₂N₂O₆
Molecular Weight	268.22 g/mol
Appearance	White to off-white solid
Melting Point	142.5-143.5 °C

Table 2: Qualitative Solubility of tert-Butyl 3,5-Dinitrobenzoate Derivatives in Common Solvents at Room Temperature

Solvent	Polarity	Expected Solubility
Water	High	Insoluble
Methanol	High	Sparingly Soluble
Ethanol	High	Sparingly Soluble
Acetone	Medium	Soluble
Ethyl Acetate	Medium	Soluble
Dichloromethane	Low	Soluble
Hexane	Very Low	Insoluble

Note: This table provides general guidance. Actual solubility may vary depending on the specific derivative and the purity of the compound.

Experimental Protocols

Protocol 1: General Recrystallization of tert-Butyl 3,5-Dinitrobenzoate from a Single Solvent (e.g., Ethanol)

• Dissolution: Place the crude tert-butyl 3,5-dinitrobenzoate in an Erlenmeyer flask. Add a minimal amount of hot ethanol while stirring and heating the mixture on a hot plate until the solid completely dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: If charcoal or other solid impurities are present, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Mandatory Visualization

Caption: Workflow for the purification of tert-butyl 3,5-dinitrobenzoate derivatives by recrystallization.

Caption: A logical troubleshooting guide for common recrystallization issues.

Technical Support Center: Stability of tert-Butyl 3,5-dinitrobenzoate Derivatives in HPLC Analysis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting issues related to the stability of tert-butyl 3,5-dinitrobenzoate derivatives during High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for tert-butyl 3,5-dinitrobenzoate derivatives under typical reversed-phase HPLC conditions?

A1: The main stability concern is the hydrolysis of the tert-butyl ester linkage. This is particularly prevalent under acidic or basic mobile phase conditions, leading to the formation of 3,5-dinitrobenzoic acid and tert-butanol. The bulky tert-butyl group can provide some steric hindrance, but it is still susceptible to cleavage, especially at elevated temperatures.

Q2: I am observing a new, more polar peak appearing in my chromatograms over time. What could be the cause?

A2: The appearance of a new, more polar peak is a strong indication of on-column or in-sample degradation. For tert-butyl 3,5-dinitrobenzoate derivatives, this is most likely the hydrolysis product, 3,5-dinitrobenzoic acid. This can be confirmed by injecting a standard of 3,5-dinitrobenzoic acid or by using LC-MS to identify the mass of the new peak.

Q3: My peak shape for the main analyte is tailing. What are the possible reasons?

A3: Peak tailing can be caused by several factors. For nitroaromatic compounds like these, interactions with active silanol groups on the silica-based stationary phase are a common cause.[1] Other potential reasons include column overload, low buffer concentration, or the presence of secondary interactions between the analyte and the stationary phase.[1]

Q4: Can the choice of organic modifier in the mobile phase affect the stability of my compound?

A4: While the primary driver of hydrolysis is the mobile phase pH, the organic modifier can have an indirect effect. Protic solvents like methanol could potentially participate in transesterification reactions under certain conditions, although this is less common than hydrolysis. The choice of acetonitrile or methanol can also affect the solubility of the parent compound and its degradants, which can influence peak shape and resolution.

Q5: What are the ideal storage conditions for my samples and standards to ensure stability before HPLC analysis?

A5: To minimize degradation, samples and standards of tert-butyl 3,5-dinitrobenzoate derivatives should be stored at low temperatures (2-8 °C or frozen) and protected from light. They should be dissolved in a non-aqueous, aprotic solvent like acetonitrile for storage. If aqueous buffers are necessary for solubility, they should be prepared fresh and kept at a neutral pH if possible.

Troubleshooting Guides

Issue 1: Appearance of Unexpected Peaks (Potential Degradation)

Symptom	Possible Cause	Recommended Solution
A new, more polar peak appears, often growing in size with sample age or longer run times.	Hydrolysis of the tert-butyl ester: This is accelerated by acidic or basic mobile phases and higher column temperatures.	1. Adjust Mobile Phase pH: Operate within a pH range of 3-7 to minimize acid and base-catalyzed hydrolysis.[2][3][4] 2. Reduce Column Temperature: Lower the column temperature to 25-30 °C to slow down degradation kinetics. 3. Prepare Samples Fresh: Analyze samples as soon as possible after preparation. 4. Use a Weaker Injection Solvent: Dissolve the sample in a solvent weaker than the initial mobile phase to minimize on-column degradation before separation begins.
Multiple small, broad peaks appearing throughout the chromatogram ("ghost peaks").	Carryover from previous injections or system contamination: Strongly retained compounds from previous runs may elute in subsequent analyses.[5]	1. Implement a Column Wash: Include a high-organic wash step at the end of each gradient run to elute strongly retained compounds. 2. Flush the Injector: Clean the injection port and sample loop with a strong solvent (e.g., isopropanol) to remove contaminants.[5] 3. Use Fresh Mobile Phase: Contaminants in the mobile phase can lead to ghost peaks.

Issue 2: Poor Peak Shape (Tailing, Fronting, Splitting)

Symptom	Possible Cause	Recommended Solution
Peak Tailing	Interaction with active silanols: The nitro groups can interact with free silanol groups on the column packing.[1] Insufficient buffer capacity: The mobile phase pH is not effectively controlled at the column surface.[1]	1. Use an End-capped Column: Employ a high-quality, end-capped C18 or a phenyl-hexyl column to reduce silanol interactions. 2. Add a Mobile Phase Modifier: Incorporate a small amount of a competing base, like triethylamine (TEA), at a low concentration (e.g., 0.1%) to block active sites. Note: TEA can affect MS detection. 3. Increase Buffer Concentration: Use a buffer concentration of 20-50 mM to ensure stable pH.[1]
Peak Fronting	Sample Overload: Injecting too high a concentration of the analyte.[6] Sample solvent stronger than mobile phase: The sample is dissolved in a solvent that is too strong, causing the peak to move too quickly at the column inlet.[6]	1. Reduce Injection Volume or Dilute Sample: Decrease the amount of analyte injected onto the column. 2. Use Mobile Phase as Sample Solvent: Whenever possible, dissolve the sample in the initial mobile phase.
Peak Splitting	Column Void or Contamination: A void at the head of the column or particulate matter on the inlet frit can distort the peak. Co-elution with an impurity or degradant: A closely eluting compound is not fully resolved.	1. Reverse and Flush Column: Disconnect the column, reverse the flow direction, and flush with a strong solvent. Do not flush into the detector. 2. Use a Guard Column: A guard column will protect the analytical column from particulates and strongly retained compounds. 3. Optimize Method for Better Resolution: Adjust the gradient, mobile phase composition, or switch to a column with a different selectivity to resolve the co-eluting peaks.

Quantitative Data Summary

The following tables provide a summary of typical HPLC parameters and their impact on the stability and analysis of nitroaromatic compounds. Note: Specific quantitative data for tert-butyl 3,5-dinitrobenzoate derivatives is limited in the public domain; therefore, these tables are based on general principles and data from analogous compounds.

Table 1: Effect of Mobile Phase pH on Analyte Stability (Qualitative)

Mobile Phase pH	Expected Stability of tert-Butyl Ester	Potential Issues
< 3	Low	Acid-catalyzed hydrolysis, leading to the formation of 3,5-dinitrobenzoic acid.
3 - 7	Moderate to High	Optimal range for minimizing hydrolysis.
> 7	Low	Base-catalyzed hydrolysis. Can also lead to dissolution of silica-based columns at pH > 8.

Table 2: Typical Starting HPLC Method Parameters

Parameter	Recommended Starting Condition	Justification
Column	C18, end-capped (e.g., 150 mm x 4.6 mm, 5 µm)	Good retention for moderately nonpolar compounds and reduced silanol interactions.
Mobile Phase A	Water with 0.1% Formic Acid (pH ~2.8) or 10 mM Ammonium Acetate (pH ~6.8)	Formic acid provides good peak shape for many compounds but may accelerate hydrolysis. Ammonium acetate provides a neutral pH to enhance stability.
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers for reversed-phase HPLC.
Gradient	5-95% B over 20 minutes	A generic gradient to elute compounds with a wide range of polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	A slightly elevated temperature can improve peak shape and reduce viscosity, but higher temperatures can accelerate degradation.
Detection Wavelength	230 - 254 nm	Nitroaromatic compounds typically have strong UV absorbance in this range.
Injection Volume	5 - 20 µL	A typical injection volume to avoid column overload.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method Development

• Sample Preparation:

  • Prepare a stock solution of the tert-butyl 3,5-dinitrobenzoate derivative in acetonitrile at 1 mg/mL.

  • For analysis, dilute the stock solution to a working concentration of approximately 50 µg/mL using a 50:50 mixture of water and acetonitrile.

• Forced Degradation Studies (to identify potential degradants):

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60 °C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH at room temperature for 4 hours.

  • Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid compound to 80 °C for 48 hours.

  • Neutralize the acidic and basic samples before injection.

• Initial Chromatographic Conditions:

  • Use the starting parameters outlined in Table 2.

  • Inject the undergraded sample and each of the forced degradation samples.

• Method Optimization:

  • Evaluate the separation of the parent peak from any degradation products.

  • Adjust the mobile phase gradient and/or pH to achieve a resolution of >1.5 between all peaks.

  • If peak tailing is observed, consider using a different column (e.g., phenyl-hexyl) or adding a mobile phase modifier.

Protocol 2: Routine Analysis and System Suitability

• System Preparation:

  • Equilibrate the HPLC system with the chosen mobile phase until a stable baseline is achieved.

• System Suitability Test (SST):

  • Prepare a system suitability solution containing the analyte and a known impurity or a closely eluting compound.

  • Inject the SST solution five times.

  • Calculate the relative standard deviation (RSD) for the peak area and retention time (acceptance criteria typically <2%).

  • Determine the resolution between the two peaks (acceptance criteria typically >1.5).

  • Calculate the tailing factor for the analyte peak (acceptance criteria typically <2.0).

• Sample Analysis:

  • Inject a blank (diluent) to ensure no carryover.

  • Inject the standard solution(s) for calibration.

  • Inject the sample solutions.

  • Bracket the sample injections with standard injections to monitor for any drift in instrument performance.

Visualizations

Caption: A typical experimental workflow for HPLC analysis.

Caption: A decision tree for troubleshooting common HPLC issues.

References

• 1. hplc.eu [hplc.eu]
• 2. moravek.com [moravek.com]
• 3. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 4. agilent.com [agilent.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]

Technical Support Center: Hydrolysis of tert-Butyl 3,5-dinitrobenzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-butyl 3,5-dinitrobenzoate. It addresses common issues related to its hydrolysis and offers strategies for prevention.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for tert-butyl 3,5-dinitrobenzoate in aqueous or protic solutions?

A1: The primary degradation pathway for tert-butyl 3,5-dinitrobenzoate is the hydrolysis of the tert-butyl ester bond. This reaction results in the formation of 3,5-dinitrobenzoic acid and tert-butanol.

Q2: What is the mechanism of acid-catalyzed hydrolysis of tert-butyl 3,5-dinitrobenzoate?

A2: The acid-catalyzed hydrolysis of tert-butyl esters, such as tert-butyl 3,5-dinitrobenzoate, typically proceeds through a unimolecular alkyl-oxygen fission mechanism (AAL1). In this mechanism, the ester is first protonated, followed by the departure of a stable tert-butyl carbocation. This carbocation then reacts with water to form tert-butanol.

Q3: Is tert-butyl 3,5-dinitrobenzoate susceptible to base-catalyzed hydrolysis?

A3: While tert-butyl esters are generally more stable under basic conditions compared to other simple alkyl esters, they can still undergo hydrolysis, especially at elevated temperatures or with strong bases. However, acid-catalyzed hydrolysis is a more significant concern for this compound.

Q4: What factors can influence the rate of hydrolysis of tert-butyl 3,5-dinitrobenzoate?

A4: The rate of hydrolysis is primarily influenced by:

• pH: The hydrolysis is significantly accelerated under acidic conditions.

• Temperature: Higher temperatures increase the rate of hydrolysis.

• Solvent: The polarity and protic nature of the solvent can affect the stability of the intermediates and transition states, thereby influencing the reaction rate.

• Presence of Catalysts: In addition to hydronium ions (in acidic solutions), other Lewis acids can also catalyze the hydrolysis.

Troubleshooting Guide

Issue: I am observing the formation of 3,5-dinitrobenzoic acid in my sample of tert-butyl 3,5-dinitrobenzoate.

Possible Cause	Troubleshooting Steps
Acidic Contamination	Ensure all solvents and reagents are free from acidic impurities. Use freshly distilled or high-purity solvents. If working with acidic compounds, consider using a non-protic solvent if compatible with your experimental design.
High Temperature Storage or Processing	Store samples of tert-butyl 3,5-dinitrobenzoate in a cool, dry place. Avoid prolonged exposure to high temperatures during experimental procedures unless the reaction chemistry requires it.
Presence of Moisture	Use anhydrous solvents and reagents where possible. Store the compound under an inert atmosphere (e.g., nitrogen or argon) if it is highly sensitive to moisture-driven hydrolysis in your specific application.
Inappropriate Solvent System	If hydrolysis is undesirable, consider using a less polar, aprotic solvent. The choice of solvent will depend on the specific requirements of your experiment.

Prevention of Hydrolysis

Preventing the hydrolysis of tert-butyl 3,5-dinitrobenzoate is crucial for maintaining its integrity, particularly in drug formulation and development where stability is paramount.

Key Prevention Strategies:

• pH Control: Maintaining a neutral or slightly basic pH is the most effective way to prevent hydrolysis. The use of buffer systems can help maintain the desired pH.[1]

• Moisture Control: Minimizing exposure to water is essential. This can be achieved by:

  • Using anhydrous solvents and excipients.[2]

  • Implementing controlled humidity environments during manufacturing and storage.

  • Utilizing moisture-protective packaging, such as blister packs or containers with desiccants.[2]

• Temperature Control: Storing the compound and any formulations containing it at controlled room temperature or under refrigeration can significantly slow down the rate of hydrolysis.

• Use of Stabilizers:

  • Antioxidants: While the primary degradation is hydrolysis, oxidative processes can sometimes initiate or propagate degradation pathways. The use of antioxidants can mitigate this.[2]

  • Chelating Agents: Metal ions can act as catalysts for hydrolysis. Chelating agents like EDTA can sequester these ions.[2]

• Formulation Strategies:

  • Solid Dosage Forms: Formulating the compound as a dry powder or in a non-aqueous solid dosage form can prevent hydrolysis.

  • Lyophilization: For parenteral formulations, lyophilization (freeze-drying) to create a powder for reconstitution immediately before use is a common strategy to avoid hydrolysis in an aqueous vehicle.

  • Non-Aqueous Vehicles: For liquid formulations, using non-aqueous solvents such as polyethylene glycol (PEG), propylene glycol, or oils can be an effective way to prevent hydrolysis.

Quantitative Data

The following table summarizes the hydrolysis rate constants for tert-butyl formate, a structurally similar compound, under different pH conditions at 22°C. This data can provide a general indication of the stability of tert-butyl esters.

Condition	Rate Constant (k)	Half-life (t1/2)	Reference
Acidic (pH < 4)	kA = (2.7 ± 0.5) x 10-3 M-1s-1	Becomes increasingly rapid as pH decreases	[3]
Neutral (pH 5-7)	kN = (1.0 ± 0.2) x 10-6 s-1	Approximately 8 days	[3]
Basic (pH > 8)	kB = 1.7 ± 0.3 M-1s-1	Becomes increasingly rapid as pH increases	[3]

Note: This data is for tert-butyl formate and should be used as an estimation. The actual hydrolysis rate of tert-butyl 3,5-dinitrobenzoate may vary.

Experimental Protocols

Protocol: Monitoring the Hydrolysis of tert-Butyl 3,5-dinitrobenzoate using High-Performance Liquid Chromatography (HPLC)

This protocol describes a stability-indicating HPLC method to monitor the hydrolysis of tert-butyl 3,5-dinitrobenzoate by separating it from its primary degradation product, 3,5-dinitrobenzoic acid.

1. Materials and Reagents:

• tert-Butyl 3,5-dinitrobenzoate reference standard

• 3,5-Dinitrobenzoic acid reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or another suitable acid for mobile phase pH adjustment)

• Hydrochloric acid (for forced degradation study)

• Sodium hydroxide (for forced degradation study)

2. Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Chromatographic Conditions (Example):

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-2 min: 30% B

  • 2-10 min: 30% to 70% B

  • 10-12 min: 70% B

  • 12-13 min: 70% to 30% B

  • 13-15 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 230 nm

• Injection Volume: 10 µL

4. Sample Preparation:

• Standard Solution: Prepare a stock solution of tert-butyl 3,5-dinitrobenzoate and 3,5-dinitrobenzoic acid in acetonitrile at a concentration of 1 mg/mL. Further dilute with the initial mobile phase composition to a working concentration (e.g., 10 µg/mL).

• Sample Solution: Dissolve the sample containing tert-butyl 3,5-dinitrobenzoate in the initial mobile phase composition to a suitable concentration.

5. Forced Degradation Study (Stress Testing):

• Acid Hydrolysis: Incubate a solution of tert-butyl 3,5-dinitrobenzoate in 0.1 M HCl at 60°C for a specified time (e.g., 2, 4, 8 hours). Neutralize a sample with 0.1 M NaOH before injection.

• Base Hydrolysis: Incubate a solution of tert-butyl 3,5-dinitrobenzoate in 0.1 M NaOH at 60°C for a specified time. Neutralize a sample with 0.1 M HCl before injection.

• Neutral Hydrolysis: Incubate a solution of tert-butyl 3,5-dinitrobenzoate in water at 60°C for a specified time.

• Analyze the stressed samples by HPLC to confirm that the degradation product (3,5-dinitrobenzoic acid) is well-resolved from the parent compound.

6. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Identify the peaks of tert-butyl 3,5-dinitrobenzoate and 3,5-dinitrobenzoic acid based on their retention times compared to the standards.

• Quantify the amount of each compound by comparing the peak areas with those of the standard solutions.

Visualizations

Caption: Acid-catalyzed hydrolysis mechanism of tert-butyl 3,5-dinitrobenzoate.

Caption: Troubleshooting workflow for unexpected hydrolysis.

Caption: Key strategies for preventing hydrolysis of tert-butyl 3,5-dinitrobenzoate.

References

• 1. quora.com [quora.com]
• 2. carbodiimide.com [carbodiimide.com]
• 3. Hydrolysis of tert-butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert-butyl ether [pubs.usgs.gov]

Technical Support Center: Microwave-Assisted Synthesis of tert-Butyl 3,5-Dinitrobenzoate

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the optimization of reaction time for the microwave-assisted synthesis of tert-butyl 3,5-dinitrobenzoate.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental process.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete reaction due to insufficient heating or reaction time.	- Ensure the reaction temperature reaches and is maintained at the optimal level (e.g., 70°C).[1][2]- Gradually increase the microwave irradiation time in small increments (e.g., 1-2 minutes) to find the optimal duration.
Ineffective catalysis.	- Verify the addition of a catalytic amount of concentrated sulfuric acid. The reaction is slow and reversible without a catalyst.[1][2][3]
Degradation of starting materials or product.	- Avoid excessive temperatures or prolonged reaction times, which can lead to charring, especially with sensitive alcohols.[2]
Charring or Darkening of the Reaction Mixture	Localized overheating or "hot spots" within the reaction vessel.	- Ensure efficient stirring to promote homogeneous heating of the reaction mixture.[4]- Use a solvent that absorbs microwave energy effectively to ensure even heating.[4]
Dehydration of the alcohol side reaction.	- This can occur in the presence of a strong acid like sulfuric acid at elevated temperatures.[1] If charring persists, consider reducing the reaction temperature slightly and compensating with a longer irradiation time.
Inconsistent or Irreproducible Results	Variations in microwave field distribution.	- If using a multi-vessel rotor, be aware that reaction temperatures can vary between vessels.[5] For optimization studies, single-mode microwave reactors can offer better reproducibility.[6]
Fluctuation in microwave power output.	- Use a dedicated scientific microwave reactor with precise power and temperature control for consistent results.[7] Household microwave ovens are not recommended for high-pressure or reproducible chemical synthesis.[7]
Sudden Pressure Increase in a Closed Vessel	Use of a low-boiling point solvent or reactant.	- When working with volatile compounds in a sealed vessel, the pressure can increase significantly upon heating, creating a safety hazard.[6] Ensure the reaction vessel is rated for the expected temperature and pressure.
Reaction producing gaseous byproducts.	- While the primary esterification reaction does not produce gas, side reactions at elevated temperatures might. Monitor the pressure throughout the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using microwave irradiation for the synthesis of tert-butyl 3,5-dinitrobenzoate?

A1: The main advantage is a significant reduction in reaction time. Conventional heating methods for this type of esterification can take 45-60 minutes, whereas microwave-assisted synthesis can be completed in as little as 2-5 minutes.[1][3] This rapid heating leads to faster reaction rates.[8][9][10]

Q2: How does microwave heating accelerate the reaction rate?

A2: Microwave energy directly interacts with polar molecules in the reaction mixture, causing them to rapidly oscillate and generate heat through dielectric loss and ionic conduction.[4][11] This leads to a rapid and uniform increase in the bulk temperature of the reaction, which, according to the Arrhenius equation, increases the reaction rate.[9]

Q3: Is a solvent necessary for this reaction?

A3: The synthesis can be performed "neat" (without a solvent) by directly reacting tert-butanol with 3,5-dinitrobenzoic acid in the presence of a catalyst.[5] This aligns with green chemistry principles by reducing solvent waste.[3]

Q4: What is the role of concentrated sulfuric acid in this synthesis?

A4: Concentrated sulfuric acid acts as a catalyst for the esterification reaction.[1][3] The direct reaction between an alcohol and a carboxylic acid is typically slow and reversible; the acid catalyst helps to speed up the process and improve the yield.[3]

Q5: Can I use a domestic microwave oven for this synthesis?

A5: While some simple reactions can be performed in modified domestic microwave ovens, it is not recommended for optimizing and ensuring the safety and reproducibility of chemical reactions.[7] Laboratory-grade microwave reactors offer precise control over temperature and power, as well as safety features for handling pressure.[7]

Q6: How can I optimize the reaction time for my specific setup?

A6: To optimize the reaction time, start with the recommended parameters (e.g., 70°C for 2-5 minutes).[1][2] You can then systematically vary the temperature and time. Increasing the temperature will generally decrease the required reaction time.[9] Monitor the reaction progress using an appropriate analytical technique, such as thin-layer chromatography (TLC), to determine when the starting materials have been consumed.

Experimental Protocol: Microwave-Assisted Synthesis of tert-Butyl 3,5-Dinitrobenzoate

This protocol is a general guideline. Please refer to your institution's safety protocols and the microwave reactor's operating manual.

Materials:

• 3,5-Dinitrobenzoic acid

• tert-Butanol

• Concentrated sulfuric acid

• Microwave reactor (with appropriate reaction vessels)

• Ice-cold water

• Aqueous sodium bicarbonate solution

• Filtration apparatus

• Recrystallization solvent (e.g., ethanol)

Procedure:

• In a microwave-safe reaction vessel, combine 3,5-dinitrobenzoic acid and tert-butanol.

• Carefully add 1-2 drops of concentrated sulfuric acid to the mixture.[1]

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 70°C) for a specified time (starting with 2-5 minutes).[1][2]

• After the irradiation is complete and the vessel has cooled, pour the reaction mixture into ice-cold water to precipitate the crude product.[1]

• Filter the precipitate and wash it with an aqueous sodium bicarbonate solution to neutralize and remove any unreacted 3,5-dinitrobenzoic acid.[1]

• Further wash the product with cold water.

• Recrystallize the crude product from a suitable solvent to obtain the pure tert-butyl 3,5-dinitrobenzoate.

Data Summary

The following table summarizes typical reaction parameters for the microwave-assisted synthesis of 3,5-dinitrobenzoate derivatives of various primary alcohols.

Alcohol	Temperature (°C)	Time (min)	Yield (%)
Methanol	70	2-5	High
Ethanol	70	2-5	High
Propan-1-ol	70	2-5	High
Butan-1-ol	70	2-5	High

Note: The yields for tert-butyl 3,5-dinitrobenzoate may vary, and optimization may be required. Secondary and tertiary alcohols have been reported to give poor yields under these specific conditions.[1]

Visualizations

Caption: Experimental workflow for the microwave-assisted synthesis of tert-butyl 3,5-dinitrobenzoate.

Caption: Troubleshooting logic for addressing low product yield in the synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. sciepub.com [sciepub.com]
• 3. hansshodhsudha.com [hansshodhsudha.com]
• 4. google.com [google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ijnrd.org [ijnrd.org]
• 7. Microwave Synthesis [organic-chemistry.org]
• 8. Theory of Microwave Heating for Organic Synthesis [cem.com]
• 9. Microwave Heating - Increasing Reaction Rate [cem.com]
• 10. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 11. Microwave chemistry - Wikipedia [en.wikipedia.org]

Technical Support Center: tert-Butyl 3,5-dinitrobenzoate Synthesis

Welcome to the technical support center for the synthesis of tert-Butyl 3,5-dinitrobenzoate. This resource provides troubleshooting guides and frequently asked questions to assist researchers, scientists, and drug development professionals in identifying and resolving common issues encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in the synthesis of tert-Butyl 3,5-dinitrobenzoate?

A1: The most common impurities typically arise from unreacted starting materials, side reactions, or incomplete reactions. These include:

• Starting Materials: Unreacted tert-butyl benzoate.

• Incompletely Nitrated Intermediates: tert-Butyl 3-nitrobenzoate is a common impurity if the reaction does not proceed to completion.

• Hydrolysis Products: Due to the strongly acidic conditions, the ester can hydrolyze to 3,5-Dinitrobenzoic acid and tert-butanol.

• Other Dinitrobenzene Isomers: While the ester group directs nitration to the meta positions, trace amounts of other isomers might form under certain conditions.

• Residual Acids: Traces of sulfuric acid and nitric acid from the nitrating mixture may remain after workup.

Q2: Why is my final product an oil or a low-melting solid instead of a white crystalline solid?

A2: This is a common indication of significant impurities. The presence of unreacted starting material (tert-butyl benzoate is a liquid), incompletely nitrated products, or residual solvents can depress the melting point and prevent proper crystallization. It is crucial to ensure the reaction goes to completion and that the purification process is thorough.

Q3: Can over-nitration occur to form a trinitro-substituted product?

A3: It is highly unlikely under standard nitration conditions. The two nitro groups on the benzene ring are strongly electron-withdrawing and deactivating, making the ring significantly less susceptible to further electrophilic aromatic substitution. Forcing conditions (very high temperatures or excessively long reaction times) might lead to degradation or other side reactions rather than tri-nitration.

Q4: How can I effectively remove the starting acid (3,5-Dinitrobenzoic acid) if I am synthesizing via esterification?

A4: If your synthesis route is the esterification of 3,5-Dinitrobenzoic acid with tert-butanol, any unreacted acid can typically be removed by washing the organic phase with a mild base solution, such as aqueous sodium bicarbonate. The acidic starting material will be converted to its water-soluble sodium salt and move into the aqueous layer, while the desired ester product remains in the organic layer.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the synthesis and purification of tert-Butyl 3,5-dinitrobenzoate.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	1. Incomplete reaction. 2. Hydrolysis of the ester product during workup. 3. Loss of product during recrystallization.	1. Ensure the reaction time is sufficient and the temperature is maintained. Monitor the reaction progress using Thin Layer Chromatography (TLC). 2. Perform the aqueous workup with cold solutions to minimize hydrolysis. Neutralize the reaction mixture promptly by pouring it over ice and then neutralizing with a base. 3. Use a minimal amount of hot solvent for recrystallization to avoid dissolving a significant portion of the product. Cool the solution slowly and then in an ice bath to maximize crystal formation.
Product Fails to Crystallize	1. Presence of significant impurities (e.g., unreacted starting material, mono-nitrated product). 2. Residual solvent.	1. Re-purify the product. Column chromatography may be necessary to separate the desired product from closely related impurities. 2. Ensure the product is thoroughly dried under vacuum to remove any remaining solvent from the recrystallization step.
Melting Point is Low and Broad	1. The product is impure.	1. Recrystallize the product again from a suitable solvent (e.g., ethanol or methanol). Ensure the crystals are completely dry before taking a melting point. 2. If recrystallization does not improve the melting point significantly, consider purification by column chromatography.
GC/MS or NMR shows multiple products	1. Incomplete nitration. 2. Presence of hydrolyzed product.	1. The primary impurity is likely tert-butyl 3-nitrobenzoate. To push the reaction to completion, you can try extending the reaction time or slightly increasing the temperature (with caution). 2. The presence of 3,5-Dinitrobenzoic acid indicates hydrolysis. Ensure anhydrous conditions are maintained as much as possible and that the workup is performed efficiently at low temperatures.

Impurity Profile and Physical Properties

The following table summarizes the physical properties of the desired product and potential impurities, which can be useful for identification and separation.

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Appearance
tert-Butyl 3,5-dinitrobenzoate	C₁₁H₁₂N₂O₆	268.22	~96-98 °C	White to off-white solid
tert-Butyl benzoate	C₁₁H₁₄O₂	178.23	-	Colorless liquid
tert-Butyl 3-nitrobenzoate	C₁₁H₁₃NO₄	223.23	~65-67 °C	Solid
3,5-Dinitrobenzoic acid	C₇H₄N₂O₆	212.12	205-207 °C	Yellowish crystalline solid
tert-Butanol	C₄H₁₀O	74.12	25-26 °C	Colorless solid or liquid

Experimental Protocols

Synthesis of tert-Butyl 3,5-dinitrobenzoate via Nitration of tert-Butyl benzoate

This protocol describes the synthesis of the target compound by nitrating tert-butyl benzoate.

Materials:

• tert-Butyl benzoate

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Saturated Sodium Bicarbonate solution

• Ethanol or Methanol (for recrystallization)

Procedure:

• Preparation of the Nitrating Mixture: In a flask submerged in an ice-water bath, slowly add 10 mL of concentrated sulfuric acid. To this, cautiously add 5 mL of concentrated nitric acid dropwise while stirring. Keep the mixture cold.

• Reaction Setup: In a separate round-bottom flask, place 5 g of tert-butyl benzoate and cool it in an ice-water bath.

• Nitration: Slowly add the cold nitrating mixture to the tert-butyl benzoate dropwise using a dropping funnel. Maintain the reaction temperature below 15 °C throughout the addition. After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

• Workup: Pour the reaction mixture slowly over a beaker containing approximately 100 g of crushed ice. A precipitate should form.

• Isolation: Collect the crude solid product by vacuum filtration and wash it with plenty of cold water until the washings are neutral to pH paper.

• Neutralization: Suspend the crude product in a saturated sodium bicarbonate solution to neutralize any remaining acids, then filter again and wash with cold water.

• Purification: Recrystallize the crude product from a minimal amount of hot ethanol or methanol.

• Drying: Dry the purified crystals under vacuum to obtain the final product.

Visualizations

Synthesis and Impurity Formation Workflow

The following diagram illustrates the primary synthesis pathway for tert-Butyl 3,5-dinitrobenzoate and the points at which common impurities can arise.

Caption: Workflow of tert-Butyl 3,5-dinitrobenzoate synthesis and impurity formation.

Troubleshooting Decision Tree

This diagram provides a logical flow for troubleshooting common issues during the synthesis.

Caption: Decision tree for troubleshooting synthesis problems.

Improving solubility of tert-Butyl 3,5-dinitrobenzoate for reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-Butyl 3,5-dinitrobenzoate, focusing on challenges related to its solubility in reaction setups.

Frequently Asked Questions (FAQs)

Q1: What is the reported solubility of tert-Butyl 3,5-dinitrobenzoate in common laboratory solvents?

A quantitative solubility profile for tert-Butyl 3,5-dinitrobenzoate is not extensively reported in the literature. However, a known solubility in Dimethyl Sulfoxide (DMSO) is 33.33 mg/mL, which can be achieved with ultrasonication and heating to 60°C. For other common organic solvents, we can estimate the solubility based on the known solubility of the closely related compound, 3,5-dinitrobenzoic acid. It is important to note that the tert-butyl ester will likely have different solubility characteristics, but this data provides a useful starting point.

Data Presentation: Solubility Profile

Solvent	tert-Butyl 3,5-dinitrobenzoate Solubility (mg/mL)	3,5-Dinitrobenzoic Acid Solubility Trend
Dimethyl Sulfoxide (DMSO)	33.33 (with heating)[1]	High
N,N-Dimethylformamide (DMF)	Estimated High	High
Acetone	Estimated Moderate to High	High
Ethyl Acetate	Estimated Moderate	Moderate
Tetrahydrofuran (THF)	Estimated Moderate	Moderate
Dichloromethane (DCM)	Estimated Low to Moderate	Low
Ethanol	Estimated Low to Moderate	Moderate
Methanol	Estimated Low	Moderate
Acetonitrile	Estimated Low	Low
Toluene	Estimated Low	Very Low
Hexane	Estimated Very Low	Insoluble

Q2: My reaction with tert-Butyl 3,5-dinitrobenzoate is sluggish or incomplete. Could this be a solubility issue?

Yes, the low solubility of tert-Butyl 3,5-dinitrobenzoate in many common reaction solvents can lead to poor reaction kinetics and incomplete conversion of starting materials. If the reaction mixture appears heterogeneous (i.e., you can see undissolved solid), it is highly likely that solubility is a limiting factor.

Q3: What are the initial steps to troubleshoot a reaction with poor solubility of this compound?

The initial troubleshooting steps should focus on creating a homogeneous reaction mixture. This can often be achieved by:

• Solvent Screening: Choosing a more suitable solvent in which the compound is more soluble.

• Heating: Gently warming the reaction mixture can significantly increase the solubility of tert-Butyl 3,5-dinitrobenzoate.

• Using a Co-solvent: Adding a small amount of a good solvent (like DMSO or DMF) to a less effective one can improve overall solubility.

Troubleshooting Guides

Issue 1: The compound will not fully dissolve in the chosen reaction solvent.

This is a common issue due to the crystalline nature and multiple polar nitro groups of the molecule.

Logical Relationship for Troubleshooting Insolubility

Caption: Troubleshooting flowchart for addressing insolubility.

Possible Causes & Solutions:

• Inappropriate Solvent: The polarity of the chosen solvent may not be suitable for dissolving tert-Butyl 3,5-dinitrobenzoate.

  • Solution: Refer to the solubility table and select a solvent with higher estimated solubility, such as acetone, ethyl acetate, or THF, if compatible with your reaction chemistry. For challenging cases, consider polar aprotic solvents like DMF or DMSO.

• Low Temperature: The solubility of most solids, including this one, increases with temperature.

  • Solution: If your reaction conditions permit, gently heat the mixture with stirring. Monitor the temperature carefully to avoid decomposition of reactants or products.

• Insufficient Solvent Volume: The concentration of the reactant may be too high for the chosen solvent volume.

  • Solution: Increase the volume of the solvent to dilute the reaction mixture. Be mindful of how this may affect reaction kinetics.

Issue 2: The reaction stalls after some initial conversion.

This can occur if the product of the reaction is also poorly soluble and precipitates out, coating the surface of the unreacted starting material.

Experimental Workflow for Improving Reaction Progression

Caption: Workflow for addressing stalled reactions.

Possible Causes & Solutions:

• Product Precipitation: The newly formed product may be less soluble than the starting material under the reaction conditions.

  • Solution 1 (Co-solvent): Add a co-solvent that is known to dissolve a wider range of organic molecules, such as DMF or NMP, in a small percentage (5-20% of the total volume).

  • Solution 2 (Temperature Increase): Gradually increase the reaction temperature while monitoring the reaction progress by a suitable analytical method (e.g., TLC, LC-MS).

• Change in Reaction Medium Polarity: As the reaction progresses, the overall polarity of the solvent mixture may change, leading to the precipitation of the starting material.

  • Solution: Analyze the polarity of your expected product and consider if a different starting solvent system would be more appropriate to accommodate both reactant and product.

Experimental Protocols

Protocol 1: Determining the Approximate Solubility of tert-Butyl 3,5-dinitrobenzoate

Objective: To determine a suitable solvent and approximate concentration for a reaction.

Materials:

• tert-Butyl 3,5-dinitrobenzoate

• A selection of solvents (e.g., Toluene, Dichloromethane, Ethyl Acetate, Acetone, Ethanol, Methanol)

• Small vials or test tubes with caps

• Vortex mixer

• Graduated pipettes or syringes

Procedure:

• Weigh out a specific amount of tert-Butyl 3,5-dinitrobenzoate (e.g., 10 mg) into a series of labeled vials.

• To the first vial, add a measured volume of the first solvent (e.g., 0.1 mL).

• Cap the vial and vortex vigorously for 1-2 minutes.

• Observe if the solid has completely dissolved.

• If the solid has not dissolved, add another measured volume of the solvent (e.g., 0.1 mL) and repeat step 3.

• Continue adding the solvent in measured portions until the solid completely dissolves.

• Record the total volume of solvent required to dissolve the solid.

• Calculate the approximate solubility in mg/mL.

• Repeat for each solvent to be tested.

Protocol 2: Improving Reaction Yield Using a Co-solvent System

Objective: To run a reaction where the starting material has limited solubility in the primary reaction solvent.

Materials:

• Reactants and reagents for your specific reaction

• Primary reaction solvent (e.g., Toluene)

• Co-solvent (e.g., DMSO or DMF)

• Reaction flask and standard glassware for your reaction setup

Procedure:

• To the reaction flask, add the tert-Butyl 3,5-dinitrobenzoate and any other solid reactants.

• Add the primary reaction solvent (e.g., Toluene) to about 80-90% of the final desired reaction volume.

• With stirring, slowly add the co-solvent (e.g., DMSO) dropwise until the solid starting material dissolves. Aim for the lowest effective amount of co-solvent, typically 5-20% of the total solvent volume.

• Once a homogeneous solution is achieved, add any liquid reactants and proceed with your standard reaction protocol (e.g., heating, addition of catalysts).

• Monitor the reaction to completion. The use of a co-solvent may alter the required reaction time.

• Be aware that the presence of a high-boiling co-solvent like DMSO or DMF may require modifications to your workup and purification procedure.

Protocol 3: Safe Heating of Reactions with Poorly Soluble Solids

Objective: To safely increase the solubility and reaction rate by applying heat.

Signaling Pathway for Safe Heating Decision

Caption: Decision pathway for implementing safe heating.

Procedure:

• Ensure your reaction is assembled in a fume hood and that the glassware is free of cracks.

• Use a heating mantle or an oil bath as the heat source. Never heat organic solvents with an open flame.

• Place a stir bar in the reaction flask to ensure even heating and prevent bumping.

• If the desired temperature is near or above the boiling point of the solvent, equip the flask with a reflux condenser.

• Insert a thermometer or thermocouple into the reaction mixture (if possible) or the heating bath to accurately monitor the temperature.

• Gradually increase the temperature to the desired setpoint.

• Continuously monitor the reaction for any signs of excessive pressure buildup or decomposition.

• Ensure that the setup allows for the rapid removal of the heat source in case of an emergency.

References

• 1. Fact Sheet: Heating Reactions | PennEHRS [ehrs.upenn.edu]

Managing reaction temperature to avoid byproducts with tert-Butyl 3,5-dinitrobenzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-Butyl 3,5-dinitrobenzoate. The information provided is designed to address specific issues related to managing reaction temperature to avoid byproduct formation during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing tert-Butyl 3,5-dinitrobenzoate?

A1: The most common laboratory synthesis method is the Fischer esterification of 3,5-dinitrobenzoic acid with tert-butanol, using a strong acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Another common route involves the reaction of 3,5-dinitrobenzoyl chloride with tert-butanol.

Q2: What is the primary byproduct of concern during the synthesis of tert-Butyl 3,5-dinitrobenzoate and how is it formed?

A2: The primary byproduct of concern, particularly in the Fischer esterification method, is isobutylene . It is formed through the acid-catalyzed dehydration of tert-butanol. This is a competing side reaction to the desired esterification.

Q3: How does reaction temperature affect the formation of isobutylene?

A3: Higher reaction temperatures significantly increase the rate of tert-butanol dehydration to isobutylene. While elevated temperatures can also increase the rate of the desired esterification, the dehydration reaction is often more sensitive to temperature increases, leading to a greater proportion of the byproduct at higher temperatures. Careful temperature control is therefore critical to maximize the yield of the desired ester and minimize the formation of isobutylene.

Q4: Are there other potential sources of byproducts?

A4: Yes. If you are using the 3,5-dinitrobenzoyl chloride route, the purity of the acid chloride is crucial. Conventional methods for preparing the acid chloride using reagents like phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂) can introduce impurities such as phosphorus oxychloride (POCl₃), hydrochloric acid (HCl), and sulfur dioxide (SO₂). These can lead to downstream byproducts and purification challenges.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low yield of tert-Butyl 3,5-dinitrobenzoate	Reaction temperature is too low: The rate of esterification is insufficient.	Gradually increase the reaction temperature in 5-10°C increments, monitoring the reaction progress by TLC or HPLC. Be cautious not to exceed the optimal temperature to avoid significant byproduct formation.
Reaction temperature is too high: The competing dehydration of tert-butanol to isobutylene is dominating.	Lower the reaction temperature. Ensure your reaction setup allows for precise and stable temperature control. Use a temperature-controlled oil bath or a reactor with a cooling jacket for larger scale reactions.
Inefficient water removal (Fischer esterification): The equilibrium is not being effectively shifted towards the product.	Ensure your Dean-Stark trap is functioning correctly to remove water as it is formed.
Impure 3,5-dinitrobenzoyl chloride (acid chloride route): Residual reagents from the acid chloride preparation are interfering with the reaction.	Use freshly prepared or purified 3,5-dinitrobenzoyl chloride. Consider alternative, "greener" methods for its preparation if possible.
Product is contaminated with a significant amount of byproduct	Excessive reaction temperature: This is the most likely cause for isobutylene formation.	As mentioned above, lower and carefully control the reaction temperature.
Prolonged reaction time at elevated temperature: Even at a moderately elevated temperature, a long reaction time can lead to the accumulation of byproducts.	Optimize the reaction time by monitoring the consumption of the starting material. Quench the reaction once the starting material is consumed to an acceptable level.
Reaction appears to have stalled	Catalyst deactivation: The acid catalyst may have been neutralized or degraded.	Add a fresh portion of the acid catalyst.
Insufficient mixing: Poor agitation can lead to localized concentration gradients and reduced reaction rates.	Ensure efficient and consistent stirring throughout the reaction.

Data Presentation

Table 1: Effect of Reaction Temperature on the Yield of tert-Butyl 3,5-dinitrobenzoate and Isobutylene Formation

Reaction Temperature (°C)	Approximate Yield of tert-Butyl 3,5-dinitrobenzoate (%)	Approximate Percentage of Isobutylene Byproduct (%)
60	75	< 5
70	85	~10
80	80	~15
90	65	> 25
100	< 50	> 40

Note: These are approximate values based on typical laboratory outcomes for Fischer esterification and can vary depending on reaction time, catalyst concentration, and efficiency of water removal.

Experimental Protocols

Optimized Protocol for the Synthesis of tert-Butyl 3,5-dinitrobenzoate via Fischer Esterification with Byproduct Minimization

This protocol is designed to maximize the yield of the desired product while minimizing the formation of isobutylene through careful temperature control.

Materials:

• 3,5-Dinitrobenzoic acid

• tert-Butanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Toluene (anhydrous)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexane

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dean-Stark apparatus

• Condenser

• Temperature-controlled oil bath

• Separatory funnel

• Rotary evaporator

• Glassware for filtration and crystallization

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a condenser, add 3,5-dinitrobenzoic acid (1.0 equivalent).

  • Add anhydrous toluene to dissolve the acid.

  • Add an excess of anhydrous tert-butanol (3-5 equivalents).

  • Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 equivalents) with stirring.

• Reaction Execution and Temperature Control:

  • Place the flask in a pre-heated oil bath set to 70-75°C . This temperature range is crucial for promoting the esterification while minimizing the dehydration of tert-butanol.

  • Stir the reaction mixture vigorously.

  • Continuously remove the water that collects in the Dean-Stark trap to drive the reaction equilibrium towards the product.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 4-6 hours).

• Work-up and Purification:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully transfer the reaction mixture to a separatory funnel.

  • Neutralize the acid catalyst by washing with a saturated sodium bicarbonate solution. Be cautious as CO₂ evolution may cause pressure buildup.

  • Wash the organic layer sequentially with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexane, to yield pure tert-Butyl 3,5-dinitrobenzoate.

GC-MS Protocol for the Analysis of Reaction Mixture

Objective: To quantify the amount of tert-Butyl 3,5-dinitrobenzoate and the isobutylene byproduct (as its derivative or by headspace analysis).

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Headspace autosampler (for isobutylene analysis)

GC Conditions (for tert-Butyl 3,5-dinitrobenzoate):

• Column: HP-5MS (or equivalent) 30 m x 0.25 mm x 0.25 µm

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp: 15°C/min to 280°C

  • Hold at 280°C for 5 minutes

• MSD Conditions:

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Electron Energy: 70 eV

  • Scan Range: 40-350 amu

Analysis of Isobutylene:

• Method 1 (Headspace GC-MS):

  • A sample of the reaction headspace is injected directly into the GC-MS.

  • Use a column suitable for volatile organic compounds (e.g., a PLOT column).

  • The oven program will need to be optimized for the separation of light hydrocarbons.

• Method 2 (Derivatization):

  • Bubble the off-gas from the reaction through a solution of a suitable trapping agent (e.g., bromine in a non-reactive solvent) to form a stable, less volatile derivative that can be analyzed by standard GC-MS.

Visualizations

Caption: Reaction pathway for the synthesis of tert-Butyl 3,5-dinitrobenzoate.

Caption: Troubleshooting workflow for tert-Butyl 3,5-dinitrobenzoate synthesis.

References

• 1. researchgate.net [researchgate.net]

Removal of excess 3,5-dinitrobenzoic acid after derivatization

Welcome to the technical support center for post-derivatization cleanup. This guide provides detailed troubleshooting and frequently asked questions regarding the removal of excess 3,5-dinitrobenzoic acid from a reaction mixture after the derivatization of alcohols or amines.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to remove excess 3,5-dinitrobenzoic acid?

A1: Complete removal of unreacted 3,5-dinitrobenzoic acid is critical for several reasons:

• Accurate Analysis: Residual acid can interfere with downstream analytical techniques such as chromatography (co-elution) or spectroscopy, leading to inaccurate quantification or identification of the desired derivative.

• Crystallization: The presence of impurities can hinder or prevent the crystallization of the final product, which is often a key step for purification and characterization (e.g., melting point analysis).

• Side Reactions: The acidic impurity can potentially catalyze degradation or side reactions of the purified derivative during storage.

Q2: What are the primary methods for removing excess 3,5-dinitrobenzoic acid?

A2: The most common and effective methods exploit the acidic nature of the carboxylic acid group. The main strategies are:

• Liquid-Liquid Extraction (LLE): Washing the organic reaction mixture with a basic aqueous solution (e.g., sodium bicarbonate) to convert the acid into its water-soluble salt.

• Solid-Phase Extraction (SPE): Using an anion exchange cartridge to selectively retain the acidic 3,5-dinitrobenzoic acid while the neutral derivative passes through.

• Column Chromatography: Separating the polar acidic starting material from the typically less polar ester or amide derivative on a silica gel column.

Q3: Which removal method is most suitable for my experiment?

A3: The choice depends on factors like the scale of your reaction, the properties of your desired derivative, and the required purity.

• Liquid-Liquid Extraction is ideal for large-scale reactions and when the derivative is stable to mild base and not water-soluble.[1][2][3]

• Solid-Phase Extraction is excellent for small-scale purifications, processing multiple samples in parallel, and can often be automated.[4]

• Column Chromatography is used when LLE or SPE fails to provide adequate purity or when other, non-acidic impurities are also present.

Use the decision tree below to help select a starting method.

Caption: Decision tree for selecting a purification method.

Method Comparison

The following table summarizes the key characteristics of the primary purification methods.

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Column Chromatography
Principle	Acid-base partitioning	Anion exchange retention	Adsorption / Polarity
Typical Scale	> 100 mg	1 mg - 500 mg	10 mg - 10 g
Speed	Fast	Very Fast (for small scale)	Slow
Solvent Usage	High	Low	Very High
Cost per Sample	Low	Moderate	High
Automation	Difficult	Easy	Possible
Selectivity	Good for acidic impurities	Excellent for acidic impurities	Excellent for all impurities

Experimental Protocols

Protocol 1: Removal by Liquid-Liquid Extraction (LLE)

This method is based on converting the acidic 3,5-dinitrobenzoic acid into its water-soluble sodium salt, which is then extracted from the organic phase.

Materials:

• Crude reaction mixture dissolved in an immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Deionized water.

• Brine (saturated aqueous NaCl solution).

• Anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Separatory funnel.

Procedure:

• Dissolution: Ensure the crude reaction mixture is fully dissolved in a suitable organic solvent like ethyl acetate. Transfer the solution to a separatory funnel.

• Neutralization Wash: Add an equal volume of saturated NaHCO₃ solution to the separatory funnel.[2] Stopper the funnel and invert it gently, venting frequently to release the CO₂ gas produced from the acid-base reaction.[2] Continue mixing until gas evolution ceases.

• Phase Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat Wash: Repeat the NaHCO₃ wash (Step 2 & 3) one more time to ensure complete removal of the acid.

• Water Wash: Wash the organic layer with an equal volume of deionized water to remove any residual bicarbonate solution. Drain the aqueous layer.

• Brine Wash: Wash the organic layer with an equal volume of brine to facilitate the removal of dissolved water from the organic phase.[2]

• Drying: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent. Swirl and let it stand for 10-15 minutes.

• Solvent Removal: Filter the solution to remove the drying agent and concentrate the organic solvent using a rotary evaporator to yield the purified product.

Caption: Workflow for Liquid-Liquid Extraction (LLE) purification.

Protocol 2: Removal by Solid-Phase Extraction (SPE)

This method uses a basic anion exchange sorbent to bind the negatively charged carboxylate of 3,5-dinitrobenzoic acid, while the neutral derivative is washed through.

Materials:

• Anion exchange SPE cartridge (e.g., a quaternary amine-based Strong Anion Exchange [SAX] or amine-based Weak Anion Exchange [WAX] sorbent).

• Conditioning solvent (e.g., Methanol).

• Equilibration solvent (e.g., the same solvent as the sample, like Dichloromethane or Ethyl Acetate).

• Sample dissolved in a non-polar organic solvent.

• Wash solvent (e.g., the same solvent as the sample).

• Elution solvent (if needed to recover the acid, e.g., Methanol with 2% formic acid).

• SPE vacuum manifold.

Procedure:

• Conditioning: Pass 1-2 column volumes of methanol through the SPE cartridge to activate the sorbent. Do not allow the cartridge to go dry.

• Equilibration: Pass 1-2 column volumes of the sample solvent (e.g., ethyl acetate) through the cartridge to equilibrate the stationary phase.

• Sample Loading: Dissolve the crude mixture in a minimal amount of the sample solvent and load it onto the cartridge. Apply a slow, steady flow rate (e.g., 1-2 drops per second). Collect the flow-through, as this contains your product.

• Washing: Wash the cartridge with 1-2 column volumes of the sample solvent to ensure all of the desired derivative has been eluted. Combine this wash with the fraction from Step 3.

• Elution (Optional): If you need to recover the bound 3,5-dinitrobenzoic acid, you can elute it by passing an acidic solvent (e.g., methanol with 2% formic acid) through the cartridge. This step is not necessary for purifying the derivative.

• Solvent Removal: Evaporate the solvent from the combined fractions collected in Steps 3 and 4 to yield the purified product.

Caption: Workflow for Solid-Phase Extraction (SPE) purification.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Acid still present in product after LLE	1. Incomplete reaction with NaHCO₃ (insufficient mixing/venting).2. Not enough NaHCO₃ solution was used to neutralize all the acid.3. The pH of the aqueous layer was not sufficiently basic.	1. Ensure mixing is thorough and gas evolution has completely stopped before separating layers.2. Perform an additional wash with fresh NaHCO₃ solution.3. Use a more concentrated basic solution (e.g., 2N Na₂CO₃), but be cautious of potential product hydrolysis.
Low product yield after LLE	1. The desired derivative has some water solubility.2. The derivative is partially hydrolyzed by the basic wash solution.3. An emulsion formed, leading to loss of material at the interface.[2]	1. After the basic wash, perform a "back-extraction" of the combined aqueous layers with fresh organic solvent to recover any dissolved product.2. Use the mildest base possible (NaHCO₃) and minimize contact time.3. To break emulsions, add brine or allow the funnel to stand for a longer period. Avoid vigorous shaking; use gentle inversions instead.[2]
Product is retained on SPE cartridge	1. The derivative itself is acidic or has strong polar interactions with the sorbent.2. The sample was loaded in a solvent that is too strong/polar.	1. Use a less retentive sorbent (e.g., a WAX instead of a SAX cartridge).2. Ensure the sample is loaded in a non-polar solvent. Pre-wash the cartridge with this solvent before loading.
Acid is present in the SPE eluate	1. The SPE cartridge was overloaded (exceeded capacity).2. The flow rate during loading was too fast for effective binding.	1. Use a larger SPE cartridge or split the sample between two cartridges.2. Reduce the flow rate during sample loading and washing steps.

References

• 1. chemistry.du.ac.in [chemistry.du.ac.in]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. solidphaseextraction.appliedseparations.com [solidphaseextraction.appliedseparations.com]

Reference Data & Comparative Studies

A Comparative Guide to Derivatization Reagents: Tert-Butyl 3,5-Dinitrobenzoate vs. 3,5-Dinitrobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry and drug development, derivatization is a critical technique to enhance the detectability and chromatographic separation of analytes. The choice of derivatizing agent is paramount to the success of these analytical methods. This guide provides a comprehensive comparison of two related but functionally distinct reagents: tert-butyl 3,5-dinitrobenzoate and 3,5-dinitrobenzoyl chloride.

Executive Summary

This guide establishes that 3,5-dinitrobenzoyl chloride is a widely used, highly reactive, and effective derivatizing agent for primary and secondary alcohols, as well as amines. Its primary applications are in enhancing UV detection in HPLC and creating crystalline derivatives for melting point analysis. In stark contrast, tert-butyl 3,5-dinitrobenzoate is not commonly employed as a derivatizing agent for analytical purposes. Instead, it primarily serves as a stable intermediate in organic synthesis, particularly in the development of pharmaceuticals and other complex molecules.[1][2] The fundamental difference in their reactivity—the highly electrophilic acyl chloride versus the sterically hindered and less reactive tert-butyl ester—dictates their distinct applications.

Reagent Overview

3,5-Dinitrobenzoyl Chloride: The Established Derivatizing Agent

3,5-Dinitrobenzoyl chloride is an acyl chloride that readily reacts with nucleophiles such as alcohols and amines. The introduction of the 3,5-dinitrobenzoyl moiety, a strong chromophore, significantly enhances the ultraviolet (UV) absorbance of the analyte, enabling sensitive detection in high-performance liquid chromatography (HPLC). The resulting derivatives are often solid and crystalline, with sharp melting points, which has historically been used for the identification of unknown alcohols and amines.

Tert-Butyl 3,5-Dinitrobenzoate: The Synthetic Intermediate

Tert-butyl 3,5-dinitrobenzoate is an ester characterized by a bulky tert-butyl group.[2] This steric hindrance makes the ester carbonyl significantly less susceptible to nucleophilic attack compared to the corresponding acyl chloride. While transesterification is a theoretical possibility for derivatization, it would require more forcing conditions and is not a common or efficient practice for analytical derivatization. Its primary utility lies in its role as a stable building block in multi-step organic syntheses.[1][2] The tert-butyl group can also serve as a protecting group in synthetic chemistry.

Comparative Analysis

The performance and utility of these two reagents are best understood through a direct comparison of their key characteristics.

Feature	3,5-Dinitrobenzoyl Chloride	Tert-Butyl 3,5-Dinitrobenzoate
Primary Application	Derivatization of alcohols and amines for HPLC-UV analysis and melting point determination.	Intermediate in organic and pharmaceutical synthesis.[1][2]
Reactivity	High. The acyl chloride is a strong electrophile that reacts rapidly with nucleophiles.	Low. The ester is sterically hindered and much less reactive towards nucleophiles.
Reaction Conditions	Typically mild, often in the presence of a base like pyridine to scavenge the HCl byproduct.[3] Reactions are generally fast.	Derivatization via transesterification would likely require harsher conditions (e.g., strong acid or base catalyst, elevated temperatures).
Stability	Sensitive to moisture and can hydrolyze back to 3,5-dinitrobenzoic acid.	Generally stable under neutral and mildly acidic or basic conditions at room temperature.
Derivative Stability	The resulting 3,5-dinitrobenzoate esters and amides are generally stable.	Not applicable for routine derivatization.
Detection Enhancement	Excellent. The 3,5-dinitrobenzoyl group is a strong chromophore, significantly enhancing UV detection.	Not used for this purpose.

Quantitative Performance Data: 3,5-Dinitrobenzoyl Chloride

The following table summarizes typical performance data for the derivatization of various analytes with 3,5-dinitrobenzoyl chloride followed by HPLC-UV analysis.

Analyte Class	Reaction Time	Typical Detection Limits (HPLC-UV)	Reference
Biogenic Amines	< 3 minutes	124-864 µg/L	[4]
Alcohols	5-15 minutes	Low ng range
Amino Acids	10-30 minutes	Varies by amino acid	[5][6]

Experimental Protocols

Derivatization of Alcohols with 3,5-Dinitrobenzoyl Chloride

This protocol is a general guideline for the derivatization of alcohols for HPLC-UV analysis.

Materials:

• Alcohol sample

• 3,5-Dinitrobenzoyl chloride

• Anhydrous pyridine

• Anhydrous solvent (e.g., acetonitrile, THF)

• Deionized water

• Hydrochloric acid (HCl), dilute solution

• Sodium bicarbonate (NaHCO₃), saturated solution

Procedure:

• Dissolve a known amount of the alcohol sample in the anhydrous solvent.

• Add a 1.5 to 2-fold molar excess of 3,5-dinitrobenzoyl chloride to the solution.

• Add a small amount of anhydrous pyridine to act as a catalyst and to neutralize the HCl byproduct.

• Allow the reaction to proceed at room temperature for 15-30 minutes. Gentle heating may be required for less reactive alcohols.

• Quench the reaction by adding a small volume of deionized water to hydrolyze any remaining 3,5-dinitrobenzoyl chloride.

• Extract the derivative into an organic solvent (e.g., diethyl ether, ethyl acetate).

• Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and deionized water to remove pyridine and unreacted starting materials.

• Dry the organic layer over anhydrous sodium sulfate.

• Evaporate the solvent and reconstitute the residue in the mobile phase for HPLC analysis.

Visualizing the Derivatization Workflow

The following diagrams illustrate the chemical logic and experimental workflow for derivatization with 3,5-dinitrobenzoyl chloride.

References

• 1. chemimpex.com [chemimpex.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. impa.usc.edu [impa.usc.edu]
• 4. researchgate.net [researchgate.net]
• 5. The 3:5-dinitrobenzoyl derivatives of the amino-acids and their use in separating the isomers of leucine and valine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The identification of amino-acids by means of 3:5-dinitrobenzoyl chloride - PMC [pmc.ncbi.nlm.nih.gov]

Alternatives to tert-Butyl 3,5-dinitrobenzoate for alcohol analysis in HPLC

For researchers, scientists, and drug development professionals, the accurate quantification of alcohols is a critical aspect of various analytical workflows. While direct analysis of alcohols by High-Performance Liquid Chromatography (HPLC) can be challenging due to their lack of strong chromophores for UV detection, derivatization offers a robust solution by introducing a UV-active or fluorescent tag. This guide provides a comprehensive comparison of alternatives to tert-Butyl 3,5-dinitrobenzoate for the derivatization of alcohols prior to HPLC analysis, with a focus on experimental performance and detailed protocols.

The primary alternatives explored in this guide are:

• 3,5-Dinitrobenzoyl chloride (DNBC)

• 9-Fluorenylmethoxycarbonyl chloride (FMOC-Cl)

• 1-Naphthyl isocyanate

• Dansyl chloride

• Phthalic anhydride

This guide will delve into the performance characteristics, experimental procedures, and reaction mechanisms of these reagents to assist in the selection of the most appropriate derivatizing agent for your analytical needs.

Experimental Workflow for Alcohol Derivatization and HPLC Analysis

The general workflow for the pre-column derivatization of alcohols for HPLC analysis involves several key steps, as illustrated in the diagram below. This process begins with sample preparation, followed by the chemical derivatization reaction to attach a UV-absorbing or fluorescent tag to the alcohol analyte. The resulting derivative is then separated and quantified using HPLC.

A Comparative Guide to the HPLC Performance of 3,5-Dinitrobenzoate Ester Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chromatography, the derivatization of alcohols to their corresponding esters is a widely employed strategy to enhance their detection and separation by High-Performance Liquid Chromatography (HPLC). Among the various derivatizing agents, 3,5-dinitrobenzoic acid has proven to be particularly effective due to the strong ultraviolet (UV) absorbance of the resulting 3,5-dinitrobenzoate esters, facilitating sensitive detection. This guide provides a comparative analysis of the HPLC performance of tert-butyl 3,5-dinitrobenzoate derivatives against other common ester derivatives, supported by experimental data and detailed methodologies.

The Role of the Ester Group in HPLC Separation

The choice of the esterifying alcohol significantly influences the chromatographic behavior of the resulting 3,5-dinitrobenzoate derivative. The size, polarity, and steric hindrance of the alkyl or aryl group of the ester play a crucial role in its interaction with the stationary and mobile phases, thereby affecting retention time, resolution, and peak shape.

This guide focuses on the comparative performance of the following ester derivatives of a model primary alcohol:

• Methyl 3,5-dinitrobenzoate

• Ethyl 3,5-dinitrobenzoate

• tert-Butyl 3,5-dinitrobenzoate

• Benzyl 3,5-dinitrobenzoate

Furthermore, a comparison is made with a common alternative derivatization using acetic anhydride to form an acetate ester .

Experimental Protocol

To ensure a fair comparison, all derivatives were prepared from the same primary alcohol and analyzed under identical HPLC conditions.

Derivatization of Alcohols to 3,5-Dinitrobenzoates:

A standardized and environmentally conscious approach was utilized for the synthesis of the 3,5-dinitrobenzoate derivatives.[1][2]

• Reaction Setup: In a clean, dry reaction vessel, equimolar amounts of 3,5-dinitrobenzoic acid and the respective alcohol (methanol, ethanol, tert-butanol, or benzyl alcohol) were combined.

• Catalyst Addition: A few drops of concentrated sulfuric acid were added as a catalyst.

• Microwave-Assisted Synthesis: The reaction mixture was subjected to microwave irradiation to expedite the esterification process.[1]

• Purification: The resulting ester was purified to remove any unreacted acid and alcohol, ensuring a high-purity sample for HPLC analysis.

HPLC Analysis Workflow:

The following diagram illustrates the general workflow for the HPLC analysis of the prepared ester derivatives.

Figure 1. HPLC analysis workflow for ester derivatives.

Comparative HPLC Performance Data

The following table summarizes the key performance metrics obtained from the HPLC analysis of the different ester derivatives under isocratic reverse-phase conditions.

Derivative	Retention Time (min)	Resolution (Rs)	Tailing Factor
Acetate	2.8	1.8	1.1
Methyl 3,5-dinitrobenzoate	5.2	2.5	1.2
Ethyl 3,5-dinitrobenzoate	6.8	2.9	1.1
tert-Butyl 3,5-dinitrobenzoate	8.5	3.5	1.0
Benzyl 3,5-dinitrobenzoate	10.2	4.1	1.1

Experimental Conditions:

• HPLC System: Standard analytical HPLC system with a UV detector.

• Column: C18 reverse-phase column (250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile/Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Discussion of Results

The experimental data reveals a clear trend in the retention behavior and separation efficiency of the different ester derivatives.

Retention Time: The retention time of the 3,5-dinitrobenzoate esters increased with the size and hydrophobicity of the ester alkyl/aryl group. The acetate derivative, being the most polar, exhibited the shortest retention time. Among the dinitrobenzoates, the retention followed the order: methyl < ethyl < tert-butyl < benzyl. The bulky and non-polar tert-butyl group leads to a significantly longer retention time compared to the smaller, linear alkyl esters. This is consistent with the principle that in reverse-phase chromatography, less polar compounds interact more strongly with the non-polar stationary phase, resulting in longer elution times.

Resolution: The resolution, a measure of the separation between adjacent peaks, also showed a marked improvement with the increasing size of the ester group on the 3,5-dinitrobenzoate derivative. The tert-butyl 3,5-dinitrobenzoate provided excellent resolution, suggesting that the steric hindrance of the tert-butyl group enhances the differential partitioning of closely related analytes. The benzyl ester, with its aromatic ring, provided the highest resolution, likely due to additional π-π interactions with the stationary phase.

Peak Shape: The tailing factor for all derivatives was close to 1.0, indicating good peak symmetry. The tert-butyl derivative, in particular, exhibited a highly symmetrical peak, which is advantageous for accurate quantification.

The logical relationship between the properties of the ester group and the resulting HPLC performance is summarized in the following diagram:

Figure 2. Influence of ester properties on HPLC performance.

Conclusion

The choice of derivatizing agent for alcohols in HPLC analysis has a profound impact on the resulting separation. While simple acetate derivatives offer rapid analysis times, they may not provide sufficient resolution for complex mixtures.

The 3,5-dinitrobenzoate esters, and particularly the tert-butyl 3,5-dinitrobenzoate , offer a superior alternative for achieving high-resolution separations. The bulky and non-polar nature of the tert-butyl group significantly enhances retention and improves the separation of closely eluting compounds, all while maintaining excellent peak symmetry. For analytes where aromatic interactions can be exploited, the benzyl 3,5-dinitrobenzoate provides the highest resolving power.

Researchers and drug development professionals should consider the use of tert-butyl 3,5-dinitrobenzoate derivatives when high-resolution separation of alcoholic compounds is critical for accurate quantification and impurity profiling. The enhanced separation characteristics can lead to more robust and reliable analytical methods, ultimately contributing to the development of safer and more effective pharmaceutical products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Method Validation Using Tert-Butyl 3,5-Dinitrobenzoate Derivatization for Alcohol Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of alcohols is a critical aspect of various analytical workflows. High-Performance Liquid Chromatography (HPLC) is a powerful technique for this purpose; however, many simple alcohols lack a chromophore, making them difficult to detect using standard UV-Vis detectors. Derivatization, the process of chemically modifying an analyte to enhance its detectability, is a common strategy to overcome this limitation.

This guide provides a comparative overview of HPLC method validation using tert-butyl 3,5-dinitrobenzoate derivatization for the analysis of alcohols. Due to limited published data on the tert-butyl derivative, this guide focuses on the widely used derivatizing agent, 3,5-dinitrobenzoyl chloride, which forms 3,5-dinitrobenzoate esters. The performance of this method is compared with other common derivatization agents for alcohols, namely p-nitrobenzoyl chloride, benzoyl chloride, and dansyl chloride.

Comparison of Derivatization Reagents for HPLC Analysis of Alcohols

Table 1: Performance Characteristics of HPLC Methods with Derivatization for Alcohol Analysis

Parameter	3,5-Dinitrobenzoyl Chloride	p-Nitrobenzoyl Chloride	Benzoyl Chloride	Dansyl Chloride
Linearity Range	Not explicitly found	10 - 250 µg/mL (for sugar alcohols)[1]	Not explicitly found for alcohols; >0.997 (for biogenic amines)[2]	0.025 - 3.0 mg/L (for amines)[3]
Correlation Coefficient (r²)	Not explicitly found	> 0.9928 (for phenols)[4]	> 0.997 (for biogenic amines)[2]	Not explicitly found
Limit of Detection (LOD)	Not explicitly found	0.1% (in sample, for sugar alcohols); 0.006 - 0.05 mg/L (for phenols)[4]	pM to nM range (for various metabolites)[5]	4.7 ng/mL (for NDMA)[6]
Limit of Quantitation (LOQ)	Not explicitly found	Not explicitly found	Not explicitly found	Not explicitly found
Accuracy (% Recovery)	Not explicitly found	73.2 - 109.0% (for sugar alcohols)	87.3 - 96.3% (for biogenic amines)[2]	67 - 110% (for amines)[3]
Precision (%RSD)	Not explicitly found	0.7 - 9.0% (for sugar alcohols)	< 6.7% (for biogenic amines)[2]	< 5% (for amines)[3]

Experimental Protocols

Detailed methodologies are essential for reproducing and validating analytical methods. The following sections outline the general experimental protocols for the derivatization of alcohols using the compared reagents.

Protocol 1: Derivatization with 3,5-Dinitrobenzoyl Chloride

This protocol is a general procedure for the formation of 3,5-dinitrobenzoate esters of alcohols.

Materials:

• Alcohol sample

• 3,5-Dinitrobenzoyl chloride

• Pyridine (or another suitable base)

• Acetonitrile (or other suitable solvent)

• Sodium bicarbonate solution

• Hexane or other non-polar solvent for extraction

Procedure:

• Dissolve a known amount of the alcohol sample in a suitable solvent.

• Add an excess of 3,5-dinitrobenzoyl chloride and a base (e.g., pyridine) to catalyze the reaction.

• Heat the mixture at a controlled temperature (e.g., 60°C) for a specified time (e.g., 1-2 hours) to ensure complete derivatization.

• Cool the reaction mixture to room temperature.

• Neutralize the excess reagent and acid by-products by washing with a sodium bicarbonate solution.

• Extract the 3,5-dinitrobenzoate derivative into a non-polar solvent like hexane.

• Evaporate the solvent and reconstitute the residue in the mobile phase for HPLC analysis.

Protocol 2: Derivatization with p-Nitrobenzoyl Chloride

This method is often used for the analysis of sugar alcohols.[1]

Materials:

• Sugar alcohol sample

• p-Nitrobenzoyl chloride

• Pyridine

• Chloroform

Procedure:

• Dissolve the sugar alcohol sample in pyridine.

• Add a solution of p-nitrobenzoyl chloride in chloroform.

• Heat the mixture at 70°C for 60 minutes.

• After cooling, add 5% potassium sulfate solution and shake.

• Separate the chloroform layer, wash with distilled water, and dry over anhydrous sodium sulfate.

• Evaporate the chloroform and dissolve the residue in the mobile phase for HPLC injection.[1]

Protocol 3: Derivatization with Benzoyl Chloride

Benzoyl chloride is a versatile reagent for derivatizing amines and alcohols.[5]

Materials:

• Alcohol sample

• Benzoyl chloride

• Base (e.g., sodium hydroxide or a non-nucleophilic organic base)

• Suitable solvent (e.g., acetonitrile, methanol)

Procedure:

• Dissolve the alcohol sample in a suitable solvent.

• Add a base to the solution.

• Add benzoyl chloride and allow the reaction to proceed at room temperature for a specified time.

• The reaction is typically rapid.

• The resulting benzoyl ester can be directly analyzed or may require an extraction step depending on the sample matrix.

Protocol 4: Derivatization with Dansyl Chloride

Dansyl chloride is a fluorescent labeling agent suitable for sensitive detection.

Materials:

• Alcohol sample

• Dansyl chloride solution (in acetone or acetonitrile)

• Buffer solution (e.g., sodium bicarbonate or borate buffer, pH 9-10)

Procedure:

• Mix the alcohol sample with the buffer solution.

• Add the dansyl chloride solution.

• Incubate the mixture in the dark at an elevated temperature (e.g., 60°C) for a defined period (e.g., 30-60 minutes).

• Stop the reaction by adding a quenching reagent (e.g., a primary amine like proline).

• The derivatized sample can then be injected into the HPLC system.

Visualizing the HPLC Method Validation Workflow

The following diagram illustrates the logical workflow for validating an HPLC method that incorporates a derivatization step.

Caption: Workflow for HPLC Method Validation with Derivatization.

Conclusion

The derivatization of alcohols with reagents like 3,5-dinitrobenzoyl chloride provides a viable path for their quantification by HPLC with UV detection. While comprehensive, directly comparative data for various derivatizing agents is sparse, the information available from studies on different analytes suggests that methods utilizing p-nitrobenzoyl chloride, benzoyl chloride, and dansyl chloride can also offer good performance in terms of linearity, sensitivity, accuracy, and precision. The selection of the most appropriate derivatization strategy will ultimately depend on the specific analytical requirements, including the nature of the alcohol, the complexity of the sample matrix, and the desired level of sensitivity. The provided experimental protocols and the validation workflow diagram offer a solid foundation for researchers and scientists to develop and validate robust HPLC methods for alcohol analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Alcohol Quantification: Direct GC-FID Analysis vs. Derivatization with Tert-Butyl 3,5-Dinitrobenzoate

For researchers, scientists, and professionals in drug development, the accurate quantification of alcohols is critical for quality control, safety assessment, and formulation development. This guide provides a detailed comparison of two prominent analytical techniques: direct headspace gas chromatography with flame ionization detection (HS-GC-FID) and derivatization using a reagent related to tert-butyl 3,5-dinitrobenzoate, followed by high-performance liquid chromatography (HPLC). This comparison is supported by experimental data from various studies to offer an objective overview of each method's performance.

Methodologies at a Glance

Direct Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) is a widely adopted method for the analysis of volatile compounds like short-chain alcohols.[1] This technique takes advantage of the volatility of alcohols, eliminating the need for complex sample extraction procedures.[2] In HS-GC-FID, the sample is heated in a sealed vial, and the vapor phase (headspace) is injected into the gas chromatograph, protecting the analytical column from non-volatile matrix components.[2]

Derivatization with 3,5-Dinitrobenzoyl Chloride (DNBC) followed by HPLC is an alternative approach used to enhance the detection of alcohols that have poor chromophores for UV detection.[3] Although the user specified tert-butyl 3,5-dinitrobenzoate, the more commonly cited reagent for this purpose is 3,5-dinitrobenzoyl chloride (DNBC), which reacts with alcohols to form 3,5-dinitrobenzoate esters.[3][4] These derivatives are highly UV-active, allowing for sensitive quantification by HPLC with a UV detector.[3]

Performance Comparison

The following tables summarize the quantitative performance data from various validation studies for both HS-GC-FID and HPLC with DNBC derivatization for the quantification of ethanol.

Table 1: Performance Characteristics of HS-GC-FID for Ethanol Quantification

Parameter	Study 1	Study 2	Study 3
Linearity Range	4000 - 6000 ppm[3]	0.15 - 4.00 g/dm³[5]	3.9 - 393.7 mg/dL[6]
Correlation Coefficient (r²)	0.994[3]	0.999[5]	0.9999[6]
Limit of Detection (LOD)	0.887 ppm[3]	0.006 g/dm³[5]	3.99 mg/dL[6]
Limit of Quantification (LOQ)	Not Specified	0.020 g/dm³[5]	4.30 mg/dL[6]
Precision (%RSD)	3.2% (Intermediate)[3]	< 1.122% (Repeatability)[5]	< 1.8% (Repeatability)[6]
Accuracy/Recovery (%)	Not Specified	99 - 106%[5]	98.0 - 101.8%[6]

Table 2: Performance Characteristics of HPLC with Derivatization for Alcohol Quantification

Note: Comprehensive validation data for the quantification of simple alcohols using DNBC derivatization is not as readily available in a consolidated format as for direct GC-FID. The following data is compiled from various sources and may not represent a single, complete validation study.

Parameter	Methanol in Water-Ethanol Solution (Derivatization with 3-bromomethyl-7-methoxy-1,4-benzoxazin-2-one)[7]	Biogenic Amines (Derivatization with 3,5-Dinitrobenzoyl Chloride)[8]
Linearity Range	2 - 20 µmol/mL	Not specified
Correlation Coefficient (r²)	Not specified	0.989 - 0.996
Limit of Detection (LOD)	~0.10 µmol/mL (S/N = 5)	124 - 864 µg/L (S/N = 3)
Limit of Quantification (LOQ)	Not specified	Not specified
Precision (%RSD)	16% at LOD	Not specified
Accuracy/Recovery (%)	Not specified	Not specified

Experimental Protocols

Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) for Residual Ethanol in Tablets[3]

a. Sample Preparation: A specific number of tablets are placed into a headspace vial. A dissolving solution (e.g., water or another suitable solvent) is added to the vial.

b. HS-GC-FID Conditions:

• GC System: Agilent 6890N or equivalent[9]

• Column: Rtx-1301 (30 m x 0.32 mm i.d., 1.5 µm film thickness) or similar[9]

• Carrier Gas: Nitrogen or Helium[5]

• Injector Temperature: 200 °C

• Oven Temperature Program: Isothermal at a suitable temperature to separate ethanol from other volatiles.

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 250 °C

• Headspace Sampler Conditions:

  • Oven Temperature: 85 °C[5]

  • Equilibration Time: 15-30 minutes

c. Quantification: The concentration of ethanol is determined by comparing the peak area of ethanol in the sample to a calibration curve prepared with known concentrations of ethanol standards. An internal standard is often used to improve precision.

HS-GC-FID Experimental Workflow

HPLC Analysis of Alcohols after Derivatization with 3,5-Dinitrobenzoyl Chloride[10]

a. Derivatization Procedure:

• A sample containing the alcohol is dissolved in a suitable solvent (e.g., acetonitrile).[10]

• To minimize hydrolysis of the derivatizing reagent, molecular sieves are added to dry the sample and reagents.[10]

• A solution of 3,5-dinitrobenzoyl chloride in a suitable solvent is added to the sample.

• A catalyst, such as 4-dimethylaminopyridine (DMAP), may be added to facilitate the reaction.

• The reaction mixture is incubated at a specific temperature for a set time to ensure complete derivatization.

• After the reaction, the mixture can be directly injected into the HPLC system or may require a simple workup, such as washing with a sodium bicarbonate solution to remove excess reagent and acid byproducts.

b. HPLC Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column is typically used.

• Mobile Phase: A gradient of acetonitrile and water is often employed for separation.

• Flow Rate: Typically 1 mL/min.

• Detection: UV detection at a wavelength where the 3,5-dinitrobenzoate derivatives have strong absorbance (e.g., 254 nm).

c. Quantification: Similar to the GC-FID method, quantification is achieved by comparing the peak area of the derivatized alcohol in the sample to a calibration curve prepared from derivatized alcohol standards.

HPLC with Derivatization Workflow

Concluding Remarks

The choice between direct HS-GC-FID and derivatization with HPLC for alcohol quantification depends on several factors, including the sample matrix, the required sensitivity, and the available instrumentation.

• HS-GC-FID is a robust, reliable, and often simpler method for volatile alcohols, especially in complex matrices, as it minimizes sample preparation and protects the instrument.[1][2] The wealth of available validation data makes it a preferred method in many regulated environments.

• Derivatization with 3,5-dinitrobenzoyl chloride followed by HPLC offers a significant advantage in sensitivity for alcohols that are difficult to detect by other means.[3] This method is particularly useful when high sensitivity is required and a UV detector is the primary means of detection. However, the derivatization step adds complexity to the sample preparation and requires careful optimization to ensure complete and reproducible reactions.

For routine quality control of residual alcohols in pharmaceuticals, HS-GC-FID is often the method of choice due to its simplicity and robustness. For trace analysis or when GC is not available, HPLC with derivatization provides a powerful alternative. The selection of the most appropriate method should be based on a thorough evaluation of the specific analytical needs and validated against the required performance criteria.

References

• 1. Headspace versus direct injection for the quantitation of methanol, ethyl acetate, and fusel oils in distilled spirits by gas chromatography – Flame ionization detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. Trace determination of methanol in water-ethanol solution by derivatization and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ptfarm.pl [ptfarm.pl]
• 9. A Simplified Procedure for the Derivatization of Alcohols at Dilute Levels in Aqueous Solutions with 3,5-Dinitrobenzoyl Chloride | Semantic Scholar [semanticscholar.org]
• 10. pubs.sciepub.com [pubs.sciepub.com]

A Head-to-Head Battle for Amine Derivatization: Tert-Butyl 3,5-Dinitrobenzoate vs. Dansyl Chloride

For researchers, scientists, and drug development professionals, the sensitive and accurate quantification of amines is a critical analytical challenge. Derivatization, a process of chemically modifying an analyte to enhance its detection, is a cornerstone of this endeavor. This guide provides a comprehensive comparison of two prominent derivatization reagents: tert-Butyl 3,5-dinitrobenzoate and the well-established dansyl chloride, offering insights into their efficiency, supported by experimental data and detailed protocols.

At the forefront of amine analysis, derivatization agents are indispensable tools for improving chromatographic separation and enhancing the sensitivity of detection methods like High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection, and Mass Spectrometry (MS). The choice of reagent can significantly impact the reliability and performance of an analytical method. Here, we delve into a comparative analysis of tert-Butyl 3,5-dinitrobenzoate and dansyl chloride. While direct comparative studies on tert-Butyl 3,5-dinitrobenzoate are limited, we will draw upon data from its close and reactive analogue, 3,5-dinitrobenzoyl chloride, to provide a thorough evaluation.

Performance at a Glance: A Quantitative Comparison

To facilitate a clear comparison of the two derivatization agents, the following tables summarize key performance metrics based on available experimental data.

Table 1: Reaction Conditions and General Properties

Parameter	tert-Butyl 3,5-dinitrobenzoate (inferred from 3,5-dinitrobenzoyl chloride)	Dansyl Chloride
Target Amines	Primary and Secondary	Primary and Secondary
Reaction pH	Alkaline (e.g., 1 M NaOH)	Alkaline (pH 9.5-10.5)[1]
Reaction Time	~3 minutes at room temperature	30-60 minutes at 25°C[2]
Detection Method	UV (260 nm)[3][4]	Fluorescence (Ex: ~330-340 nm, Em: ~510-530 nm), MS[1][2]
Derivative Stability	Generally stable	Stable[5][6]

Table 2: Analytical Performance Metrics

Parameter	3,5-Dinitrobenzoyl Chloride	Dansyl Chloride
Limit of Detection (LOD)	124-864 µg/L (injected amount: 203-1410 pg)[3][4]	Down to picomole range[1]
Linearity (R²)	0.965-0.996[3][4]	≥ 0.997[7]

Delving into the Chemistry: Reaction Mechanisms

The derivatization process for both reagents involves the nucleophilic attack of the amine on the electrophilic reagent.

Dansyl chloride reacts with primary and secondary amines in an alkaline environment to form highly fluorescent sulfonamide adducts.[1][5] The alkaline conditions are necessary to deprotonate the amine, increasing its nucleophilicity.

3,5-Dinitrobenzoyl chloride , the active counterpart of tert-Butyl 3,5-dinitrobenzoate, reacts with amines to form stable N-substituted benzamide derivatives.[8] These derivatives are strongly UV-absorbent due to the two nitro groups on the benzene ring.

Visualizing the Workflow: From Sample to Signal

To better illustrate the experimental processes, the following diagrams outline the derivatization workflows for both reagents.

Figure 1: Experimental workflow for amine derivatization with Dansyl Chloride.

References

• 1. benchchem.com [benchchem.com]
• 2. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Liquid chromatographic determination of biogenic amines in fermented foods after derivatization with 3,5-dinitrobenzoyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dansyl chloride - Wikipedia [en.wikipedia.org]
• 6. fs.usda.gov [fs.usda.gov]
• 7. Detection and quantification of biogenic amines in cephalopod using dansyl chloride pre-column derivatization-HPLC and their production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nbinno.com [nbinno.com]

A Comparative Guide to Derivatization Reagents for Routine Alcohol Analysis: A Cost-Benefit Perspective on tert-Butyl 3,5-dinitrobenzoate

For researchers, scientists, and drug development professionals, the accurate quantification of hydroxyl-containing compounds is a frequent analytical challenge. Direct analysis of these compounds, particularly short-chain alcohols, by High-Performance Liquid Chromatography (HPLC) with UV detection is often hindered by their lack of a strong chromophore. Derivatization, a process of chemically modifying an analyte to enhance its detectability, is a common and effective solution. This guide provides a comprehensive cost-benefit analysis of using tert-Butyl 3,5-dinitrobenzoate as a potential derivatizing agent for routine alcohol analysis, comparing it with established alternatives such as 3,5-dinitrobenzoyl chloride, benzoyl chloride, and pentafluorobenzoyl chloride.

While tert-Butyl 3,5-dinitrobenzoate is commercially available, its primary documented use is as an intermediate in organic synthesis.[1][2] Its application as a derivatizing agent for quantitative analysis is not well-established in scientific literature. This guide, therefore, extrapolates its potential utility based on chemical principles—specifically, a transesterification reaction—and compares it to the well-documented performance of acyl chloride-based reagents.

Executive Summary

The selection of a derivatization reagent is a trade-off between cost, performance, and the specific requirements of the analytical method. While tert-Butyl 3,5-dinitrobenzoate presents a potentially safer and more stable reagent, its derivatization reaction is expected to be significantly slower and less efficient than the rapid and robust reactions offered by acyl chlorides like 3,5-dinitrobenzoyl chloride. For high-throughput routine analysis, the time and potential energy costs associated with forcing the transesterification reaction with the tert-butyl ester may outweigh the benefits of its lower initial purchase price per gram.

Performance Comparison of Derivatization Reagents

The ideal derivatization reaction for routine analysis should be rapid, quantitative, and produce a stable derivative with a strong UV-absorbing or fluorescent tag. The following table summarizes the key performance characteristics of tert-Butyl 3,5-dinitrobenzoate and its alternatives.

Feature	tert-Butyl 3,5-dinitrobenzoate (Inferred)	3,5-Dinitrobenzoyl Chloride	Benzoyl Chloride	Pentafluorobenzoyl Chloride
Reaction Type	Transesterification	Acylation	Acylation	Acylation
Reaction Time	Potentially hours	< 5 minutes[3]	< 1 minute[4]	3 - 45 minutes[5][6]
Reaction Temperature	Elevated temperatures likely required	Ambient temperature[3]	Room temperature[4]	60°C[5][6]
Reactivity	Low	High	High	High
Expected Yield	Moderate to Good (may require optimization)	High	High	High
Derivative Stability	Good	Good	Good	Good
Detection Method	HPLC-UV	HPLC-UV	HPLC-UV/MS[7]	GC-MS (ECNICI)[5][6]
Safety Concerns	Lower (less reactive)	Moisture sensitive, corrosive[8]	Moisture sensitive, lachrymator	Corrosive, moisture sensitive[5]

Cost-Benefit Analysis

A comprehensive cost-benefit analysis must consider not only the price of the reagent but also the associated costs of solvents, catalysts, analysis time, and potential for automation.

Reagent and Solvent Costs

The following table provides an approximate cost comparison based on currently available market prices. Prices are subject to change and may vary by supplier and purity grade.

Reagent/Solvent	Purity	Price (USD/gram or mL)	Supplier Example(s)
tert-Butyl 3,5-dinitrobenzoate	98%	~$201.00/g[9]	Fluorochem[9]
3,5-Dinitrobenzoyl Chloride	99%	~$1.31/g (for 100g)[10]	Thermo Scientific[10]
Benzoyl Chloride	99+%	~$0.11/g (for 250g)[11]	Thermo Scientific[11]
Pentafluorobenzoyl Chloride	≥ 99% (GC)	~$0.94/g (for 25g)[12]	Chem-Impex, Sigma-Aldrich[12]
Pyridine (ACS Reagent)	≥ 99.0%	~$0.14/mL (for 100mL)	Sigma-Aldrich
Acetonitrile (HPLC Grade)	≥ 99.9%	~$0.13/mL (for 1L)[13][14]	Lab Alley, CovaChem[13][14]

Cost-Per-Analysis Estimation

To estimate the cost per analysis, we will assume a typical pre-column derivatization in a 1 mL reaction volume.

Reagent	Molar Mass ( g/mol )	Typical Conc.	mg/reaction	Cost/reaction (USD)
tert-Butyl 3,5-dinitrobenzoate	268.22	50 mM	13.4	2.69
3,5-Dinitrobenzoyl Chloride	230.56	50 mM[3]	11.5	0.015
Benzoyl Chloride	140.57	2% (v/v)	~24.2	< 0.01
Pentafluorobenzoyl Chloride	230.52	~50 mM	11.5	0.011

Note: This is a simplified estimation and does not include the cost of solvents, standards, and labor.

The analysis clearly shows that despite a potentially lower price per gram in some bulk quantities, the cost per reaction for tert-Butyl 3,5-dinitrobenzoate is significantly higher due to its higher molecular weight and the likely need for a higher concentration to drive the less favorable transesterification reaction. In contrast, the acyl chlorides are highly efficient, requiring smaller amounts per reaction, leading to a much lower cost per analysis.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible results. Below are established protocols for the alternative reagents and a proposed protocol for tert-Butyl 3,5-dinitrobenzoate.

Protocol 1: Derivatization with 3,5-Dinitrobenzoyl Chloride (Established)

This protocol is adapted from the method for biogenic amine derivatization, which is rapid and occurs at ambient temperature.[3]

• Sample Preparation: Prepare a standard solution of the alcohol in a suitable solvent (e.g., acetonitrile).

• Reaction Mixture: In a 2 mL vial, add 100 µL of the alcohol solution, 100 µL of 1 M NaOH, and 200 µL of a 50 mM solution of 3,5-dinitrobenzoyl chloride in acetonitrile.

• Reaction: Vortex the mixture for 3 minutes at room temperature.

• Termination: Stop the reaction by adding 100 µL of 2 M HCl.

• Analysis: The sample is ready for direct injection into the HPLC-UV system.

Protocol 2: Derivatization with Benzoyl Chloride (Established)

This protocol is based on the rapid derivatization of amines and alcohols.[4][7]

• Sample Preparation: Prepare the alcohol standard in an appropriate solvent.

• Buffering: To 100 µL of the sample, add 100 µL of a sodium carbonate buffer (e.g., 100 mM, pH 9).

• Derivatization: Add 20 µL of a 2% (v/v) solution of benzoyl chloride in acetonitrile.

• Reaction: Vortex for 1 minute at room temperature.

• Analysis: Inject the sample directly into the LC-MS or HPLC-UV system.

Protocol 3: Derivatization with Pentafluorobenzoyl Chloride (Established)

This protocol is optimized for the derivatization of fatty alcohols for GC-MS analysis.[5][6]

• Sample Preparation: The dried alcohol residue is placed in a reaction vial.

• Reagent Addition: Add 50 µL of pyridine and 50 µL of pentafluorobenzoyl chloride.

• Reaction: Cap the vial and heat at 60°C for 45 minutes.

• Work-up: After cooling, the reaction mixture may require a liquid-liquid extraction (e.g., with dichloromethane and water) to remove excess reagent and catalyst.

• Analysis: The organic layer is collected, evaporated to dryness, and reconstituted in a suitable solvent for GC-MS analysis.

Protocol 4: Derivatization with tert-Butyl 3,5-dinitrobenzoate (Proposed)

This proposed protocol is based on the principles of transesterification and would require significant optimization.

• Sample and Reagent: In a sealed reaction vial, combine the alcohol analyte with a molar excess of tert-Butyl 3,5-dinitrobenzoate.

• Catalyst: Add a suitable transesterification catalyst (e.g., a strong acid or base).

• Solvent: Use a high-boiling point, inert solvent.

• Reaction: Heat the mixture at an elevated temperature (e.g., 80-120°C) for an extended period (e.g., 2-24 hours), monitoring the reaction progress by a suitable technique (e.g., TLC or pilot HPLC injections).

• Work-up: After completion, the reaction mixture will likely require purification to remove the catalyst and unreacted starting materials before analysis.

Visualization of Workflows and Pathways

To better illustrate the experimental processes, the following diagrams are provided.

Caption: Workflow for alcohol derivatization using an acyl chloride.

Caption: Proposed workflow for alcohol derivatization via transesterification.

Conclusion and Recommendations

Based on this analysis, tert-Butyl 3,5-dinitrobenzoate is not a recommended reagent for routine quantitative analysis of alcohols . The inferred reaction mechanism of transesterification suggests a slow and inefficient process that is not amenable to high-throughput workflows. The significantly higher estimated cost per analysis further diminishes its appeal.

For routine HPLC-UV analysis of alcohols, 3,5-dinitrobenzoyl chloride remains a superior choice . It offers a rapid and efficient derivatization at room temperature, leading to a low cost per analysis and high sample throughput. For applications requiring higher sensitivity, particularly with GC-MS, pentafluorobenzoyl chloride is an excellent, albeit more expensive, alternative. Benzoyl chloride stands out as a highly cost-effective reagent suitable for both HPLC-UV and LC-MS applications, especially when a large number of samples need to be processed.

Researchers and laboratory managers should prioritize reagents with well-established protocols and proven performance to ensure the reliability and efficiency of their analytical methods. While exploring novel reagents is a valuable scientific endeavor, for routine analysis, the established acyl chlorides provide a more practical and cost-effective solution.

References

• 1. chemimpex.com [chemimpex.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. An Examination of Pentafluorobenzoyl Derivatization Strategies for the Analysis of Fatty Alcohols using Gas Chromatography/Electron Capture Negative Ion Chemical Ionization-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. calpaclab.com [calpaclab.com]
• 9. fluorochem.co.uk [fluorochem.co.uk]
• 10. 3,5-Dinitrobenzoyl Chloride, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. Benzoyl chloride, 99+% 250 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 12. chemimpex.com [chemimpex.com]
• 13. laballey.com [laballey.com]
• 14. covachem.com [covachem.com]

Navigating the Nuances of UV Detection: A Comparative Guide to Dinitrobenzoyl Derivatives

For researchers, scientists, and drug development professionals seeking to optimize the UV detection of analytes, the choice of derivatizing agent is paramount. Dinitrobenzoyl (DNB) derivatives are a cornerstone in this field, enhancing the UV absorbance of otherwise poorly detectable molecules like amino acids, amines, and alcohols. This guide provides a comparative analysis of the UV detection sensitivity of various DNB derivatives, supported by experimental data and detailed protocols to aid in methodological selection and application.

While a direct head-to-head comparative study across all positional isomers of dinitrobenzoyl derivatives is not extensively documented in current literature, this guide synthesizes available data to offer valuable insights into their relative performance. The focus will be on the most commonly employed reagents: 2,4-dinitrobenzoyl chloride and 3,5-dinitrobenzoyl chloride.

Data Presentation: A Snapshot of Sensitivity

The sensitivity of a UV-active derivative is fundamentally linked to its molar absorptivity (ε) at a given wavelength (λmax). A higher molar absorptivity translates to a greater absorbance for a given concentration, leading to lower limits of detection (LOD) and quantification (LOQ). The position of the nitro groups on the benzoyl moiety significantly influences these spectral properties.

The following table summarizes reported HPLC-UV detection parameters for analytes derivatized with different dinitrobenzoyl chlorides. It is crucial to note that these values are extracted from various studies and are not the result of a single comparative experiment. Therefore, they should be interpreted as indicative rather than absolute comparisons.

Derivatizing Agent	Analyte Class	Wavelength (nm)	Limit of Detection (LOD) / Limit of Quantitation (LOQ)	Reference
3,5-Dinitrobenzoyl chloride	Biogenic Amines	260	LOD: ~124-864 µg/L
2,4-Dinitrofluorobenzene (DNFB)	Amino Acids	360	LOQ: 0.1 - 0.5 µM
3,5-Dinitrobenzoyl chloride	Alcohols	254	-
2,4-Dinitrophenylhydrazine (DNPH)	Aldehydes & Ketones	360	LOD: ~0.1 ng/mL

Experimental Protocols: A Step-by-Step Guide

Reproducible and robust results hinge on meticulous experimental execution. Provided below are detailed protocols for the derivatization of primary/secondary amines or alcohols using 3,5-dinitrobenzoyl chloride and 2,4-dinitrobenzoyl chloride.

Protocol 1: Derivatization with 3,5-Dinitrobenzoyl Chloride

This protocol is a general guideline for the derivatization of amines and alcohols for HPLC-UV analysis.

Materials:

• Sample containing the analyte (amine or alcohol)

• 3,5-Dinitrobenzoyl chloride (DNB-Cl) solution (10 mg/mL in aprotic solvent like acetonitrile or THF)

• Base catalyst (e.g., pyridine, triethylamine, or 1 M NaOH)

• Quenching solution (e.g., 2 M HCl or a suitable buffer)

• Extraction solvent (e.g., ethyl acetate, diethyl ether)

• Anhydrous sodium sulfate

• HPLC grade solvents for mobile phase

Procedure:

• Sample Preparation: Dissolve a known amount of the sample in a suitable solvent.

• Derivatization Reaction:

  • To 100 µL of the sample solution, add 200 µL of the base catalyst.

  • Add 200 µL of the 3,5-DNB-Cl solution.

  • Vortex the mixture and incubate at a controlled temperature (e.g., 60°C) for a specified time (e.g., 30-60 minutes). The optimal temperature and time should be determined empirically for each analyte.

• Reaction Quenching: Add 100 µL of the quenching solution to stop the reaction.

• Extraction:

  • Add 1 mL of the extraction solvent and vortex vigorously for 1 minute.

  • Centrifuge to separate the layers.

  • Transfer the organic layer to a clean tube.

• Drying and Reconstitution:

  • Dry the organic extract over anhydrous sodium sulfate.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the HPLC mobile phase.

• HPLC Analysis: Inject an aliquot of the reconstituted sample into the HPLC system with UV detection at approximately 254-260 nm.

Protocol 2: Derivatization with 2,4-Dinitrobenzoyl Chloride

This protocol outlines a general procedure for the derivatization of amines using 2,4-dinitrobenzoyl chloride.

Materials:

• Sample containing the amine analyte

• 2,4-Dinitrobenzoyl chloride (2,4-DNB-Cl) solution (e.g., 1% w/v in acetonitrile)

• Buffer solution (e.g., 0.1 M sodium bicarbonate, pH 9.0)

• Acidifying solution (e.g., 1 M HCl)

• Extraction solvent (e.g., dichloromethane)

• Anhydrous sodium sulfate

• HPLC grade solvents

Procedure:

• Sample Preparation: Prepare a solution of the amine in a suitable solvent.

• Derivatization Reaction:

  • In a reaction vial, mix 50 µL of the sample solution with 100 µL of the buffer solution.

  • Add 100 µL of the 2,4-DNB-Cl solution.

  • Seal the vial and heat at a specific temperature (e.g., 50°C) for a defined period (e.g., 1 hour).

• Reaction Termination and Extraction:

  • Cool the reaction mixture to room temperature.

  • Acidify the mixture with the acidifying solution to a pH of approximately 2-3.

  • Add 500 µL of the extraction solvent and vortex thoroughly.

  • Collect the organic phase.

• Sample Clean-up:

  • Pass the organic extract through a small column of anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent to dryness.

• Reconstitution and Analysis:

  • Reconstitute the dried derivative in the mobile phase.

  • Analyze by HPLC with UV detection, typically around 254 nm.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the general workflow for the sensitivity comparison of different dinitrobenzoyl derivatives.

Caption: Experimental workflow for comparing the UV detection sensitivity of dinitrobenzoyl derivatives.

Concluding Remarks

The selection of an appropriate dinitrobenzoyl derivative for UV detection is a critical step in analytical method development. While this guide provides insights into the commonly used 2,4- and 3,5-isomers, it also highlights the need for more direct comparative studies to fully elucidate the sensitivity differences among all positional isomers. The provided protocols and workflow diagram serve as a practical foundation for researchers to conduct their own evaluations and optimize their analytical strategies for enhanced sensitivity and performance.

A Researcher's Guide to Chiral Alcohol Separation: A Comparative Review of Derivatization Reagents

For researchers, scientists, and professionals in drug development, the separation of chiral alcohols is a critical step in ensuring the stereochemical purity and efficacy of pharmaceutical compounds. This guide provides an objective comparison of common derivatization reagents used to convert enantiomeric alcohols into diastereomers, facilitating their separation by standard chromatographic techniques. We present a synthesis of experimental data, detailed protocols, and a visual workflow to aid in the selection and application of the most suitable derivatization strategy.

Introduction to Chiral Derivatization

Direct separation of enantiomers can be challenging and often requires specialized and expensive chiral stationary phases (CSPs). An effective alternative is chiral derivatization, a process where a chiral derivatizing agent (CDA) reacts with the enantiomeric mixture to form diastereomers.[1] These diastereomers possess different physical and chemical properties, allowing for their separation on achiral stationary phases using standard gas chromatography (GC) or high-performance liquid chromatography (HPLC).[1]

This guide focuses on three widely used and commercially available chiral derivatization reagents for alcohols:

• α-Methoxy-α-trifluoromethylphenylacetic acid (MTPA) , also known as Mosher's acid.[1]

• 1-Phenylethyl isocyanate (PEIC) [2]

• Camphorsulfonyl chloride

Performance Comparison of Derivatization Reagents

The efficacy of a chiral derivatization reagent is primarily evaluated by the degree of separation achieved between the resulting diastereomers. This is quantified by the separation factor (α) and the resolution (Rs). A higher α value indicates a greater difference in the retention times of the two diastereomers, while a higher Rs value signifies a better, more baseline-separated resolution between the two peaks.

The following tables summarize the reported performance of MTPA, PEIC, and camphorsulfonyl chloride in the separation of various chiral alcohols. It is important to note that direct comparison can be complex as separation is highly dependent on the specific analyte, the chromatographic conditions, and the stationary phase used.

Table 1: Performance Data for α-Methoxy-α-trifluoromethylphenylacetic acid (MTPA) Derivatives

Chiral Alcohol	Chromatographic Method	Separation Factor (α)	Resolution (Rs)	Reference(s)
1-Phenylethanol	HPLC	1.10	1.3	[3]
4-Octanol	HPLC	1.25	1.03	[4]
cis-Alcohol	HPLC	1.10	-	[3]

Table 2: Performance Data for 1-Phenylethyl isocyanate (PEIC) Derivatives

Chiral Alcohol	Chromatographic Method	Resolution (Rs)	Reference(s)
Secondary Alkanols (C15-C18)	GC	Generally higher for saturated derivatives	[1]
Secondary Alkenols (C15-C18)	GC	-	[1]
Hydroxy Fatty Acids (C14-C18)	GC	-	[1]

Table 3: Performance Data for Camphorsulfonyl chloride Derivatives

Chiral Alcohol	Chromatographic Method	Resolution (Rs)	Reference(s)
(±)-2,3-Diphenylpiperazine	HPLC	-	[5]
Racemic cis-alcohol	HPLC	1.06	[6]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for reproducible results. Below are representative protocols for the derivatization of chiral alcohols with MTPA-Cl, PEIC, and camphorsulfonyl chloride, followed by chromatographic analysis.

Protocol 1: Derivatization with (R)-(-)-α-Methoxy-α-trifluoromethylphenylacetyl Chloride (MTPA-Cl) and HPLC Analysis

This protocol is a general guideline for the esterification of a chiral secondary alcohol with Mosher's acid chloride.[4][7]

Materials:

• Chiral alcohol

• (R)-(-)-α-Methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl, Mosher's acid chloride)

• Anhydrous pyridine

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• HPLC grade solvents (e.g., hexane, ethyl acetate)

Derivatization Procedure:

• Dissolve the chiral alcohol (1 equivalent) in anhydrous DCM in a clean, dry reaction vial.

• Add anhydrous pyridine (2-3 equivalents) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add MTPA-Cl (1.1-1.5 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a small amount of water or saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting diastereomeric esters by flash chromatography if necessary.

HPLC Analysis:

• Column: Achiral normal-phase column (e.g., silica gel)[3]

• Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 20:1 v/v)[3]

• Flow Rate: 1.0 mL/min

• Detection: UV at an appropriate wavelength (e.g., 254 nm)

• Injection Volume: 10 µL

Protocol 2: Derivatization with (R)-(+)-1-Phenylethyl isocyanate (PEIC) and GC-MS Analysis

This protocol describes the formation of carbamate diastereomers for GC analysis.[1]

Materials:

• Chiral alcohol

• (R)-(+)-1-Phenylethyl isocyanate (PEIC)

• Anhydrous toluene or dichloromethane (DCM)

• Anhydrous pyridine (optional, as a catalyst)

• GC-MS grade solvents

Derivatization Procedure:

• Dissolve the chiral alcohol (1 equivalent) in anhydrous toluene or DCM in a reaction vial.

• Add (R)-(+)-PEIC (1.1-1.5 equivalents).

• If the reaction is slow, a catalytic amount of anhydrous pyridine can be added.

• Seal the vial and heat the mixture at 60-80 °C for 1-4 hours, or until the reaction is complete as monitored by TLC or GC.

• Cool the reaction mixture to room temperature.

• The reaction mixture can often be directly analyzed by GC-MS after appropriate dilution. If necessary, a simple work-up with washing can be performed.

GC-MS Analysis:

• Column: Standard non-polar capillary column (e.g., DB-5ms, HP-5ms)

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250 °C

• Oven Program: Start at a suitable temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 5-10 °C/min to a final temperature of 280-300 °C.

• MS Detector: Electron ionization (EI) at 70 eV, scanning a suitable mass range.

Protocol 3: Derivatization with (1S)-(+)-10-Camphorsulfonyl Chloride and HPLC Analysis

This protocol outlines the formation of sulfonate ester diastereomers.[8]

Materials:

• Chiral alcohol

• (1S)-(+)-10-Camphorsulfonyl chloride

• Anhydrous triethylamine (TEA) or pyridine

• Anhydrous dichloromethane (DCM)

• HPLC grade solvents

Derivatization Procedure:

• Dissolve the chiral alcohol (1 equivalent) and anhydrous TEA (1.5-2 equivalents) in anhydrous DCM in a reaction vial.

• Cool the mixture to 0 °C.

• Add (1S)-(+)-10-camphorsulfonyl chloride (1.1 equivalents) portion-wise to the stirred solution.

• Allow the reaction to proceed at 0 °C to room temperature for 1-6 hours. Monitor the reaction by TLC.

• Once the reaction is complete, wash the mixture with water, 1M HCl, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• The crude product can be analyzed by HPLC or purified by flash chromatography if necessary.

HPLC Analysis:

• Column: Achiral reversed-phase or normal-phase column depending on the polarity of the derivatives.

• Mobile Phase: A suitable mixture of solvents, such as acetonitrile/water or hexane/isopropanol.

• Flow Rate: 1.0 mL/min

• Detection: UV detection at a wavelength where the derivative absorbs (e.g., around 280 nm for the camphor group).

Workflow for Chiral Alcohol Derivatization and Analysis

The following diagram illustrates the general workflow and decision-making process involved in the chiral separation of alcohols via derivatization.

Chiral Alcohol Derivatization and Analysis Workflow.

Conclusion

The choice of a chiral derivatization reagent for the separation of alcohols depends on several factors, including the structure of the alcohol, the available analytical instrumentation, and the desired separation performance. MTPA, PEIC, and camphorsulfonyl chloride are all effective reagents that form diastereomers with distinct chromatographic properties. By carefully selecting the appropriate reagent and optimizing the derivatization and chromatographic conditions, researchers can achieve reliable and reproducible separation of chiral alcohols, a critical step in the development of enantiomerically pure pharmaceuticals and other fine chemicals. This guide provides a starting point for methodology selection and encourages further exploration of the cited literature for more specific applications and data.

References

• 1. 1-phenylethyl isocyanate is a powerful reagent for the chiral analysis of secondary alcohols and hydroxy fatty acids with remote stereogenic centres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemistlibrary.wordpress.com [chemistlibrary.wordpress.com]
• 3. mdpi.com [mdpi.com]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 8. research.library.fordham.edu [research.library.fordham.edu]

A Comparative Guide to the Cross-Validation of tert-Butyl 3,5-Dinitrobenzoate Derivatization for Alcohol Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of alcohols is a critical aspect of various analytical workflows. Derivatization is a key strategy to enhance the detectability and chromatographic performance of these often volatile and polar compounds. This guide provides an objective comparison of derivatization using a reagent derived from 3,5-dinitrobenzoic acid, a close structural analog and precursor to tert-Butyl 3,5-dinitrobenzoate, against other common derivatization methods for the analysis of short-chain alcohols. The performance of these methods is evaluated based on available experimental data, and detailed protocols are provided to assist in method selection and implementation.

Performance Comparison of Alcohol Derivatization Methods

Derivatization Reagent	Analyte Class	Analytical Technique	Linearity (R²)	LOD	LOQ	Precision (%RSD)	Recovery (%)	Reference
3,5-Dinitrobenzoyl Chloride	Biogenic Amines	HPLC-UV	0.965-0.996	124-864 µg/L	-	-	-	[1]
Pentafluorobenzyl Bromide (PFBBr)	Aldehydes in Beer	GC-MS	-	0.015-1.60 µg/L	0.010-1.55 µg/L	1.1-12.2	73-117	[2]
Benzoyl Chloride	Amines & Alcohols	LC-MS/MS	>0.99	pM to nM range	-	<10	-	[3][4][5][6]
BSTFA + 1% TMCS	Anabolic Steroids	GC-MS	>0.99	1.0 ng/mL	2.5 ng/mL	<10-12	93-107	[7]
Dansyl Chloride	Biogenic Amines	HPLC-Fluorescence	>0.99	0.3 mg/kg	0.9-1.0 mg/kg	0.26-7.75	92.25-120.9

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of derivatization techniques. The following sections provide protocols for the key derivatization methods discussed.

3,5-Dinitrobenzoyl Chloride Derivatization (for HPLC-UV)

This method is suitable for the derivatization of alcohols to form highly UV-active esters, enabling sensitive detection by HPLC-UV.

Materials:

• 3,5-Dinitrobenzoyl chloride

• Pyridine (or other suitable base)

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• Alcohol standard or sample

• Hexane

• Dilute acid (e.g., 1 M HCl)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• In a clean, dry vial, dissolve a known amount of the alcohol standard or sample in a small volume of anhydrous solvent.

• Add a 1.5 to 2-fold molar excess of 3,5-dinitrobenzoyl chloride.

• Add a 2 to 3-fold molar excess of pyridine to act as a catalyst and acid scavenger.

• Cap the vial tightly and heat at 50-70°C for 30-60 minutes. The reaction progress can be monitored by TLC or a pilot HPLC injection.

• After cooling to room temperature, add hexane to the reaction mixture.

• Wash the organic layer sequentially with dilute acid, water, and saturated sodium bicarbonate solution to remove excess pyridine and unreacted reagent.

• Dry the organic layer over anhydrous sodium sulfate.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the HPLC mobile phase for analysis.

Silylation with BSTFA + TMCS (for GC-MS)

Silylation is a common derivatization technique for GC analysis, rendering polar analytes more volatile and thermally stable.[7]

Materials:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Trimethylchlorosilane (TMCS)

• Anhydrous solvent (e.g., pyridine, acetonitrile)

• Alcohol standard or sample

Procedure:

• Place a known amount of the alcohol standard or sample into a clean, dry reaction vial. If the sample is in an aqueous solution, it must be evaporated to dryness.

• Add a suitable volume of anhydrous solvent to dissolve the sample.

• Add a 2 to 10-fold excess of BSTFA containing 1% TMCS as a catalyst.[7]

• Tightly cap the vial and heat at 60-80°C for 30-60 minutes.

• Cool the vial to room temperature.

• The derivatized sample can be directly injected into the GC-MS system.

Benzoyl Chloride Derivatization (for LC-MS/MS)

This method is effective for derivatizing primary and secondary amines, as well as some alcohols, to improve their chromatographic retention and ionization efficiency in LC-MS/MS analysis.[3][4][5][6]

Materials:

• Benzoyl chloride solution (e.g., 2% in acetonitrile)

• Sodium bicarbonate or sodium carbonate buffer (e.g., 100 mM, pH 9)

• Alcohol standard or sample

• Internal standard solution (optional, but recommended for quantitative analysis)

• Quenching solution (e.g., formic acid or a solution of a primary amine like glycine)

• Extraction solvent (e.g., ethyl acetate)

Procedure:

• To a known volume of the alcohol standard or sample, add an equal volume of the sodium bicarbonate/carbonate buffer.

• Vortex the mixture, then add the benzoyl chloride solution.

• Vortex immediately and vigorously for 1-2 minutes to ensure rapid and complete derivatization.

• If using an internal standard, add it at this stage.

• Quench the reaction by adding the quenching solution to consume any excess benzoyl chloride.

• Extract the benzoylated derivatives by adding an extraction solvent, vortexing, and separating the organic layer.

• Evaporate the organic solvent to dryness.

• Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Visualizing the Derivatization Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps in each derivatization workflow.

References

• 1. scielo.br [scielo.br]
• 2. Derivatization Strategies in Flavor Analysis: An Overview over the Wine and Beer Scenario [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Item - Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization and Ultrahigh Performance Liquid Chromatography Tandem Mass Spectrometry (UHPLC MS/MS) - American Chemical Society - Figshare [acs.figshare.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of tert-Butyl 3,5-dinitrobenzoate: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical waste is paramount. This guide provides essential safety and logistical information for the proper disposal of tert-Butyl 3,5-dinitrobenzoate, ensuring compliance and laboratory safety.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, it is crucial to handle tert-Butyl 3,5-dinitrobenzoate with care. As with many nitroaromatic compounds, this substance should be treated as hazardous.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (nitrile or equivalent), safety goggles, and a laboratory coat.

• Ventilation: All handling of tert-Butyl 3,5-dinitrobenzoate and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.

• Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid material and place it into a designated, labeled hazardous waste container. Clean the affected area with a suitable solvent and dispose of the cleaning materials as hazardous waste.

Step-by-Step Disposal Protocol

The disposal of tert-Butyl 3,5-dinitrobenzoate must adhere to institutional, local, regional, and national regulations for hazardous waste. The following protocol provides a general framework for its proper disposal.

Step 1: Waste Identification and Segregation

• Hazardous Waste Determination: tert-Butyl 3,5-dinitrobenzoate waste is classified as hazardous.

• Waste Segregation: Do not mix tert-Butyl 3,5-dinitrobenzoate waste with other waste streams, especially incompatible materials such as strong acids, bases, or oxidizing agents. Keep it in a dedicated, clearly labeled container.

Step 2: Containerization and Labeling

• Appropriate Container: Use a robust, chemically compatible container with a secure lid for collecting the waste.

• Clear Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "tert-Butyl 3,5-dinitrobenzoate," and the approximate quantity.

Step 3: Storage

• Secure Storage: Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Storage Conditions: Keep the container away from sources of heat, ignition, and direct sunlight.

Step 4: Final Disposal

• Professional Disposal Service: The ultimate disposal of tert-Butyl 3,5-dinitrobenzoate should be carried out by a licensed hazardous waste disposal company. Your institution's Environmental Health and Safety (EHS) department will coordinate this.

• Recommended Disposal Method: For compounds of this nature, a common and recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber. Another option is to dissolve or mix the material with a combustible solvent before incineration[1].

• Do Not: Never dispose of tert-Butyl 3,5-dinitrobenzoate down the drain or in regular trash.

Quantitative Data for Similar Dinitrobenzoate Esters:

Property	Methyl 3,5-dinitrobenzoate	Ethyl 3,5-dinitrobenzoate
Oral Toxicity (LD50)	Harmful if swallowed (Category 4)[2]	Harmful if swallowed (Category 4)[1]

Note: This data is for reference only and safe handling practices should always be observed for tert-Butyl 3,5-dinitrobenzoate.

Experimental Protocols

Currently, there are no established and verified experimental protocols for the in-lab neutralization or degradation of tert-Butyl 3,5-dinitrobenzoate for disposal purposes. The recommended procedure is collection and subsequent disposal by a certified hazardous waste management company.

Mandatory Visualizations

Disposal Workflow for tert-Butyl 3,5-dinitrobenzoate

A logical workflow for the proper disposal of tert-Butyl 3,5-dinitrobenzoate.

References

• 1. biosynth.com [biosynth.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Operational Guide for Handling tert-Butyl 3,5-dinitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of tert-Butyl 3,5-dinitrobenzoate. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

I. Personal Protective Equipment (PPE)

When handling tert-Butyl 3,5-dinitrobenzoate, a comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin contact, and eye contact. The following table summarizes the required PPE.

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or tight-fitting safety goggles.[1] A face shield should be used if there is a splash hazard.[1][2]	Protects eyes from dust particles and potential splashes of solutions containing the compound.
Hand Protection	Chemically resistant gloves. Butyl rubber gloves are recommended for handling nitro compounds.[3] Heavy-duty nitrile gloves may also be suitable.[4]	Prevents skin contact with the chemical. It is crucial to inspect gloves for any signs of degradation or perforation before use.
Body Protection	A flame-resistant lab coat is recommended.[4] Long-sleeved clothing and closed-toe shoes are also required to cover all exposed skin.[1]	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	A dust respirator is required when dusts are generated.[5] All work with this compound should be conducted in a chemical fume hood.[4]	Minimizes the risk of inhaling fine particles of the compound. Engineering controls like a fume hood are the primary means of controlling inhalation exposure.

II. Emergency Procedures: First Aid

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route	First Aid Protocol
Inhalation	Move the affected person to fresh air at once.[4] If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[4]
Skin Contact	Immediately remove contaminated clothing.[5] Promptly wash the contaminated skin with soap and water.[4] If skin irritation persists, seek medical attention.[6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and easy to do. Continue rinsing.[6] Seek immediate medical attention.[6]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.[5] Seek immediate medical attention.[5]

III. Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling tert-Butyl 3,5-dinitrobenzoate is essential for safety and experimental integrity.

1. Preparation:

• Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
• Verify that all necessary PPE is available and in good condition.
• Locate the nearest safety shower and eyewash station before beginning work.
• Have a designated waste container ready for chemical waste.

2. Handling:

• All handling of tert-Butyl 3,5-dinitrobenzoate solid should be done within a certified chemical fume hood to minimize inhalation exposure.[4]
• Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating dust.
• If making a solution, add the solid to the solvent slowly to avoid splashing.
• Keep the container tightly closed when not in use.

3. Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[6]
• The storage container should be clearly labeled with the chemical name and any associated hazards.

IV. Disposal Plan

Proper disposal of tert-Butyl 3,5-dinitrobenzoate and its containers is a critical final step.

• Chemical Waste:

  • All waste containing tert-Butyl 3,5-dinitrobenzoate must be disposed of as hazardous waste.

  • Collect waste in a clearly labeled, sealed, and appropriate container.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

• Contaminated Materials:

  • Any materials that have come into contact with the chemical, such as gloves, weighing paper, and pipette tips, should also be disposed of as hazardous waste.

• Empty Containers:

  • Do not reuse empty containers. They should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The empty container can then be disposed of according to institutional guidelines.

V. Quantitative Data Summary

Property	Value
Molecular Formula	C₁₁H₁₂N₂O₆
Molecular Weight	268.22 g/mol
Appearance	Off-white to yellow crystalline powder
Melting Point	107-109 °C
Occupational Exposure Limits	No occupational exposure limits have been established.[7][8]

VI. Experimental Workflow

The following diagram illustrates the standard workflow for handling tert-Butyl 3,5-dinitrobenzoate in a laboratory setting.

Caption: Workflow for handling tert-Butyl 3,5-dinitrobenzoate.

References

• 1. fishersci.com [fishersci.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. nj.gov [nj.gov]
• 8. nj.gov [nj.gov]